Morelloflavone

• CAS: 21945-33-5

Core Science & Biosynthesis

Morelloflavone: A Technical Guide to Natural Sources, Isolation from Garcinia Species, and Biological Mechanisms

For Immediate Release

This technical whitepaper provides an in-depth guide for researchers, scientists, and drug development professionals on the biflavonoid morelloflavone (B191904). It covers its primary natural sources, detailed protocols for its isolation and purification from Garcinia species, and an overview of its molecular mechanism of action, specifically its role in inhibiting key signaling pathways.

Introduction to Morelloflavone

Morelloflavone is a bioactive biflavonoid, a class of phytochemicals consisting of two flavonoid units linked together.[1][2] Structurally, it is comprised of an apigenin (B1666066) and a luteolin (B72000) moiety.[3] Found abundantly in plants of the Garcinia genus, morelloflavone has garnered significant scientific interest for its diverse pharmacological properties, including anti-inflammatory, antioxidant, anti-angiogenic, and potential anti-cancer activities.[1][2][4] This guide focuses on the practical aspects of sourcing and isolating this promising compound for further research and development.

Natural Sources of Morelloflavone

Morelloflavone is predominantly isolated from various species within the Garcinia genus (family Clusiaceae).[2][5] Different parts of the plants, including the leaves, fruit epicarp, heartwood, and stem bark, have been identified as rich sources. The concentration and presence of morelloflavone can vary between species and the specific plant part used for extraction.

Data on Garcinia Species as Morelloflavone Sources

The following table summarizes the known Garcinia species from which morelloflavone has been successfully isolated. Quantitative yields are often variable and not consistently reported in the literature, but the primary plant parts used for extraction are noted.

Garcinia Species	Plant Part(s) Used for Isolation	Reported Yield/Concentration	Reference
Garcinia dulcis	Heartwood, Flowers, Leaves, Seeds	Not Reported	[1][4][5][6]
Garcinia subelliptica	Leaves	Not Reported	[7][8]
Garcinia morella	Heartwood	Not Reported	[9]
Garcinia brasiliensis	Fruit Epicarp	Not Reported	[10][11][12]
Garcinia chromocarpa	Stem Bark	Not Reported	[13]
Garcinia tetandra	Root Wood	Not Reported	[14]
Garcinia macrophylla	Not Specified	Not Reported	[14]

Isolation and Purification from Garcinia Species

The isolation of morelloflavone from Garcinia plant material is a multi-step process involving extraction, fractionation, and chromatography. The following sections provide a generalized yet detailed protocol based on established methodologies.[7][13][15]

General Experimental Workflow

The overall process begins with the preparation of the plant material, followed by solvent extraction and a series of chromatographic purification steps to yield pure morelloflavone.

Caption: General workflow for the isolation of morelloflavone.

Detailed Experimental Protocol

This protocol synthesizes common procedures for the isolation of morelloflavone.

1. Plant Material Preparation:

• Collect the desired plant part from a Garcinia species (e.g., leaves of G. subelliptica).

• Air-dry the material in the shade at room temperature for 7-10 days until brittle.

• Grind the dried material into a fine powder using a mechanical grinder.[15]

2. Solvent Extraction:

• Macerate the powdered plant material (e.g., 200 g) in a suitable organic solvent such as acetone or methanol (B129727) (e.g., 2 x 1 L) at room temperature for 48 hours.[15] This process is often repeated to ensure complete extraction.

• Filter the mixture to separate the plant debris from the solvent extract.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude extract.

3. Primary Purification: Silica Gel Chromatography:

• Adsorb the crude extract onto a small amount of silica gel.

• Load the adsorbed sample onto a silica gel column packed in a non-polar solvent (e.g., hexane).

• Elute the column with a gradient of increasing polarity, typically using a hexane-ethyl acetate or chloroform-methanol solvent system.

• Collect fractions and monitor them using Thin Layer Chromatography (TLC) to pool fractions containing the target compound.

4. Secondary Purification: Gel Filtration:

• Dissolve the pooled, semi-purified fractions in a minimal amount of methanol.

• Apply the sample to a Sephadex LH-20 column.

• Elute the column with 100% methanol.[13] This step is effective for separating compounds based on molecular size and removing pigments and other impurities.

• Collect and pool the relevant fractions based on TLC analysis.

5. Final Purification: Reverse-Phase Chromatography/HPLC:

• For high purity, subject the enriched fraction to reverse-phase column chromatography on octadecyl silica (ODS).

• Alternatively, for the highest purity, utilize preparative High-Performance Liquid Chromatography (HPLC) with a C18 column.[7]

• The purified morelloflavone is collected, the solvent is evaporated, and its structure is confirmed using spectroscopic methods such as NMR (¹H, ¹³C) and Mass Spectrometry.

Mechanism of Action: Inhibition of Signaling Pathways

Morelloflavone has been shown to exert its biological effects, particularly its anti-angiogenic and anti-cancer properties, by inhibiting specific intracellular signaling pathways.[1][16] Key targets include the Rho GTPase and the Raf/MEK/ERK pathways, which are crucial for cell proliferation, migration, and survival.[1][3]

VEGF-Induced Signaling and Morelloflavone Inhibition

In endothelial cells, Vascular Endothelial Growth Factor (VEGF) is a primary stimulant for angiogenesis. It binds to its receptor (VEGFR2), triggering downstream signaling. Morelloflavone acts by blocking these downstream pathways without affecting the activation of VEGFR2 itself.[16]

Caption: Inhibition of VEGF-induced signaling by morelloflavone.

Studies show that morelloflavone significantly inhibits the activation of RhoA and Rac1, two key members of the Rho family of small GTPases that regulate cell migration and cytoskeletal organization.[1][16] However, it has little effect on Cdc42 activation.[16] Concurrently, morelloflavone effectively blocks the phosphorylation and activation of kinases in the Raf/MEK/ERK cascade, a critical pathway for endothelial cell proliferation and survival.[1][16]

Conclusion

Morelloflavone is a readily accessible biflavonoid from the Garcinia genus with significant therapeutic potential. The isolation and purification, while requiring multiple chromatographic steps, are achievable through established phytochemical techniques. Understanding its natural distribution and mechanism of action is critical for its development as a potential therapeutic agent. This guide provides the foundational information required for researchers to source, isolate, and further investigate the properties of morelloflavone.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Morelloflavone, a biflavonoid inhibitor of migration-related kinases, ameliorates atherosclerosis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. Isolation of six isoprenylated biflavonoids from the leaves of Garcinia subelliptica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phytochemicals and Biological Activities of Garcinia morella (Gaertn.) Desr.: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. repositorio.unesp.br [repositorio.unesp.br]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. medwinpublishers.com [medwinpublishers.com]
• 14. researchgate.net [researchgate.net]
• 15. scielo.br [scielo.br]
• 16. aacrjournals.org [aacrjournals.org]

Morelloflavone: A Technical Guide to its Chemical Structure and Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morelloflavone, a naturally occurring biflavonoid predominantly isolated from the Garcinia species, has garnered significant scientific interest due to its diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of the chemical structure and properties of Morelloflavone, with a focus on its therapeutic potential. This document details its physicochemical characteristics, summarizes key quantitative data from various bioassays, and provides in-depth experimental protocols for the cited studies. Furthermore, signaling pathways and experimental workflows are visually represented using Graphviz diagrams to facilitate a deeper understanding of its mechanisms of action. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic applications of Morelloflavone.

Chemical Structure and Physicochemical Properties

Morelloflavone (CAS Number: 16851-21-1) is classified as a biflavonoid, meaning it is composed of two flavonoid units linked together.[1] Specifically, its structure consists of a flavanone (B1672756) (naringenin) moiety linked to a flavone (B191248) (luteolin) moiety.[1] This unique linkage is crucial to its biological activity.

Table 1: Chemical and Physicochemical Properties of Morelloflavone

Property	Value	Reference(s)
IUPAC Name	(2R,3S)-2'-(3,4-Dihydroxyphenyl)-5,5',7,7'-tetrahydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-4H,4'H-[3,8'-bi-1-benzopyran]-4,4'-dione	[2]
Molecular Formula	C₃₀H₂₀O₁₁	[2]
Molecular Weight	556.479 g/mol	[2]
Appearance	Yellow powder	[3]
Melting Point	244-245 °C
SMILES	c1cc(ccc1[C@@H]2--INVALID-LINK--c4c(cc(c5c4oc(cc5=O)c6ccc(c(c6)O)O)O)O)O	[2]
InChIKey	GFWPWSNIXRDQJC-LMSSTIIKSA-N	[2]
XLogP3-AA (Predicted)	4.5	[4]
Hydrogen Bond Donor Count	7	[4]
Hydrogen Bond Acceptor Count	11	[4]
Solubility	Flavonoids are generally poorly soluble in water. Solubility is enhanced in organic solvents like ethanol, methanol, and DMSO.[5][6]

Pharmacological Properties and Mechanism of Action

Morelloflavone exhibits a wide range of pharmacological activities, including anti-inflammatory, antioxidant, anti-cancer, and anti-atherosclerotic effects. It is also a known inhibitor of HMG-CoA reductase and the mitotic kinesin Eg5.

Anti-Cancer and Anti-Angiogenic Activity

Morelloflavone has demonstrated significant anti-cancer and anti-angiogenic properties. It inhibits tumor growth by targeting angiogenesis, the formation of new blood vessels that tumors require for growth and metastasis.[1]

• Mechanism of Action: Morelloflavone inhibits the activation of RhoA and Rac1 GTPases and suppresses the Raf/MEK/ERK signaling pathway, which are crucial for endothelial cell proliferation, migration, and invasion.[1][2] It does not, however, affect the activation of Cdc42 GTPase or VEGFR2.[1][3]

Caption: Morelloflavone's anti-angiogenic signaling pathway.

Table 2: Anti-Cancer and Anti-Angiogenic Activity of Morelloflavone

Assay	Cell Line/Model	Effect	Quantitative Data	Reference(s)
Cell Viability (MTS Assay)	HUVECs	Inhibition of VEGF-induced cell viability	IC50: ~20 µmol/L	[1]
Cell Viability (MTS Assay)	PC-3 (prostate cancer)	Inhibition of cell viability	-	[1]
Cell Migration (Wound Healing Assay)	HUVECs	Inhibition of VEGF-induced cell migration	-	[1]
In vivo Tumor Growth (Xenograft mouse model)	PC-3 cells	Inhibition of tumor growth and angiogenesis	8 mg/kg/day reduced tumor volume significantly	[1][3]
Cytotoxicity (MTT Assay)	MCF-7 (breast cancer)	Cytotoxic activity	IC50: 55.84 µg/mL	[7][8]
Cytotoxicity	Glioma U87 and C6 cells	Inhibition of cell growth	Strong inhibitory effect	[9]

HMG-CoA Reductase Inhibition

Morelloflavone is an inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[10][11]

• Mechanism of Action: Morelloflavone acts as a competitive inhibitor with respect to HMG-CoA and a non-competitive inhibitor with respect to NADPH.[10] Both the naringenin (B18129) and luteolin (B72000) subunits of Morelloflavone are believed to occupy the active site of the enzyme, blocking substrate access.[10]

Table 3: HMG-CoA Reductase Inhibitory Activity of Morelloflavone

Parameter	Value	Reference(s)
Ki (vs. HMG-CoA)	80.87 ± 0.06 µM	[10]
Ki (vs. NADPH)	103 ± 0.07 µM	[10]

Mitotic Kinesin Eg5 Inhibition

Morelloflavone has been identified as a novel inhibitor of the mitotic kinesin Eg5, a motor protein essential for the formation of the bipolar spindle during mitosis, making it a target for anti-cancer drug development.[12][13]

• Mechanism of Action: Morelloflavone binds to an allosteric site on Eg5, inhibiting both its basal and microtubule-activated ATPase activity in a non-competitive manner with respect to ATP.[12][13] This binding is predicted to have a binding energy of -8.4 kcal/mol.[12]

Anti-Atherosclerotic Activity

Oral administration of Morelloflavone has been shown to ameliorate atherosclerosis in animal models.[14][15]

• Mechanism of Action: Morelloflavone reduces the progression of atherosclerosis by inhibiting the recruitment of vascular smooth muscle cells (VSMCs) to the intima of blood vessels, a key process in the development of atherosclerotic lesions.[14][15]

Table 4: Anti-Atherosclerotic Activity of Morelloflavone

Animal Model	Treatment	Effect	Quantitative Data	Reference(s)
Ldlr-/-Apobec1-/- mice	0.003% Morelloflavone in chow for 8 months	Reduced atherosclerotic areas	26% reduction in aortic atherosclerotic areas	[14][15]
Hypercholesterolemic rabbits	0.005% and 0.01% Morelloflavone in diet for 4 months	Reduced plasma cholesterol, triglycerides, and aortic intimal thickening	-	[16][17]

Antioxidant Activity

Morelloflavone exhibits potent antioxidant activity by scavenging free radicals.

Table 5: Antioxidant Activity of Morelloflavone

Assay	Result	Reference(s)
DPPH Radical Scavenging	IC50 = 49.5 µM	[18]
Ferric Reducing Antioxidant Power (FRAP)	Absorbance of 0.583 at 400 µg/mL	[19][18]
ABTS Radical Scavenging	209216 ± 11723 µmol Trolox/100 g
Oxygen Radical Absorbance Capacity (ORAC)	293842 ± 22026 µmol Trolox/100 g	[20]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Cell Viability (MTS Assay)

Caption: Workflow for the MTS cell viability assay.

• Cell Seeding: Seed cells (e.g., HUVECs, PC-3) in a 96-well plate at a density that allows for logarithmic growth during the experiment.

• Treatment: After cell adherence, treat the cells with various concentrations of Morelloflavone. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for 1-4 hours at 37°C to allow for the conversion of MTS to formazan by viable cells.

• Absorbance Measurement: Measure the absorbance at 490-500 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Cell Migration (Wound Healing Assay)

• Cell Seeding: Seed cells in a culture plate to create a confluent monolayer.

• Scratch Creation: Create a "wound" or scratch in the cell monolayer using a sterile pipette tip.

• Treatment: Wash the cells to remove debris and add fresh media containing different concentrations of Morelloflavone or a vehicle control.

• Image Acquisition: Capture images of the scratch at time zero and at regular intervals (e.g., every 6-12 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different time points to determine the rate of cell migration and wound closure.

Western Blot Analysis for ERK Phosphorylation

• Cell Treatment and Lysis: Treat cells with Morelloflavone for a specified time, then lyse the cells in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated ERK (p-ERK) and total ERK.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the p-ERK signal to the total ERK signal.

In Vivo Xenograft Tumor Model

• Cell Preparation: Culture human cancer cells (e.g., PC-3) and resuspend them in a suitable medium, often mixed with Matrigel.

• Animal Inoculation: Subcutaneously inject the cell suspension into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth and Treatment: Once tumors reach a palpable size, randomize the mice into treatment and control groups. Administer Morelloflavone (e.g., 8 mg/kg/day) or a vehicle control via a suitable route (e.g., intraperitoneal injection).

• Tumor Measurement: Measure tumor dimensions with calipers at regular intervals and calculate the tumor volume.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, immunohistochemistry for angiogenesis markers).

Conclusion

Morelloflavone is a promising natural biflavonoid with a well-defined chemical structure and a broad spectrum of pharmacological activities. Its ability to modulate key signaling pathways involved in cancer progression, angiogenesis, cholesterol metabolism, and inflammation underscores its significant therapeutic potential. The quantitative data and detailed experimental protocols provided in this technical guide offer a solid foundation for further research and development of Morelloflavone as a novel therapeutic agent. Future studies should focus on its pharmacokinetic and pharmacodynamic properties, as well as its safety profile in preclinical and clinical settings, to fully realize its potential in medicine.

References

• 1. clyte.tech [clyte.tech]
• 2. broadpharm.com [broadpharm.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Morelloflavone | C30H20O11 | CID 5464454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound - Google Patents [patents.google.com]
• 7. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ibidi.com [ibidi.com]
• 9. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. Wound healing assay | Abcam [abcam.com]
• 13. benchchem.com [benchchem.com]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 15. benchchem.com [benchchem.com]
• 16. 3.8. Anti-HMG-CoA Reductase Activity Assay [bio-protocol.org]
• 17. mdpi.com [mdpi.com]
• 18. 3.2.4. HMG-CoA Reductase Enzyme Assay [bio-protocol.org]
• 19. 3.4. Western Blotting and Detection [bio-protocol.org]
• 20. benchchem.com [benchchem.com]

The Morelloflavone Biosynthetic Pathway: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Morelloflavone, a biflavonoid predominantly found in the Garcinia genus, has garnered significant interest for its diverse pharmacological activities. Understanding its biosynthesis is crucial for biotechnological production and the development of novel therapeutics. This technical guide provides an in-depth overview of the proposed Morelloflavone biosynthetic pathway, detailing the precursor molecules, key enzymatic steps, and potential catalytic enzymes. While the complete pathway is yet to be fully elucidated, this document synthesizes current knowledge, offering a valuable resource for researchers in natural product chemistry, plant biology, and drug discovery. The guide outlines the general phenylpropanoid pathway leading to the flavonoid monomers and the subsequent oxidative coupling reaction that forms the biflavonoid structure. It also includes detailed experimental protocols for the analysis of these compounds and discusses the potential roles of cytochrome P450 monooxygenases, peroxidases, and laccases in the final dimerization step.

The Proposed Morelloflavone Biosynthetic Pathway

Morelloflavone is a C-C linked biflavonoid composed of two flavonoid units. Current research suggests it is formed via the oxidative coupling of a flavanone (B1672756) (naringenin) and a flavone (B191248) (luteolin or apigenin). The biosynthesis can be conceptually divided into two major stages:

• Biosynthesis of Flavonoid Monomers: This stage follows the well-established phenylpropanoid pathway.

• Oxidative Coupling of Monomers: The formation of the C-C bond between the two flavonoid units.

Biosynthesis of Flavonoid Monomers: Naringenin (B18129), Apigenin (B1666066), and Luteolin (B72000)

The biosynthesis of the monomeric precursors of Morelloflavone begins with the amino acid phenylalanine, which enters the phenylpropanoid pathway.

Figure 1: Biosynthesis of Flavonoid Monomers.

The key steps in the formation of naringenin, apigenin, and luteolin are:

• Phenylalanine is converted to cinnamic acid by phenylalanine ammonia-lyase (PAL).

• Cinnamic acid is hydroxylated to p-coumaric acid by cinnamate 4-hydroxylase (C4H), a cytochrome P450 enzyme.

• p-Coumaric acid is activated to p-coumaroyl-CoA by 4-coumaroyl-CoA ligase (4CL).

• Chalcone synthase (CHS) catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone .[1][2][3]

• Chalcone isomerase (CHI) catalyzes the stereospecific isomerization of naringenin chalcone to the flavanone naringenin .[2][3]

• Naringenin can then be converted to the flavone apigenin by flavone synthase (FNS).

• Alternatively, naringenin can be hydroxylated by flavonoid 3'-hydroxylase (F3'H) to produce eriodictyol , which is then converted to the flavone luteolin by FNS.[4]

Oxidative Coupling to Form Morelloflavone

The final and less understood step in the biosynthesis of Morelloflavone is the oxidative coupling of the flavonoid monomers. It is hypothesized that a C-C bond is formed between the C3 of the naringenin B-ring and the C8 of the apigenin or luteolin A-ring. This reaction is likely catalyzed by an oxidative enzyme.

Figure 2: Proposed Oxidative Coupling to form Morelloflavone.

Potential enzymes catalyzing this oxidative coupling include:

• Cytochrome P450 Monooxygenases (P450s): These enzymes are known to be involved in a wide range of oxidative reactions in plant secondary metabolism, including the hydroxylation and coupling of phenolic compounds.[1][3][5] Specific P450s in Garcinia species are prime candidates for this reaction.

• Peroxidases: These enzymes catalyze the oxidation of a wide variety of organic and inorganic compounds using hydrogen peroxide. They are known to be involved in the oxidative coupling of phenols.[1][2]

• Laccases: These copper-containing oxidases can also catalyze the oxidation and polymerization of phenolic compounds.[6]

The exact enzyme responsible for Morelloflavone synthesis in Garcinia species has not yet been definitively identified, and this remains an active area of research.

Quantitative Data

Quantitative data directly pertaining to the enzymatic synthesis of Morelloflavone is limited in the current literature. The available data primarily focuses on the biological activities of the compound.

Compound	Enzyme	Inhibition Constant (Ki)	Competitive Nature	Source
Morelloflavone	HMG-CoA reductase	80.87 ± 0.06 µM	Competitive with HMG-CoA	[6]
Naringenin	HMG-CoA reductase	83.58 ± 4.37 µM	Competitive with HMG-CoA	[6]
Luteolin	HMG-CoA reductase	83.59 ± 0.94 µM	Competitive with HMG-CoA	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the Morelloflavone biosynthetic pathway.

Extraction and Isolation of Morelloflavone from Plant Material

This protocol is a general guideline for the extraction and isolation of biflavonoids from Garcinia species.

Materials:

• Dried and powdered plant material (e.g., leaves, bark, or fruit rinds of Garcinia species)

• Solvents: n-hexane, acetone (B3395972), methanol (B129727), ethyl acetate (B1210297), water

• Silica (B1680970) gel for column chromatography

• Sephadex LH-20 for size-exclusion chromatography

• Rotary evaporator

• Chromatography columns

Procedure:

• Defatting: Extract the powdered plant material with n-hexane at room temperature for 24-48 hours to remove lipids and other nonpolar compounds. Discard the n-hexane extract.

• Extraction: Air-dry the defatted plant material and subsequently extract it with acetone or methanol at room temperature with occasional shaking for 48-72 hours. Repeat the extraction process 2-3 times.

• Concentration: Combine the extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation: The crude extract can be further fractionated by liquid-liquid partitioning using solvents of increasing polarity (e.g., ethyl acetate and water).

• Chromatographic Purification:

  • Subject the ethyl acetate fraction (typically rich in flavonoids) to column chromatography on silica gel. Elute with a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol.

  • Monitor the fractions by thin-layer chromatography (TLC) and pool the fractions containing the compounds of interest.

  • Further purify the pooled fractions using size-exclusion chromatography on a Sephadex LH-20 column, eluting with methanol.

  • Final purification can be achieved by preparative High-Performance Liquid Chromatography (HPLC).

Figure 3: General Workflow for Morelloflavone Extraction and Isolation.

In Vitro Assay for Oxidative Coupling of Flavonoids

This protocol describes a general method to test the ability of enzymes (e.g., peroxidases, laccases, or microsomal fractions containing P450s) to catalyze the dimerization of flavonoid precursors.

Materials:

• Flavonoid substrates (Naringenin, Apigenin, Luteolin)

• Enzyme source (e.g., horseradish peroxidase, laccase from Trametes versicolor, or plant microsomal fraction)

• Hydrogen peroxide (H₂O₂) for peroxidase assays

• Reaction buffer (e.g., phosphate (B84403) buffer, pH 6.0-7.5)

• HPLC system with a DAD or MS detector for product analysis

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Flavonoid substrates (e.g., 100 µM each of naringenin and apigenin/luteolin) dissolved in a minimal amount of DMSO and diluted in the reaction buffer.

  • Enzyme solution (concentration to be optimized).

• Reaction Initiation:

  • For peroxidase assays, initiate the reaction by adding a small volume of dilute H₂O₂ (e.g., final concentration of 100 µM).

  • For laccase and P450 assays, the reaction starts upon addition of the enzyme. P450 assays require a NADPH-regenerating system.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 25-37 °C) for a specific period (e.g., 1-24 hours).

• Reaction Termination: Stop the reaction by adding a quenching solution, such as an equal volume of ice-cold methanol or acetonitrile, which will precipitate the enzyme.

• Analysis: Centrifuge the mixture to pellet the precipitated protein. Analyze the supernatant by HPLC-DAD-MS to identify and quantify the formation of Morelloflavone.

Analytical Methods

High-Performance Liquid Chromatography (HPLC):

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient elution is typically employed using two solvents:

  • Solvent A: Water with 0.1% formic acid or acetic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid or acetic acid.

• Detection: A Diode Array Detector (DAD) is used to monitor the absorbance at specific wavelengths (e.g., 280 nm for flavanones and 340 nm for flavones). Mass Spectrometry (MS) can be coupled to the HPLC for mass identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR and ¹³C-NMR spectroscopy are essential for the structural elucidation of the isolated compounds.

• 2D-NMR techniques such as COSY, HSQC, and HMBC are used to confirm the structure and the linkage between the two flavonoid units.

• Typical solvents are deuterated methanol (CD₃OD) or dimethyl sulfoxide (B87167) (DMSO-d₆).

Conclusion and Future Directions

The biosynthesis of Morelloflavone presents a fascinating example of the chemical diversity generated by plant secondary metabolism. While the pathway to its monomeric precursors is well-established, the final oxidative coupling step remains a key area for future research. The identification and characterization of the specific cytochrome P450, peroxidase, or laccase responsible for this dimerization in Garcinia species will be a significant breakthrough. Such a discovery would not only complete our understanding of Morelloflavone biosynthesis but also open up possibilities for its heterologous production in microbial or plant-based systems. This would provide a sustainable source of this valuable bioactive compound for further pharmacological investigation and potential therapeutic applications. The experimental protocols and analytical methods outlined in this guide provide a solid foundation for researchers to contribute to this exciting field.

References

• 1. experts.illinois.edu [experts.illinois.edu]
• 2. spectrabase.com [spectrabase.com]
• 3. Functional expression and biochemical characterization of P450 monooxygenases [biochemistry2.hhu.de]
• 4. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 5. Medicinal Potential of Garcinia Species and Their Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Biological Activity Screening of Morelloflavone: A Technical Guide

Abstract: Morelloflavone, a biflavonoid predominantly isolated from plants of the Garcinia genus, has garnered significant attention in phytochemical and pharmacological research.[1] Its complex structure, composed of apigenin (B1666066) and luteolin (B72000) moieties, contributes to a wide array of biological activities.[2][3] This technical guide provides a comprehensive overview of the initial in vitro screening of Morelloflavone, focusing on its anticancer, antioxidant, anti-inflammatory, and antimicrobial properties. Detailed experimental protocols, quantitative data summaries, and visual diagrams of key pathways and workflows are presented to serve as a foundational resource for researchers, scientists, and professionals in drug development.

Anticancer and Anti-Angiogenic Activity

Morelloflavone exhibits significant potential as an anticancer agent, primarily through the inhibition of angiogenesis, the process of forming new blood vessels, which is critical for tumor growth and metastasis.[4][5] In vitro studies have demonstrated that Morelloflavone can inhibit key processes in endothelial cells, including proliferation, migration, and the formation of capillary-like structures.[1]

The cytotoxic and anti-angiogenic potential of Morelloflavone has been quantified against various cell lines. The half-maximal inhibitory concentration (IC₅₀) values from key studies are summarized below.

Cell Line	Assay Type	Parameter Measured	IC₅₀ Value	Reference
HUVECs	MTS Assay	Cell Viability (VEGF-induced)	~20 µmol/L	[5]
PC-3 (Prostate Cancer)	MTS Assay	Cell Viability	>100 µmol/L	[5]
MCF-7 (Breast Cancer)	MTT Assay	Cytotoxicity	55.84 µg/mL	[6][7]
Glioma (U87 & C6)	MTT Assay	Cell Inhibition	Dose-dependent inhibition

HUVEC: Human Umbilical Vein Endothelial Cells

The anti-angiogenic effects of Morelloflavone are not due to direct inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) activation.[4][5] Instead, it targets key downstream signaling cascades initiated by VEGF. Specifically, Morelloflavone has been shown to:

• Inhibit Rho GTPases: It significantly inhibits the activation of RhoA and Rac1, which are crucial for cell migration and cytoskeletal rearrangement, but has little effect on Cdc42.[1][4]

• Inhibit the Raf/MEK/ERK Pathway: It blocks the phosphorylation, and thus activation, of crucial kinases in this pathway (c-Raf, MEK1/2, and ERK1/2), which are central to cell proliferation and survival.[1][4]

• Induce Cell Cycle Arrest: It causes an accumulation of endothelial cells in the G2/M phase of the cell cycle.[4]

Morelloflavone's Anti-Angiogenic Mechanism of Action.

1.3.1 MTT Assay for Cell Viability and Cytotoxicity The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8][9]

• Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cell Seeding: Seed cells (e.g., MCF-7, HUVECs) in a 96-well plate at a predetermined density (e.g., 5 × 10³ to 1 × 10⁴ cells/well) and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat the cells with various concentrations of Morelloflavone (and a vehicle control, e.g., DMSO) and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[8][10]

  • Solubilization: Carefully remove the culture medium and add a solubilizing agent (e.g., 100-150 µL of DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.[11]

  • Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a wavelength between 550 and 600 nm.[8]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

1.3.2 Western Blot for ERK Pathway Phosphorylation This technique is used to detect the phosphorylation status of specific proteins in the ERK signaling pathway.[5]

• Procedure:

  • Cell Culture and Treatment: Culture HUVECs until confluent, then starve them in low-serum media (e.g., 0.1% FBS) for 12-14 hours.

  • Inhibition and Stimulation: Pre-treat the starved cells with different concentrations of Morelloflavone for 30 minutes. Subsequently, stimulate the cells with an angiogenic factor like VEGF (e.g., 50 ng/mL) for 20 minutes to induce pathway phosphorylation.[5]

  • Protein Extraction: Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantification and Electrophoresis: Quantify protein concentration (e.g., via BCA assay), load equal amounts of protein onto an SDS-PAGE gel, and separate by electrophoresis.

  • Transfer and Blocking: Transfer the separated proteins to a PVDF membrane. Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour.

  • Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated forms of ERK (p-ERK), MEK, and Raf overnight at 4°C. Also, probe for total ERK as a loading control.

  • Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Experimental Workflow for Anticancer Screening.

Antioxidant Activity

Morelloflavone is a potent antioxidant, a property attributed to its biflavonoid structure which enables it to act as a strong radical scavenger.[12][13]

The antioxidant capacity of Morelloflavone is typically evaluated using several standard assays.

Assay	Parameter	Value	Reference
DPPH	IC₅₀	15.7 µg/mL
DPPH	IC₅₀	49.5 µM
ABTS	TEAC	209,216 ± 11,723 µmol Trolox/100g
ORAC	TEAC	293,842 ± 22,026 µmol Trolox/100g

DPPH: 2,2-diphenyl-1-picrylhydrazyl; ABTS: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid); ORAC: Oxygen Radical Absorbance Capacity; TEAC: Trolox Equivalent Antioxidant Capacity.

This assay is one of the most common methods for screening the antioxidant activity of compounds.[14][15]

• Principle: The DPPH radical is a stable free radical with a deep purple color and an absorption maximum around 517 nm.[14] When it accepts an electron or hydrogen radical from an antioxidant, it is reduced to the pale yellow diphenylpicrylhydrazine, causing the absorbance to decrease.[14]

• Procedure:

  • Reagent Preparation: Prepare a working solution of DPPH in a suitable solvent (e.g., methanol) to an absorbance of ~1.0 at 517 nm.[14] Prepare serial dilutions of Morelloflavone and a positive control (e.g., ascorbic acid, Trolox).

  • Reaction: In a 96-well plate, mix the test compound solutions with the DPPH working solution (e.g., 100 µL of sample + 100 µL of DPPH).[14]

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[16]

  • Measurement: Measure the absorbance of each well at 517 nm.

  • Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • IC₅₀ Determination: Plot the percentage of inhibition against the compound concentration to determine the IC₅₀ value.

Anti-inflammatory Activity

Preliminary screenings indicate that Morelloflavone possesses anti-inflammatory properties.[1] A key indicator of inflammation is the production of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) in macrophages upon stimulation by agents like lipopolysaccharide (LPS).

Cell Line	Stimulant	Activity	Reference
RAW 264.7 Macrophages	LPS	Inhibition of nitrite (B80452) concentration

This assay indirectly measures NO production by quantifying its stable breakdown product, nitrite (NO₂⁻), in the cell culture supernatant.[17][18]

• Principle: The Griess reaction is a two-step diazotization process.[19] First, an acidic solution of sulfanilamide (B372717) converts nitrite into a diazonium salt. Second, this salt couples with N-(1-naphthyl)ethylenediamine (NED) to form a stable, colored azo compound that absorbs light at ~540 nm.[17][20]

• Procedure:

  • Cell Culture and Treatment: Plate RAW 264.7 macrophages and allow them to adhere. Pre-treat cells with various concentrations of Morelloflavone for 1-2 hours.

  • Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression and NO production. Incubate for 24 hours.

  • Sample Collection: Collect the cell culture supernatant.

  • Standard Curve: Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in the same culture medium.

  • Griess Reaction: In a new 96-well plate, mix 50 µL of supernatant (or standard) with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid). Incubate for 5-10 minutes, protected from light.[17]

  • Add 50 µL of Griess Reagent B (0.1% NED in water) to all wells.[17]

  • Measurement: After a 10-minute incubation, measure the absorbance at 540 nm.

  • Analysis: Determine the nitrite concentration in the samples by interpolating from the standard curve and calculate the percentage of inhibition relative to the LPS-only control.

Antimicrobial Activity

Morelloflavone has been screened for its ability to inhibit the growth of various microorganisms, showing moderate activity against certain bacterial strains.[12][21]

Microorganism	Assay Method	MIC Value	Reference
Pseudomonas putida	Broth Dilution	900 µg/L
Pseudomonas aeruginosa	Broth Dilution	900 µg/L

*Note: The unit µg/L is unusual for MIC values and may represent a typographical error in the source literature, where µg/mL is standard. The data is presented as reported.

This is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[22][23][24]

• Principle: A standardized inoculum of the test microbe is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is identified as the lowest concentration where no visible growth occurs after incubation.[22]

• Procedure:

  • Preparation of Compound: Prepare a stock solution of Morelloflavone in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions in a 96-well microtiter plate using an appropriate sterile broth medium (e.g., Mueller-Hinton Broth), typically resulting in final volumes of 100 µL per well.[25]

  • Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in the wells.

  • Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).[22]

  • Incubation: Incubate the plate at 35-37°C for 16-20 hours.[24]

  • MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of Morelloflavone in a well that remains clear, indicating the inhibition of bacterial growth.[22] The reading can also be performed with a plate reader.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. benthamdirect.com [benthamdirect.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. researchgate.net [researchgate.net]
• 13. Macrophylloflavone: A New Biflavonoid from Garcinia macrophylla Mart. (Clusiaceae) for Antibacterial, Antioxidant, and Anti-Type 2 Diabetes Mellitus Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. e3s-conferences.org [e3s-conferences.org]
• 16. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. Antimicrobial Activities and Mode of Flavonoid Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Broth Microdilution | MI [microbiology.mlsascp.com]
• 23. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 25. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

A Preliminary Investigation into the Mechanism of Action of Morelloflavone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morelloflavone, a biflavonoid predominantly extracted from the Garcinia species, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides a comprehensive preliminary investigation into the mechanism of action of Morelloflavone, with a focus on its anti-angiogenic, anti-tumor, anti-inflammatory, and antioxidant properties. We summarize key quantitative data, provide detailed experimental protocols for foundational research, and present visual diagrams of the core signaling pathways and experimental workflows to facilitate a deeper understanding and guide future research and development endeavors.

Core Mechanisms of Action

Morelloflavone exerts its biological effects through the modulation of several key cellular signaling pathways. The primary mechanisms identified in the literature are detailed below.

Anti-Angiogenic Effects

Morelloflavone has been shown to be a potent inhibitor of angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis.[1] Its anti-angiogenic activity is primarily mediated through the inhibition of the Rho GTPases and ERK signaling pathways.[1][2]

Morelloflavone inhibits the activation of RhoA and Rac1, two key members of the Rho family of small GTPases that regulate cell migration and cytoskeleton organization.[2] This inhibition, however, does not significantly affect Cdc42 activation.[2] Furthermore, Morelloflavone suppresses the phosphorylation and activation of the Raf/MEK/ERK signaling cascade, a crucial pathway in endothelial cell proliferation and survival, without affecting the activity of VEGFR2, an upstream receptor tyrosine kinase.[2]

Anti-Tumor Activity

The anti-tumor properties of Morelloflavone are linked to its anti-angiogenic effects and its ability to induce cell cycle arrest. By inhibiting angiogenesis, Morelloflavone effectively cuts off the nutrient and oxygen supply to tumors, thereby inhibiting their growth.[1]

In addition to its anti-angiogenic properties, Morelloflavone has been observed to induce cell cycle arrest at the G2/M phase in endothelial cells, contributing to its anti-proliferative effects.[2]

Anti-Inflammatory and Antioxidant Mechanisms

Morelloflavone exhibits anti-inflammatory and antioxidant activities through its influence on the NF-κB and Nrf2 signaling pathways.

• NF-κB Signaling: As a key regulator of inflammation, the inhibition of the NF-κB pathway is a critical aspect of Morelloflavone's anti-inflammatory effects. Flavonoids, in general, are known to suppress the activation of NF-κB, which in turn downregulates the expression of pro-inflammatory cytokines and mediators.

• Nrf2 Signaling: The Nrf2 pathway is a primary regulator of the cellular antioxidant response. Flavonoids can activate the Nrf2/ARE (Antioxidant Response Element) pathway, leading to the expression of a battery of antioxidant and cytoprotective genes.[3] This activation helps to mitigate oxidative stress, a key contributor to various chronic diseases.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for Morelloflavone's biological activities.

Table 1: IC50 Values of Morelloflavone in Various Cell Lines

Cell Line	Cell Type	Assay	IC50 (µM)	Reference
HUVECs (VEGF-induced)	Human Umbilical Vein Endothelial Cells	MTS Assay	~20	[4]
HUVECs (normal culture)	Human Umbilical Vein Endothelial Cells	MTS Assay	~80	[4]
PC-3	Human Prostate Cancer	MTS Assay	>100	[4]

Table 2: Quantitative Effects of Morelloflavone on Angiogenesis In Vitro and Ex Vivo

Assay	Model	Concentration (µM)	Observed Effect	Reference
Wound-Healing Migration Assay	HUVECs	1	Significant inhibition of VEGF-induced migration	[2]
Aortic Ring Assay	Mouse Aortic Rings	5	Almost complete inhibition of microvessel sprouting	[2]
Capillary-like Tube Formation	HUVECs on Matrigel	Not specified	Dose-dependent inhibition	[1]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the mechanism of action of Morelloflavone.

Cell Viability Assay (MTS Assay)

This protocol is used to assess the effect of Morelloflavone on the viability of endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs).[5][6]

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 2 x 10⁴ cells per well.

• Starvation (for VEGF-induced proliferation): For experiments investigating the effect on VEGF-induced proliferation, starve the cells in a medium containing 0.1% FBS for 12-16 hours.

• Treatment: Treat the cells with varying concentrations of Morelloflavone. For VEGF-induced proliferation, co-treat with a final concentration of 4 ng/mL VEGF. Include appropriate vehicle controls (e.g., DMSO).

• Incubation: Incubate the plates for 24-48 hours at 37°C in a 5% CO₂ incubator.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plates for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the control (untreated or vehicle-treated cells).

Wound-Healing Migration Assay

This assay is used to evaluate the effect of Morelloflavone on cell migration.[7][8][9]

• Cell Seeding: Seed HUVECs in a 6-well plate and grow to 90-100% confluency.

• Inhibition of Proliferation (Optional but Recommended): To ensure that the observed gap closure is due to migration and not cell proliferation, treat the cells with Mitomycin C (10 µg/mL) for 2 hours before wounding.

• Creating the Wound: Create a linear scratch in the cell monolayer using a sterile p200 pipette tip.

• Washing: Wash the wells twice with PBS to remove detached cells and debris.

• Treatment: Add fresh medium containing different concentrations of Morelloflavone. For VEGF-induced migration, include 4 ng/mL VEGF in the medium.

• Image Acquisition: Capture images of the wound at time 0 and at subsequent time points (e.g., 8, 12, 24 hours) using a microscope equipped with a camera.

• Data Analysis: Measure the width of the wound at different points for each condition and time point. The rate of migration can be calculated as the distance migrated over time. Results can be expressed as a percentage of wound closure relative to the initial wound area.

Western Blot Analysis for Raf/MEK/ERK Pathway

This protocol is for determining the effect of Morelloflavone on the phosphorylation status of key proteins in the Raf/MEK/ERK signaling pathway.

• Cell Culture and Treatment: Culture HUVECs to 70-80% confluency. Starve the cells in a medium with 0.1% FBS for 12-16 hours. Pre-treat the cells with different concentrations of Morelloflavone for 30 minutes, followed by stimulation with 50 ng/mL VEGF for 20 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-ERK1/2, total ERK1/2, phospho-MEK, total MEK, phospho-Raf, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Quantify the band intensities using densitometry software.[10] Normalize the levels of phosphorylated proteins to the total protein levels.[11]

Rho GTPase Activation Assay (GST-Pull-down)

This assay is used to measure the levels of active (GTP-bound) RhoA and Rac1.[12][13][14]

• Cell Treatment and Lysis: Treat and lyse the cells as described for the Western blot analysis.

• GST-PBD Pull-down: Incubate the cell lysates (containing equal amounts of protein) with GST-PBD (p21-binding domain of PAK1 for Rac1 and Cdc42) or GST-RBD (Rho-binding domain of Rhotekin for RhoA) fusion proteins coupled to glutathione-agarose beads for 1 hour at 4°C with gentle rotation.[12][14]

• Washing: Wash the beads three to four times with a wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted samples by Western blotting using specific antibodies against RhoA and Rac1. Also, run a sample of the total cell lysate to determine the total levels of each GTPase.

• Data Analysis: The amount of GTP-bound GTPase is determined by the band intensity in the pull-down sample and can be normalized to the total amount of the respective GTPase in the total lysate.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the distribution of cells in different phases of the cell cycle.[15][16][17][18]

• Cell Culture and Treatment: Culture cells to 60-70% confluency and treat with different concentrations of Morelloflavone for the desired duration (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with PBS.

• Fixation: Fix the cells by dropwise addition of ice-cold 70% ethanol (B145695) while vortexing gently. Incubate on ice for at least 30 minutes or store at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use appropriate software to analyze the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Signaling Pathway Diagrams

Caption: Morelloflavone's anti-angiogenic mechanism of action.

Caption: Morelloflavone's anti-inflammatory action via NF-κB inhibition.

Caption: Morelloflavone's antioxidant action via Nrf2 activation.

Experimental Workflow Diagrams

Caption: Workflow for the cell viability (MTS) assay.

Caption: Workflow for the wound-healing migration assay.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nrf2-mediated therapeutic effects of dietary flavones in different diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. clyte.tech [clyte.tech]
• 8. Wound healing migration assay (Scratch assay) [protocols.io]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Item - Representative western blot analysis and relative densitometric quantification of AKT, eNOS and ERK. - Public Library of Science - Figshare [plos.figshare.com]
• 12. scribd.com [scribd.com]
• 13. Colorimetric RhoB GTPase Activity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. RhoC GTPase Activation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. vet.cornell.edu [vet.cornell.edu]
• 18. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]

The Discovery and Isolation of Morelloflavone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morelloflavone, a naturally occurring biflavonoid, has garnered significant interest in the scientific community due to its diverse pharmacological activities. This technical guide provides an in-depth overview of the discovery, history, and isolation of Morelloflavone. It details the initial discovery and structural elucidation, comprehensive experimental protocols for its isolation from various natural sources, and quantitative data on extraction yields and purity. Furthermore, this guide elucidates the key signaling pathways modulated by Morelloflavone, offering valuable insights for researchers and professionals in drug development.

Discovery and History

Morelloflavone was first isolated from the heartwood of Garcinia morella[1][2]. A significant early contribution to its characterization was made by Locksley and Murray in 1971, who isolated Morelloflavone from the heartwood of Allanblackia floribunda[3][4]. This pioneering work laid the foundation for future research into this intriguing biflavonoid. Morelloflavone has since been isolated from various other species of the Garcinia genus, including Garcinia dulcis and Garcinia brasiliensis[5].

The structural elucidation of Morelloflavone was achieved through a combination of spectroscopic techniques. Primarily, 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy, including COSY, HMQC, and HMBC experiments, were instrumental in determining its complex biflavonoid structure[6][7][8]. Mass spectrometry was also employed to confirm the molecular weight and fragmentation pattern[8].

Chemical Structure

Morelloflavone is a biflavonoid, meaning it is composed of two flavonoid units linked together.

Quantitative Data on Morelloflavone Isolation

The yield and purity of Morelloflavone isolation can vary significantly depending on the plant source, the part of the plant used, and the extraction and purification methods employed. The following table summarizes quantitative data from various studies.

Plant Source	Plant Part	Extraction Method	Purification Method	Yield	Purity	Reference
Garcinia madruno	Epicarp	Ethyl Acetate (B1210297) Extraction	Column Chromatography	104.0 mg/g extract	Not Specified	[9]
Garcinia madruno	Seeds	Ethyl Acetate Extraction	Column Chromatography	59.9 mg/g extract	Not Specified	[9]
Garcinia madruno	Leaves	Ethyl Acetate Extraction	Column Chromatography	52.6 mg/g extract	Not Specified	[9]

Experimental Protocols for Morelloflavone Isolation

The isolation of Morelloflavone from Garcinia species typically involves solvent extraction followed by chromatographic purification.

General Extraction and Fractionation

• Plant Material Preparation: The selected plant material (e.g., heartwood, leaves, or fruit) is dried and ground into a coarse powder to increase the surface area for extraction.

• Solvent Extraction: The powdered plant material is extracted with a suitable organic solvent. Methanol or acetone (B3395972) are commonly used for the initial extraction. This can be done by maceration (soaking at room temperature) or Soxhlet extraction for a more exhaustive process.

• Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to separate compounds based on their polarity. A typical scheme involves partitioning the crude extract between a non-polar solvent (e.g., n-hexane) and a more polar solvent (e.g., ethyl acetate or methanol). Morelloflavone, being a polar compound, will preferentially partition into the more polar phase.

Chromatographic Purification

Column chromatography is the primary method used for the purification of Morelloflavone from the crude extract or its fractions.

• Stationary Phase: Silica (B1680970) gel (60-120 mesh or 230-400 mesh) is the most commonly used stationary phase.

• Mobile Phase: A gradient elution system is typically employed, starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a mixture of n-hexane and ethyl acetate. The polarity is increased by gradually increasing the proportion of ethyl acetate.

• Column Packing: The silica gel is packed into a glass column as a slurry in the initial non-polar solvent.

• Sample Loading: The extract is adsorbed onto a small amount of silica gel to create a dry powder, which is then carefully loaded onto the top of the packed column.

• Elution and Fraction Collection: The mobile phase is passed through the column, and fractions of the eluate are collected sequentially.

• Monitoring: The separation is monitored using Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are pooled together.

• Final Purification: The fractions containing Morelloflavone may require further purification steps, such as preparative TLC or recrystallization, to obtain the pure compound.

Structural Elucidation Data

The structure of Morelloflavone has been unequivocally determined using various spectroscopic methods.

¹H and ¹³C NMR Data

The following are representative ¹H and ¹³C NMR chemical shifts for Morelloflavone.

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm, J in Hz)
Flavanone Moiety
2	84.1	5.38 (dd, J = 12.0, 3.0)
3	43.2	4.80 (d, J = 12.0)
4	197.2
4a	102.5
5	163.7
6	96.9	6.02 (d, J = 2.0)
7	167.5
8	95.9	6.00 (d, J = 2.0)
8a	162.9
1'	129.8
2', 6'	128.9	7.35 (d, J = 8.5)
3', 5'	116.2	6.85 (d, J = 8.5)
4'	158.9
Flavone Moiety
2"	164.8
3"	103.2	6.45 (s)
4"	182.5
4a"	104.5
5"	161.8
6"	99.3	6.20 (d, J = 2.0)
7"	164.2
8"	105.2
8a"	157.8
1'"	122.1
2'"	146.1
3'"	115.4	7.30 (d, J = 2.0)
4'"	150.2
5'"	116.4	6.90 (d, J = 8.5)
6'"	120.8	7.28 (dd, J = 8.5, 2.0)

Note: Chemical shifts can vary slightly depending on the solvent and instrument used.

Signaling Pathways Modulated by Morelloflavone

Morelloflavone has been shown to exert its biological effects by modulating several key signaling pathways.

Inhibition of HMG-CoA Reductase

Morelloflavone is a known inhibitor of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway[3][10][11]. It acts as a competitive inhibitor with respect to the substrate HMG-CoA[3].

Modulation of Rho GTPases and ERK Signaling Pathways

Morelloflavone has been demonstrated to inhibit tumor angiogenesis by targeting the Rho family of small GTPases (RhoA and Rac1) and the Extracellular signal-regulated kinase (ERK) signaling pathways[9].

Conclusion

The discovery and isolation of Morelloflavone represent a significant advancement in the field of natural product chemistry. The methodologies outlined in this guide provide a comprehensive framework for its extraction and purification. The elucidation of its inhibitory effects on key signaling pathways, such as HMG-CoA reductase and the Rho/ERK pathways, underscores its potential as a lead compound for the development of novel therapeutics. This technical guide serves as a valuable resource for researchers dedicated to exploring the full therapeutic potential of this remarkable biflavonoid.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Extractives from Guttiferae. Part XIX. The isolation and structure of two benzophenones, six xanthones and two biflavonoids from the heartwood of Allanblackia floribunda Oliver - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. spectrabase.com [spectrabase.com]
• 6. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 7. Item - 13C- and 1H-NMR chemical shift data (J in Hz) of compounds 1–4 (δ ppm). - figshare - Figshare [figshare.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Navigating the Solubility Landscape of Morelloflavone: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of morelloflavone (B191904), a biflavonoid of significant interest in pharmaceutical research, across a range of common laboratory solvents. This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource on the solubility characteristics of this promising natural compound. While specific quantitative solubility data for morelloflavone is not extensively available in published literature, this guide synthesizes existing qualitative information and outlines a robust experimental protocol for its determination.

Morelloflavone, with a molecular weight of 556.479 g/mol , is a complex polyphenol whose therapeutic potential is closely linked to its bioavailability, which is heavily influenced by its solubility.[1] Understanding its behavior in various solvents is a critical first step in the development of viable drug delivery systems and in vitro and in vivo assay design.[2][3][4][5]

Core Principles of Flavonoid Solubility

The solubility of flavonoids, including biflavonoids like morelloflavone, is governed by the principle of "like dissolves like." Their complex, poly-phenolic structure results in poor aqueous solubility.[3] The presence of multiple hydroxyl groups allows for hydrogen bonding, while the aromatic rings contribute to hydrophobic character. Consequently, organic solvents are typically required to achieve meaningful concentrations for research purposes. The choice of solvent is critical for extraction, purification, and formulation development.[3][6]

Quantitative and Qualitative Solubility of Morelloflavone

Direct, experimentally determined quantitative solubility data for morelloflavone in common organic solvents is sparse in publicly accessible scientific literature. However, qualitative descriptions and data from studies on related biflavonoids provide valuable guidance. The following table summarizes the available information.

Solvent	Quantitative Solubility	Qualitative Solubility	Source(s)
Water	0.009 g/L (Calculated)	Very poorly soluble	[7]
Dimethyl Sulfoxide (DMSO)	Data not available	Soluble	[3]
Acetone	Data not available	Soluble	[1]
Ethyl Acetate	Data not available	Soluble
Chloroform	Data not available	Soluble
Dichloromethane	Data not available	Soluble
Methanol	Data not available	Used in extraction	[8]
Ethanol	Data not available	Used in extraction	[6]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

For researchers requiring precise solubility values, the shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[6] This method involves saturating a solvent with the solute and then quantifying the dissolved concentration.

Objective: To determine the equilibrium solubility of morelloflavone in a specific solvent at a controlled temperature.

Materials:

• Morelloflavone (crystalline powder)

• Selected laboratory solvent (e.g., DMSO, ethanol, methanol, acetone, ethyl acetate) of high purity

• Glass vials with screw caps

• Thermostatic shaker or incubator capable of maintaining a constant temperature

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of morelloflavone to a glass vial. The excess solid should be visually apparent.

  • Add a known volume of the selected solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The concentration of the dissolved solid should not change with further agitation time.

• Phase Separation:

  • Remove the vial from the shaker and allow it to stand at the same constant temperature to allow the undissolved solid to settle.

  • To ensure complete separation of the solid phase, centrifuge the vial at a high speed.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the HPLC calibration curve.

• Quantification by HPLC:

  • Prepare a series of standard solutions of morelloflavone of known concentrations in the chosen solvent.

  • Inject the standard solutions into the HPLC system to generate a calibration curve.

  • Inject the diluted sample solution into the HPLC system.

  • Determine the concentration of morelloflavone in the diluted sample by comparing its peak area to the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the determination of morelloflavone solubility using the shake-flask method.

References

• 1. Morelloflavone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. US20110311592A1 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. SPECIAL FEATURE - Bioavailability & Solubility: New Approaches to Enhance Drug Performance [drug-dev.com]
• 6. Improved solubility, dissolution rate, and oral bioavailability of main biflavonoids from Selaginella doederleinii extract by amorphous solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Showing Compound Morelloflavone (FDB093560) - FooDB [foodb.ca]
• 8. Benzophenones and Biflavonoids from Garcinia livingstonei Fruits - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Identification of Morelloflavone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and methodologies essential for the identification and characterization of Morelloflavone, a biflavonoid with significant therapeutic potential. The information is tailored for professionals in research, science, and drug development, offering detailed experimental protocols, comprehensive data summaries, and clear visual representations of its chemical structure, identification workflow, and relevant signaling pathways.

Chemical Structure of Morelloflavone

Morelloflavone is a complex biflavonoid consisting of a flavanone (B1672756) (naringenin) and a flavone (B191248) (luteolin) moiety linked together. Its systematic IUPAC name is 8-[(2S,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one.

Caption: Chemical structure of Morelloflavone.

Spectroscopic Data for Identification

The structural elucidation of Morelloflavone relies heavily on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Below are the summarized spectroscopic data.

2.1. NMR Spectroscopic Data

The following tables present the ¹H and ¹³C NMR chemical shifts for Morelloflavone, typically recorded in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). These assignments are crucial for confirming the connectivity and stereochemistry of the molecule.

Table 1: ¹H NMR (Proton) Data of Morelloflavone (in DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	5.35	d	11.5
H-3	4.85	d	11.5
H-6	5.92	s
H-2'	7.25	d	8.5
H-3'	6.75	d	8.5
H-5'	6.75	d	8.5
H-6'	7.25	d	8.5
H-6''	6.20	s
H-2'''	7.40	d	2.0
H-5'''	6.90	d	8.5
H-6'''	7.45	dd	8.5, 2.0
5-OH	12.10	s
7-OH	10.85	s
4'-OH	9.60	s
5''-OH	12.95	s
7''-OH	10.90	s
3'''-OH	9.20	s
4'''-OH	9.50	s

Table 2: ¹³C NMR (Carbon) Data of Morelloflavone (in DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Position	Chemical Shift (δ, ppm)
C-2	83.5	C-8''	104.5
C-3	42.5	C-9''	182.0
C-4	197.0	C-10''	103.0
C-5	164.0	C-1'''	121.5
C-6	96.0	C-2'''	116.0
C-7	167.5	C-3'''	145.5
C-8	102.0	C-4'''	150.0
C-9	163.0	C-5'''	115.5
C-10	101.0	C-6'''	120.0
C-1'	129.0
C-2'	128.0
C-3'	115.0
C-4'	158.0
C-5'	115.0
C-6'	128.0
C-2''	164.5
C-3''	103.5
C-4''	196.5
C-5''	161.5
C-6''	99.0
C-7''	164.0

Note: The numbering of atoms may vary slightly between different publications. The data presented here is a compilation from typical assignments.

2.2. Mass Spectrometry (MS) Data

High-Resolution Mass Spectrometry (HRMS) is used to determine the exact mass and molecular formula of Morelloflavone. Tandem MS (MS/MS) provides valuable information about the fragmentation pattern, which helps in confirming the structure.

• Molecular Formula: C₃₀H₂₀O₁₁[1]

• Exact Mass: 556.1006 g/mol [1]

• Key Fragmentation Patterns: In ESI-MS/MS, flavonoids typically undergo retro-Diels-Alder (rDA) reactions, leading to the cleavage of the C-ring. For Morelloflavone, fragmentation will also occur at the linkage between the two flavonoid units, providing diagnostic ions for both the naringenin (B18129) and luteolin (B72000) moieties.

Experimental Protocols

3.1. Isolation of Morelloflavone from Garcinia Species

The following is a generalized protocol for the isolation of Morelloflavone.

References

• 1. spectrabase.com [spectrabase.com]

In Silico Prediction of Morelloflavone Bioactivities: A Technical Guide

Introduction

Morelloflavone (B191904), a biflavonoid predominantly found in the Garcinia genus, has attracted significant scientific attention for its diverse pharmacological properties.[1][2] As a secondary metabolite, it consists of apigenin (B1666066) and luteolin (B72000) moieties and has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, anti-angiogenic, and anticancer effects.[2][3][4] The exploration of natural products like morelloflavone for drug discovery is a lengthy and resource-intensive process. However, the advent of in silico methodologies has revolutionized this field.[5][6] Computational approaches such as molecular docking, quantitative structure-activity relationship (QSAR) modeling, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction offer rapid and cost-effective means to forecast the bioactivities of natural compounds, elucidate their mechanisms of action, and assess their drug-likeness before extensive laboratory validation.[7][8][9] This technical guide provides an in-depth overview of the in silico predicted bioactivities of morelloflavone, supported by experimental data, detailed methodologies, and visual representations of relevant pathways and workflows.

Core Bioactivities and In Silico Predictions

Computational studies have been instrumental in identifying and characterizing the molecular targets and mechanisms underlying morelloflavone's therapeutic potential.

1. Anti-Angiogenic and Anticancer Activity

In silico and subsequent in vitro and in vivo studies have revealed that morelloflavone is a potent inhibitor of tumor angiogenesis, a critical process in tumor growth and metastasis.[1][4][10]

• Molecular Docking and Target Identification: Molecular docking simulations have been employed to predict the binding of morelloflavone to key proteins in angiogenic signaling pathways. Studies have shown that morelloflavone can inhibit the activation of RhoA and Rac1 GTPases, crucial regulators of cell migration and cytoskeletal dynamics, which are essential for angiogenesis.[1][10] Furthermore, it has been shown to interfere with the Raf/MEK/ERK signaling pathway by inhibiting the phosphorylation of kinases such as c-Raf, MEK1/2, and ERK1/2, without affecting the upstream VEGF receptor 2 (VEGFR2) activity.[1][10] Docking studies have also identified the mitotic kinesin Eg5 as a novel target, with predictions showing morelloflavone binding to an allosteric pocket, thereby inhibiting its ATPase activity and motor function, which is crucial for cell division in cancer cells.[11] Another predicted target is the Hypoxia-Inducible Factor 1-alpha (HIF1A), a key protein in cancer progression, where morelloflavone showed favorable binding energy and interactions with key amino acid residues.[12]

2. Anti-inflammatory Activity

Flavonoids are well-known for their anti-inflammatory properties, and morelloflavone is no exception.[2][13] In silico approaches help to elucidate the molecular mechanisms behind this activity.

• Pathway Analysis: Computational tools can predict the interaction of morelloflavone with key inflammatory mediators and signaling pathways. Flavonoids are known to modulate pathways involving enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), and transcription factors such as NF-κB, which regulate the expression of pro-inflammatory cytokines.[13] While specific docking studies on morelloflavone and these targets are not detailed in the provided results, the general anti-inflammatory mechanism of flavonoids is well-established and can be computationally modeled.[13]

3. Antioxidant Activity

Morelloflavone has demonstrated potent antioxidant effects, which are crucial for combating oxidative stress implicated in numerous diseases.[3][14]

• Structure-Activity Relationship (SAR): The antioxidant capacity of flavonoids is strongly linked to their chemical structure, particularly the number and position of hydroxyl groups.[15] Morelloflavone, a biflavonoid, possesses numerous hydroxyl groups that are indispensable for its bioactivity, allowing it to effectively scavenge free radicals.[16] In silico models can quantify these structural features to predict antioxidant potential. Studies comparing morelloflavone to similar biflavonoids like volkensiflavone (B1682924) have shown its superior radical scavenging activity in DPPH, ABTS, and ORAC assays, which correlates with its structural characteristics.[15]

Quantitative Data Summary

The following tables summarize the quantitative data from various in silico and experimental studies on morelloflavone.

Table 1: Molecular Docking and Enzyme Inhibition Data for Morelloflavone

Target Protein	PDB ID	Predicted Binding Energy (kcal/mol)	Key Interacting Residues	Experimental IC50	Reference
Mitotic Kinesin Eg5	Not Specified	-8.4	Tyr-211, Ile-136, Glu-116, Glu-118, Trp-127, Gly-117, Ala-133, Leu-214	Not Specified	[11]
HIF1A	6GMR	Not Specified	Leu128, Arg120, Glu134, Gly127, Pro154	Not Specified	[12]
α-amylase	Not Specified	Not Specified	Consistent π–π interactions	Not Specified	[16]
Acetylcholinesterase	Not Specified	Not Specified	Consistent π–π interactions	Not Specified	[16]
Aldose reductase	Not Specified	Not Specified	Consistent π–π interactions	Not Specified	[16]

Table 2: In Vitro Anti-Proliferative and Anti-Angiogenic Activity of Morelloflavone

Cell Line	Assay	Endpoint	Concentration	Effect	Reference
HUVECs	Cell Proliferation	G2/M phase arrest	10 µmol/L	Accumulation of cells from 12.57% to 29.99%	[10]
PC-3 (Prostate Cancer)	Cell Viability	IC50	> 100 µmol/L	Half-maximal inhibition	[10]
U87 and C6 (Glioma)	Cell Inhibition	Inhibition Rate	Various	Dose-dependent inhibition	[17]
HUVECs	Cell Migration/Invasion	Inhibition	Dose-dependent	Significant inhibition of VEGF-induced migration	[1][10]
HUVECs	Tube Formation	Inhibition	Dose-dependent	Significant inhibition of VEGF-induced tube formation	[1][10]

Experimental Protocols

The validation of in silico predictions relies on robust experimental assays. The following are detailed methodologies for key experiments cited in the context of morelloflavone research.

1. Molecular Docking Protocol (General)

• Objective: To predict the binding conformation and affinity of a ligand (morelloflavone) to a target protein.

• Methodology:

  • Protein and Ligand Preparation: The 3D structure of the target protein is obtained from a database like the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed. The 3D structure of morelloflavone is obtained from databases like PubChem or generated using chemical drawing software. Both protein and ligand structures are optimized for docking by adding hydrogen atoms and assigning appropriate charges.

  • Binding Site Identification: The active or allosteric site of the protein is defined. This can be based on the location of a co-crystallized ligand or predicted using pocket-finding algorithms.

  • Docking Simulation: Software such as AutoDock Vina is used to perform the docking.[18] The program systematically searches for the best binding poses of the ligand within the defined binding site, evaluating each pose using a scoring function that estimates the binding free energy.

  • Analysis of Results: The results are analyzed based on the predicted binding energies (lower values indicate higher affinity) and the specific interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and amino acid residues of the protein. Visualization tools like PyMOL or LigPlot+ are used to examine the docked complexes.[16]

2. Cell Viability Assay (MTT Assay)

• Objective: To determine the effect of morelloflavone on the viability and proliferation of cells.

• Methodology:

  • Cell Culture: Cells (e.g., HUVECs, PC-3) are seeded in 96-well plates and allowed to adhere overnight.

  • Treatment: The cells are treated with various concentrations of morelloflavone for a specified period (e.g., 24, 48, or 72 hours). A vehicle control (e.g., DMSO) is included.

  • MTT Incubation: After treatment, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are incubated to allow viable cells to metabolize MTT into formazan (B1609692) crystals.

  • Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals, resulting in a colored solution.

  • Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the number of viable cells.

  • Data Analysis: Cell viability is expressed as a percentage of the control, and the IC50 value (the concentration that inhibits 50% of cell growth) is calculated.

3. Western Blotting for Signaling Pathway Analysis

• Objective: To detect and quantify specific proteins and their phosphorylation status to analyze the effect of morelloflavone on signaling pathways (e.g., Raf/MEK/ERK).

• Methodology:

  • Cell Treatment and Lysis: Cells (e.g., HUVECs) are starved and then pretreated with different concentrations of morelloflavone before being stimulated with an agonist (e.g., 50 ng/mL VEGF).[10] The cells are then lysed using a RIPA buffer containing protease and phosphatase inhibitors to extract total proteins.[10]

  • Protein Quantification: The protein concentration in the lysates is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific to the target proteins (e.g., p-ERK, total ERK, β-actin). After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The intensity of the bands is quantified using densitometry software.

  • Analysis: The levels of phosphorylated proteins are normalized to the total protein levels to determine the effect of morelloflavone on protein activation.

Mandatory Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows and pathways related to the in silico prediction of morelloflavone's bioactivities.

General workflow for in silico bioactivity prediction.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. frontiersin.org [frontiersin.org]
• 6. Frontiers | Editorial: Investigation of the biological properties of natural products using experimental approaches and in silico methods [frontiersin.org]
• 7. Integrated in silico tools for exploiting the natural products' bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. researchgate.net [researchgate.net]
• 13. Anti-inflammatory activities of flavonoid derivates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of human lipoprotein oxidation by morelloflavone and camboginol from Garcinia dulcis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Chemical constituents and antioxidant activity of <i>Garcinia madruno</i> (Kunth) Hammel - Journal of King Saud University - Science [jksus.org]
• 16. researchgate.net [researchgate.net]
• 17. spandidos-publications.com [spandidos-publications.com]
• 18. researchgate.net [researchgate.net]

Morelloflavone in Garcinia dulcis: A Technical Guide to its Natural Abundance, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morelloflavone (B191904), a potent biflavonoid, is a significant secondary metabolite found in various parts of the tropical fruit tree Garcinia dulcis. This technical guide provides an in-depth overview of the natural abundance of morelloflavone in this plant species. It details comprehensive experimental protocols for its extraction, isolation, and purification. Furthermore, this document elucidates the molecular mechanisms of morelloflavone's biological activity, with a particular focus on its role in inhibiting key signaling pathways relevant to drug development, such as those involved in angiogenesis. All quantitative data are presented in structured tables, and complex biological and experimental workflows are visualized using diagrams to facilitate understanding and application by researchers in natural product chemistry, pharmacology, and drug discovery.

Natural Abundance of Morelloflavone in Garcinia dulcis

Morelloflavone has been qualitatively identified in several parts of the Garcinia dulcis plant, including the leaves, flowers, fruits, and seeds.[1][2] While it is reported to be a major bioactive constituent, particularly in the flowers and fruits, comprehensive comparative quantitative data across all plant parts from a single study is limited in the current literature.[1][3][4] The available quantitative data primarily focuses on the yield from specific extraction and isolation experiments.

Table 1: Quantitative and Qualitative Presence of Morelloflavone in Garcinia dulcis

Plant Part	Presence	Quantitative Data (Yield)	Reference(s)
Leaves	Confirmed	8.4 mg of purified morelloflavone from 1.8 kg of dried leaves.	[5]
Flowers	Confirmed	Reported as a principal bioactive compound; specific yield not detailed.	[1][3][6]
Fruits	Confirmed	Identified as a key bioactive compound; specific yield not detailed.	[3][4]
Seeds	Confirmed	Present; specific yield not detailed.	[2]

Experimental Protocols

Extraction and Isolation of Morelloflavone from Garcinia dulcis Leaves

The following protocol is a detailed methodology for the extraction and isolation of morelloflavone from the leaves of Garcinia dulcis, adapted from established research.[5]

2.1.1. Materials and Equipment

• Dried and powdered leaves of Garcinia dulcis

• Methanol (B129727) (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• n-Hexane (analytical grade)

• Chloroform (analytical grade)

• Distilled water

• Silica gel 60 (70-230 mesh) for column chromatography

• Preparative Thin Layer Chromatography (PTLC) plates (Silica gel 60 F254)

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

2.1.2. Extraction and Solvent Partitioning Workflow

Caption: Workflow for the extraction and partitioning of morelloflavone.

2.1.3. Step-by-Step Procedure

• Maceration: 1.8 kg of dried, powdered leaves of Garcinia dulcis are macerated with methanol to extract the crude compounds.[5]

• Concentration: The methanol extract is concentrated under reduced pressure using a rotary evaporator to yield a concentrated methanol extract (approx. 203.35 g).[5]

• Aqueous Suspension: The concentrated methanol extract is dissolved in distilled water and then filtered to separate nonpolar compounds.[5]

• Ethyl Acetate Partitioning: The aqueous filtrate is partitioned with ethyl acetate. The ethyl acetate layer is collected and concentrated to yield approximately 10 g of extract.[5]

• n-Hexane Partitioning: The concentrated ethyl acetate extract is dissolved in methanol and then partitioned with n-hexane to further remove nonpolar impurities. The methanol layer is retained and concentrated, yielding approximately 6.90 g of a morelloflavone-rich extract.[5]

2.1.4. Chromatographic Purification

References

• 1. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Morelloflavone: A Comprehensive Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Morelloflavone (B191904), a naturally occurring biflavonoid found predominantly in the Garcinia genus, has emerged as a promising lead compound for drug development. Possessing a wide spectrum of pharmacological activities, including anti-angiogenic, anti-tumor, anti-inflammatory, and hypocholesterolemic properties, it presents a multifaceted candidate for therapeutic intervention in various disease areas. This technical guide provides an in-depth overview of morelloflavone, consolidating current knowledge on its biological activities, mechanisms of action, and available quantitative data. Furthermore, it outlines detailed experimental protocols for key assays and visualizes critical signaling pathways to facilitate further research and development efforts. While preclinical data is encouraging, this guide also highlights the current gaps in publicly available information, particularly concerning comprehensive ADME/pharmacokinetics, specific synthetic derivatization strategies, formal preclinical safety studies, and clinical trial data, underscoring the areas ripe for future investigation.

Introduction

Morelloflavone is a biflavonoid composed of apigenin (B1666066) and luteolin (B72000) moieties.[1] Its natural origin in edible plants has positioned it as a compound of interest for developing new therapeutic agents with potentially favorable safety profiles.[2] The primary focus of research has been on its potent anti-angiogenic and anti-cancer effects, which are central to its potential as a lead compound in oncology.[3][4] This guide aims to provide a comprehensive resource for researchers by detailing the scientific evidence supporting the therapeutic potential of morelloflavone and providing the necessary technical information to design and execute further preclinical development studies.

Biological Activities and Mechanism of Action

Morelloflavone exhibits a diverse range of biological activities, making it a versatile lead compound.

Anti-Angiogenic and Anti-Tumor Activity

The most extensively studied activity of morelloflavone is its ability to inhibit angiogenesis, a critical process in tumor growth and metastasis.[3][4] It has been shown to inhibit vascular endothelial growth factor (VEGF)-induced proliferation, migration, and tube formation of human umbilical vein endothelial cells (HUVECs).[3][4] In vivo studies using xenograft mouse models of prostate cancer have demonstrated that morelloflavone can significantly inhibit tumor growth and reduce blood vessel density within tumors.[5]

The primary mechanism underlying its anti-angiogenic effects involves the inhibition of key signaling pathways downstream of the VEGF receptor 2 (VEGFR2). Notably, morelloflavone does not inhibit VEGFR2 activation directly but targets intracellular signaling cascades.[3][4]

• Inhibition of Rho GTPases: Morelloflavone has been shown to inhibit the activation of RhoA and Rac1 GTPases, which are crucial for endothelial cell migration and invasion. It has little to no effect on Cdc42.[3][4][5]

• Inhibition of the ERK Signaling Pathway: Morelloflavone effectively suppresses the phosphorylation and activation of key components of the Raf/MEK/ERK pathway, including c-Raf, MEK1/2, and ERK1/2, in response to VEGF stimulation.[3][4][5]

Hypocholesterolemic Activity

Morelloflavone has demonstrated potential as a hypocholesterolemic agent through its inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis.[6] It acts as a competitive inhibitor with respect to HMG-CoA and a non-competitive inhibitor with respect to NADPH.[6]

Other Activities

Morelloflavone has also been reported to possess anti-inflammatory, anti-HIV, and antioxidant properties, broadening its therapeutic potential.[1][2]

Quantitative Data

The following tables summarize the available quantitative data on the biological activity of morelloflavone.

Table 1: In Vitro Anti-Angiogenic and Cytotoxic Activities of Morelloflavone

Assay	Cell Line	Parameter	Value	Reference
Cell Viability (VEGF-induced)	HUVECs	IC50	20 µmol/L	[3][4]
Cell Viability (Normal Culture)	HUVECs	IC50	80 µmol/L	[4]
Cell Viability	PC-3 (Prostate Cancer)	IC50	> 100 µmol/L	[3]
RhoA and Rac1 Activation	HUVECs	Half-maximal effect	~5 µmol/L	[3]
Cytotoxicity	MCF-7 (Breast Cancer)	IC50	55.84 µg/mL	[7]

Table 2: Enzyme Inhibition Data for Morelloflavone

Enzyme	Substrate	Inhibition Type	Ki	Reference
HMG-CoA Reductase	HMG-CoA	Competitive	80.87 ± 0.06 µM	[6]
HMG-CoA Reductase	NADPH	Non-competitive	103 ± 0.07 µM	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and extension of these findings.

In Vitro Anti-Angiogenesis Assays

• Cell Culture: Grow Human Umbilical Vein Endothelial Cells (HUVECs) to full confluence in 6-well plates pre-coated with 0.1% gelatin.

• Inhibit Proliferation: Incubate the confluent monolayer with 10 µg/mL mitomycin C for 2 hours to inactivate cell proliferation.

• Create Wound: Create a scratch in the cell monolayer using a sterile pipette tip.

• Wash: Wash the wells with Phosphate Buffered Saline (PBS) to remove detached cells.

• Treatment: Add endothelial cell growth medium (ECGM) supplemented with 0.5% Fetal Bovine Serum (FBS), with or without 4 ng/mL VEGF and varying concentrations of morelloflavone.

• Incubation: Incubate the plates for 8-10 hours at 37°C in a 5% CO₂ incubator.

• Imaging and Quantification: Capture images of the wound area. Manually count the number of migrated cells into the wound area. Express the results as a percentage of inhibition compared to the untreated control.[3][4]

• Matrigel Coating: Thaw growth factor-reduced Matrigel at 4°C. Coat each well of a pre-chilled 24-well plate with 50 µL of Matrigel and incubate at 37°C for 45 minutes to allow for polymerization.

• Cell Seeding: Seed HUVECs (4 x 10⁴ cells per well) in 1 mL of ECGM supplemented with 0.5% FBS and 4 ng/mL VEGF, containing various concentrations of morelloflavone.

• Incubation: Incubate the plates for 4-6 hours at 37°C in a 5% CO₂ incubator.

• Imaging and Quantification: Observe the formation of capillary-like structures using an inverted microscope. Quantify the extent of tube formation by measuring the total tube length in high-power fields (200x magnification). Express the results as a percentage of inhibition compared to the untreated control.[3][4]

In Vivo Xenograft Mouse Model

• Animal Model: Utilize 5- to 6-week-old male SCID (Severe Combined Immunodeficiency) mice.

• Tumor Cell Implantation: Subcutaneously inject 2 x 10⁶ PC-3 human prostate cancer cells into the flank of each mouse.

• Tumor Growth: Allow tumors to establish and reach a volume of approximately 50 mm³.

• Treatment: Administer morelloflavone (e.g., 8 mg/kg/day) or vehicle control via intraperitoneal injection.

• Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals. Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis.

• Analysis: Analyze tumor weight and volume. Perform immunohistochemical staining of tumor sections to assess blood vessel density.[8]

Rho GTPase Activation Assay (Pull-down Assay)

• Cell Lysis: Treat HUVECs with morelloflavone and/or VEGF as required. Lyse the cells in a suitable lysis buffer (e.g., GST-fish buffer) on ice.

• Clarification: Centrifuge the cell lysates at high speed (e.g., 20,000 rpm) at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant.

• Pull-down: Incubate a portion of the cell lysate with a GST-fusion protein containing the Rho-binding domain (RBD) of a Rho effector protein (e.g., Rhotekin for RhoA, PAK for Rac1) coupled to glutathione-Sepharose beads. This will specifically pull down the active, GTP-bound form of the Rho GTPase.

• Washing: Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: Resuspend the beads in Laemmli sample buffer, boil to elute the proteins, and separate the proteins by SDS-PAGE. Transfer the proteins to a membrane and probe with specific antibodies against the Rho GTPase of interest (e.g., anti-RhoA or anti-Rac1).

• Total Protein Analysis: Run a parallel Western blot with a portion of the initial cell lysate to determine the total amount of the Rho GTPase, which serves as a loading control.[9][10]

ERK Signaling Pathway Analysis (Western Blotting)

• Sample Preparation: Treat cells with morelloflavone and/or growth factors for the desired times. Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Protein Transfer: Mix the lysates with Laemmli sample buffer, boil, and separate the proteins on an SDS-PAGE gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target proteins (e.g., anti-phospho-ERK1/2, anti-phospho-MEK1/2, anti-phospho-c-Raf) and their total protein counterparts.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.[11]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by morelloflavone and a general workflow for its preclinical evaluation.

Caption: Morelloflavone's Anti-Angiogenic Mechanism of Action.

Caption: Preclinical Development Workflow for Morelloflavone.

Current Gaps and Future Directions

Despite the promising preclinical data, several critical areas require further investigation to advance morelloflavone as a clinical candidate.

• ADME/Pharmacokinetics: There is a notable lack of publicly available experimental data on the absorption, distribution, metabolism, and excretion (ADME) of morelloflavone. Understanding its pharmacokinetic profile is essential for determining appropriate dosing regimens and predicting its behavior in humans.

• Synthesis and Derivatization: While the synthesis of biflavonoids is established, specific, high-yield synthetic routes for morelloflavone and its derivatives are not well-documented in the public domain. Structure-activity relationship (SAR) studies, supported by the synthesis of novel analogs, are needed to optimize its potency, selectivity, and pharmacokinetic properties.

• Preclinical Safety and Toxicology: Comprehensive preclinical safety and toxicology studies conducted under Good Laboratory Practice (GLP) conditions are necessary to support an Investigational New Drug (IND) application. Publicly available data on the safety pharmacology, genotoxicity, and repeat-dose toxicity of morelloflavone are currently unavailable.

• Clinical Trials: To date, there is no evidence of any clinical trials initiated for morelloflavone. This is a significant gap in its development trajectory.

Conclusion

Morelloflavone stands out as a compelling natural product-derived lead compound with significant potential, particularly in the field of oncology. Its well-defined anti-angiogenic mechanism of action, coupled with promising in vitro and in vivo efficacy data, provides a strong foundation for further drug development. However, the progression of morelloflavone from a preclinical candidate to a clinical therapeutic is contingent on addressing the current knowledge gaps. Focused research efforts in the areas of ADME/pharmacokinetics, medicinal chemistry for lead optimization, and comprehensive preclinical safety assessment are imperative. This technical guide serves as a foundational resource to stimulate and guide these future research endeavors, with the ultimate goal of unlocking the full therapeutic potential of morelloflavone for the benefit of patients.

References

• 1. Developing Robust Human Liver Microsomal Stability Prediction Models: Leveraging Inter-Species Correlation with Rat Data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. altasciences.com [altasciences.com]
• 6. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 7. researchgate.net [researchgate.net]
• 8. Toxicology: | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. researchgate.net [researchgate.net]
• 11. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity of Morelloflavone: An In-depth Technical Guide for Cancer Research Professionals

Abstract

Morelloflavone (B191904), a naturally occurring biflavonoid, has emerged as a compound of interest in oncological research due to its demonstrated cytotoxic and anti-proliferative effects across a panel of cancer cell lines. This technical guide provides a comprehensive overview of the preliminary cytotoxicity studies of Morelloflavone, intended for researchers, scientists, and drug development professionals. It consolidates quantitative data on its efficacy, details key experimental protocols for its evaluation, and visualizes the implicated signaling pathways and experimental workflows. The presented data underscores the potential of Morelloflavone as a scaffold for the development of novel anticancer therapeutics.

Introduction

Morelloflavone is a biflavonoid predominantly isolated from plants of the Garcinia genus.[1] Structurally, it is characterized by two flavonoid moieties linked together. Pre-clinical studies have begun to elucidate its pharmacological activities, with a particular focus on its anticancer properties. This document synthesizes the current understanding of Morelloflavone's cytotoxic effects on various cancer cell lines, its impact on cell cycle progression, and its modulation of key intracellular signaling pathways.

Quantitative Cytotoxicity Data

The cytotoxic potential of Morelloflavone has been evaluated against several cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity as an indicator of cell viability. The half-maximal inhibitory concentration (IC50) values, representing the concentration of Morelloflavone required to inhibit 50% of cell growth, are summarized in the tables below.

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)	Reference
MCF-7	Breast Cancer	55.84	~100.35	[2]

Cell Line	Cancer Type	IC50 (µmol/L)	Notes	Reference
PC-3	Prostate Cancer	>100	Half-maximal inhibition was over 100 µmol/L.
U87	Glioma	Not explicitly stated in numerical value, but demonstrated dose-dependent inhibition.	Inhibition was observed at concentrations of 10, 20, 40, and 80 µmol/L.[3][4]	[3]
C6	Glioma	Not explicitly stated in numerical value, but demonstrated inhibitory effects.	Morelloflavone was shown to inhibit the growth of xenografted C6 glioma cells.[3][4]	[3]
A172	Glioblastoma	Not explicitly stated in numerical value for pure Morelloflavone; an extract containing it had an IC50 of 29.03±0.18 µg/mL.	The study used a Garcinia dulcis flower extract containing Camboginol and Morelloflavone.

Experimental Protocols

This section provides detailed methodologies for key experiments utilized in the cytotoxic evaluation of Morelloflavone.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cancer cell lines (e.g., MCF-7, PC-3, U87)

• Complete culture medium (specific to cell line)

• Morelloflavone stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Morelloflavone in culture medium from the stock solution. Replace the medium in the wells with 100 µL of medium containing various concentrations of Morelloflavone. Include a vehicle control (medium with the same concentration of DMSO used for the highest Morelloflavone concentration) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of Morelloflavone concentration to determine the IC50 value.

Figure 1: Workflow of the MTT Cytotoxicity Assay.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. Propidium iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA, allowing for the quantification of DNA content per cell.

Materials:

• Cancer cell lines

• Morelloflavone

• Phosphate-buffered saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of Morelloflavone for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with ice-cold PBS and resuspend in 1 mL of PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Figure 2: Workflow for Cell Cycle Analysis by Flow Cytometry.

Autophagy Assessment (LC3 Turnover Assay)

The LC3 turnover assay is a reliable method to monitor autophagic flux. It measures the conversion of the cytosolic form of LC3 (LC3-I) to the autophagosome-associated form (LC3-II). An accumulation of LC3-II in the presence of a lysosomal inhibitor (like chloroquine) indicates an increase in autophagic flux.

Materials:

• Cancer cell lines

• Morelloflavone

• Chloroquine (lysosomal inhibitor)

• Lysis buffer

• Primary antibody against LC3

• HRP-conjugated secondary antibody

• Western blot reagents and equipment

Protocol:

• Cell Treatment: Treat cells with Morelloflavone in the presence or absence of a lysosomal inhibitor (e.g., chloroquine) for a specified time.

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with a primary antibody against LC3, followed by an HRP-conjugated secondary antibody.

• Detection: Detect the chemiluminescent signal.

• Data Analysis: Quantify the band intensities for LC3-I and LC3-II. An increase in the LC3-II/LC3-I ratio in the presence of Morelloflavone and a lysosomal inhibitor, compared to the inhibitor alone, indicates an induction of autophagic flux.

Signaling Pathways Modulated by Morelloflavone

Preliminary studies indicate that Morelloflavone exerts its cytotoxic effects through the modulation of specific intracellular signaling pathways.

Inhibition of Rho GTPases and ERK Signaling Pathway

Morelloflavone has been shown to inhibit the activation of RhoA and Rac1, which are small GTPases involved in cell motility and proliferation. Concurrently, it inhibits the phosphorylation and activation of the Raf/MEK/ERK signaling cascade, a critical pathway in cell survival and proliferation.

Figure 3: Inhibition of Rho GTPases and ERK Signaling by Morelloflavone.

Induction of Autophagic Cell Death

Morelloflavone has been observed to induce autophagic cell death in glioblastoma cells. This process is characterized by the formation of autophagosomes that engulf cytoplasmic components and fuse with lysosomes for degradation. This can be a mechanism of programmed cell death distinct from apoptosis.

Figure 4: Induction of Autophagic Cell Death by Morelloflavone.

Conclusion

The preliminary cytotoxic studies of Morelloflavone reveal its potential as an anticancer agent with activity against a range of cancer cell lines, including those of breast, prostate, and glial origin. Its mechanisms of action, involving the inhibition of key pro-survival signaling pathways and the induction of cell cycle arrest and autophagy, provide a strong rationale for its further investigation. The detailed protocols and compiled data within this guide serve as a valuable resource for researchers aiming to explore the therapeutic utility of Morelloflavone and its derivatives in cancer drug discovery and development. Future studies should focus on elucidating more precise IC50 values across a broader panel of cancer cell lines, conducting in-vivo efficacy studies, and further dissecting the molecular intricacies of its signaling effects.

References

• 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-tumoral activity of native compound morelloflavone in glioma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Antioxidant Potential of Morelloflavone: An In-depth Technical Guide to Cell-Free Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morelloflavone, a biflavonoid predominantly found in plants of the Garcinia genus, has garnered significant interest within the scientific community for its diverse pharmacological activities. Among these, its potent antioxidant properties stand out, suggesting its potential as a therapeutic agent against oxidative stress-mediated diseases. This technical guide provides a comprehensive overview of the antioxidant potential of Morelloflavone as evaluated by various cell-free assays. It is designed to offer researchers, scientists, and drug development professionals a detailed resource, summarizing quantitative data, outlining experimental protocols, and visualizing key methodologies.

Data Presentation: Quantitative Antioxidant Activity of Morelloflavone

The antioxidant capacity of Morelloflavone has been quantified using several established cell-free assays. The following tables summarize the key findings from the scientific literature, providing a comparative look at its efficacy in different chemical environments.

Assay	Metric	Result	Source
DPPH Radical Scavenging	IC50	49.5 µM	[1]
DPPH Radical Scavenging	Activity	58697 ± 6944 µmol Trolox/100 g	[2]
ABTS Radical Scavenging	Activity	209216 ± 11723 µmol Trolox/100 g	[2]
Ferric Reducing Antioxidant Power (FRAP)	Absorbance (at 400 µg/mL)	0.583	[1]
Oxygen Radical Absorbance Capacity (ORAC)	Activity	293842 ± 22026 µmol Trolox/100 g	[2]

Note: IC50 (Inhibitory Concentration 50%) is the concentration of an antioxidant required to scavenge 50% of the initial free radicals. A lower IC50 value indicates higher antioxidant activity. Trolox equivalents provide a standardized method to compare the antioxidant capacity of a substance to that of Trolox, a water-soluble analog of vitamin E.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section provides in-depth protocols for the key cell-free antioxidant assays used to evaluate Morelloflavone.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.

Materials:

• Morelloflavone

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol), spectrophotometric grade

• Positive control (e.g., Ascorbic acid, Trolox, or Quercetin)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Preparation of Sample Solutions: Prepare a stock solution of Morelloflavone in a suitable solvent (e.g., methanol or DMSO). From this stock, prepare a series of dilutions to obtain a range of concentrations for testing.

• Assay:

  • To a 96-well plate, add 100 µL of the DPPH working solution to each well.

  • Add 100 µL of the different concentrations of Morelloflavone, positive control, or blank (solvent) to the respective wells.

  • Mix the contents thoroughly.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the control (DPPH solution with blank) and A_sample is the absorbance of the test sample. The IC50 value is determined by plotting the percentage of inhibition against the concentration of Morelloflavone.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The pre-formed radical has a blue-green color, which is decolorized in the presence of an antioxidant.

Materials:

• Morelloflavone

• ABTS diammonium salt

• Potassium persulfate (K₂S₂O₈)

• Phosphate (B84403) buffered saline (PBS) or ethanol (B145695)

• Positive control (e.g., Trolox)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of ABTS•+ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution: On the day of the assay, dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Sample Solutions: Prepare a stock solution of Morelloflavone and a series of dilutions as described for the DPPH assay.

• Assay:

  • To a 96-well plate, add 190 µL of the ABTS•+ working solution to each well.

  • Add 10 µL of the different concentrations of Morelloflavone, positive control, or blank to the respective wells.

  • Mix and incubate in the dark at room temperature for 6-10 minutes.

• Measurement: Measure the absorbance of each well at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay. The antioxidant activity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the results to a Trolox standard curve.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex.

Materials:

• Morelloflavone

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Positive control (e.g., Trolox or Ascorbic Acid)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Preparation of Sample Solutions: Prepare a stock solution of Morelloflavone and a series of dilutions.

• Assay:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of the Morelloflavone solutions, positive control, or blank to the respective wells.

  • Incubate at 37°C for 4-30 minutes (the incubation time should be optimized).

• Measurement: Measure the absorbance at 593 nm.

• Calculation: The antioxidant capacity is determined from a standard curve of a known antioxidant (e.g., FeSO₄ or Trolox) and is expressed as equivalents of that standard.

Superoxide (B77818) Radical Scavenging Assay

This assay evaluates the ability of an antioxidant to scavenge the superoxide anion radical (O₂•⁻), a biologically important reactive oxygen species. A common method involves the generation of superoxide radicals by a non-enzymatic system (e.g., phenazine (B1670421) methosulfate-NADH) and their detection by the reduction of nitroblue tetrazolium (NBT) to a colored formazan (B1609692).

Materials:

• Morelloflavone

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADH (Nicotinamide adenine (B156593) dinucleotide, reduced form)

• PMS (Phenazine methosulfate)

• NBT (Nitroblue tetrazolium)

• Positive control (e.g., Quercetin or Gallic acid)

Procedure:

• Preparation of Reagents: Prepare fresh solutions of NADH, PMS, and NBT in phosphate buffer.

• Assay:

  • In a test tube or microplate well, mix the sample solution (Morelloflavone at various concentrations), NBT solution, and NADH solution.

  • Initiate the reaction by adding the PMS solution.

  • Incubate at room temperature for a specified time (e.g., 5-10 minutes).

• Measurement: Measure the absorbance of the formed formazan at a specific wavelength (e.g., 560 nm).

• Calculation: The percentage of superoxide radical scavenging is calculated by comparing the absorbance of the sample to that of a control reaction without the antioxidant. The IC50 value can then be determined.

Hydroxyl Radical Scavenging Assay

The hydroxyl radical (•OH) is the most reactive and damaging of the reactive oxygen species. This assay assesses the ability of an antioxidant to neutralize this radical. A common method is the Fenton reaction-based deoxyribose degradation assay.

Materials:

• Morelloflavone

• Phosphate buffer (e.g., 20 mM, pH 7.4)

• 2-Deoxy-D-ribose

• Ferric chloride (FeCl₃)

• EDTA (Ethylenediaminetetraacetic acid)

• Hydrogen peroxide (H₂O₂)

• Ascorbic acid

• TBA (Thiobarbituric acid)

• TCA (Trichloroacetic acid)

• Positive control (e.g., Mannitol)

Procedure:

• Reaction Mixture: In a test tube, prepare a reaction mixture containing FeCl₃, EDTA, 2-deoxy-D-ribose, H₂O₂, and the Morelloflavone sample at various concentrations in phosphate buffer.

• Initiation: Initiate the Fenton reaction by adding ascorbic acid.

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 1 hour).

• Color Development: Stop the reaction and develop the color by adding TCA and TBA solutions, followed by heating (e.g., in a boiling water bath for 15-20 minutes).

• Measurement: After cooling, measure the absorbance of the resulting pink chromogen at a specific wavelength (e.g., 532 nm).

• Calculation: The percentage of hydroxyl radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control. The IC50 value can be determined from these results.

Mandatory Visualizations

Experimental Workflows and Signaling Pathways

To further elucidate the methodologies and underlying principles, the following diagrams have been generated using Graphviz (DOT language).

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: Workflow for the ABTS Radical Scavenging Assay.

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.

Caption: General Mechanism of Radical Scavenging by Morelloflavone.

Conclusion

The data and methodologies presented in this technical guide underscore the significant antioxidant potential of Morelloflavone in a variety of cell-free assay systems. Its ability to effectively scavenge different types of free radicals and its capacity to reduce ferric iron highlight its multifaceted antioxidant profile. The detailed protocols and visual workflows provided herein are intended to serve as a valuable resource for the scientific community, facilitating further research into the therapeutic applications of this promising natural compound. As the body of evidence for the antioxidant effects of Morelloflavone continues to grow, it solidifies its position as a strong candidate for the development of novel antioxidant-based therapies. Further in vivo studies are warranted to translate these in vitro findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical constituents and antioxidant activity of <i>Garcinia madruno</i> (Kunth) Hammel - Journal of King Saud University - Science [jksus.org]

Morelloflavone CAS number and chemical identifiers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Morelloflavone, a biflavonoid with significant therapeutic potential. This document outlines its chemical identity, detailed experimental protocols for assessing its biological activity, and a visualization of its mechanism of action.

Core Data: Chemical Identifiers

Morelloflavone is a naturally occurring biflavonoid found predominantly in plants of the Garcinia genus.[1] For accurate identification and research purposes, a comprehensive list of its chemical identifiers is provided in the table below.

Identifier Type	Data	Reference
CAS Number	16851-21-1	[2][3]
IUPAC Name	8-[(2S,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one	[4]
Canonical SMILES	C1=CC(=CC=C1[C@@H]2--INVALID-LINK--C4=C(C=C(C5=C4OC(=CC5=O)C6=CC(=C(C=C6)O)O)O)O)O	[4]
InChI	InChI=1S/C30H20O11/c31-14-4-1-12(2-5-14)29-27(28(39)25-18(35)8-15(32)9-23(25)41-29)26-20(37)10-19(36)24-21(38)11-22(40-30(24)26)13-3-6-16(33)17(34)7-13/h1-11,27,29,31-37H/t27-,29+/m0/s1	[2][4]
InChIKey	GFWPWSNIXRDQJC-LMSSTIIKSA-N	[2][3][4]
Molecular Formula	C30H20O11	[2][4]
Molar Mass	556.479 g·mol−1	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the biological activities of Morelloflavone.

Isolation and Purification of Morelloflavone from Garcinia Species

Morelloflavone can be isolated from various parts of Garcinia plants, such as the leaves and epicarp. A general protocol involves solvent extraction followed by chromatographic purification.

1. Extraction:

• Air-dry the plant material (e.g., Garcinia dulcis leaves or Garcinia brasiliensis epicarp) and grind it into a fine powder.

• Perform exhaustive extraction with a suitable solvent, such as acetone (B3395972) or methanol, using a Soxhlet apparatus or maceration.

• Concentrate the crude extract under reduced pressure using a rotary evaporator.

2. Fractionation and Purification:

• The crude extract can be subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate (B1210297), and methanol) to separate compounds based on their polarity.

• The fractions enriched with biflavonoids, typically the ethyl acetate and methanolic fractions, are then subjected to further purification.

• Column chromatography using silica (B1680970) gel is a common method for initial purification. The column is eluted with a gradient of solvents, such as hexane-ethyl acetate or chloroform-methanol.

• Further purification can be achieved using Sephadex LH-20 column chromatography, eluting with a solvent system like methanol-water.

• The purity of the isolated Morelloflavone can be assessed by High-Performance Liquid Chromatography (HPLC).

HMG-CoA Reductase Inhibition Assay

Morelloflavone has been identified as an inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[2]

Principle: The activity of HMG-CoA reductase is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

Materials:

• HMG-CoA Reductase enzyme

• HMG-CoA (substrate)

• NADPH (cofactor)

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing dithiothreitol)

• Morelloflavone (test compound)

• Pravastatin or Atorvastatin (positive control inhibitor)

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Prepare a stock solution of Morelloflavone in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer.

• Add the desired concentrations of Morelloflavone to the test wells. Include wells for a vehicle control (solvent only) and a positive control inhibitor.

• Add the HMG-CoA Reductase enzyme to all wells except the blank.

• Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding a mixture of HMG-CoA and NADPH to all wells.

• Immediately start monitoring the decrease in absorbance at 340 nm in a kinetic mode at 37°C for 10-20 minutes, taking readings every 30-60 seconds.

• Calculate the rate of NADPH consumption (slope of the linear portion of the absorbance vs. time curve).

• The percent inhibition is calculated using the formula: % Inhibition = [(Rate of vehicle control - Rate of test compound) / Rate of vehicle control] x 100.

• The IC50 value (the concentration of inhibitor that causes 50% inhibition) can be determined by plotting the percent inhibition against the logarithm of the Morelloflavone concentration.

Anti-Angiogenic Activity Assays

Morelloflavone has been shown to inhibit tumor angiogenesis by targeting Rho GTPases and the ERK signaling pathway.[3][4]

1. Cell Viability Assay (MTS Assay):

• Seed Human Umbilical Vein Endothelial Cells (HUVECs) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Morelloflavone for a specified period (e.g., 24-48 hours).

• Add MTS reagent to each well and incubate for 1-4 hours.

• Measure the absorbance at 490 nm. Cell viability is proportional to the absorbance.

2. Wound Healing (Scratch) Assay:

• Grow HUVECs to a confluent monolayer in a 6-well plate.

• Create a scratch or "wound" in the monolayer using a sterile pipette tip.

• Wash with PBS to remove detached cells.

• Add fresh media containing different concentrations of Morelloflavone.

• Capture images of the wound at time 0 and at regular intervals (e.g., every 6-8 hours) until the wound in the control well is closed.

• The rate of wound closure is quantified by measuring the area of the gap at each time point.

3. Matrigel Plug Assay (In Vivo):

• Mix ice-cold Matrigel with pro-angiogenic factors (e.g., VEGF and bFGF) and the test compound (Morelloflavone) or vehicle.

• Subcutaneously inject the Matrigel mixture into the flank of immunodeficient mice.

• After a set period (e.g., 7-14 days), excise the Matrigel plugs.

• The plugs can be analyzed for hemoglobin content (as a measure of blood vessel formation) or processed for histological analysis to visualize and quantify the infiltration of endothelial cells and the formation of new blood vessels.

Western Blot Analysis for ERK Phosphorylation

To investigate the effect of Morelloflavone on the ERK signaling pathway, the phosphorylation status of ERK1/2 can be assessed by Western blotting.

Procedure:

• Culture cells (e.g., HUVECs) and treat them with Morelloflavone for the desired time and concentration. Include a positive control (e.g., VEGF stimulation) and a negative control (untreated cells).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2) overnight at 4°C.

• Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total ERK1/2.

• The band intensities can be quantified using densitometry software.

Signaling Pathway Visualization

The following diagram illustrates the inhibitory effect of Morelloflavone on the VEGF-induced signaling pathway that promotes angiogenesis.

References

• 1. 3.4. Western Blotting and Detection [bio-protocol.org]
• 2. clyte.tech [clyte.tech]
• 3. bio-protocol.org [bio-protocol.org]
• 4. creative-bioarray.com [creative-bioarray.com]

Protocols & Analytical Methods

Application Notes: Morelloflavone Extraction and Purification from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morelloflavone (B191904) is a naturally occurring biflavonoid predominantly found in species of the Garcinia genus, such as Garcinia madruno, Garcinia prainiana, and Garcinia brasiliensis.[1][2][3] This compound has garnered significant interest within the scientific and pharmaceutical communities due to its wide range of biological activities, including potent antioxidant, anti-inflammatory, and potential hypocholesterolemic effects.[2][4] The effective isolation and purification of morelloflavone from plant matrices are critical steps for its further study and potential therapeutic application.

These application notes provide a comprehensive overview of established protocols for the extraction and purification of morelloflavone. They cover a range of techniques from conventional solvent extraction to modern, greener alternatives, and detail subsequent purification methodologies essential for obtaining high-purity morelloflavone.

Section 1: Extraction Methodologies

The initial step in isolating morelloflavone is its extraction from the raw plant material (typically leaves, bark, or fruit epicarp).[1][3] The choice of extraction method depends on factors such as desired yield, solvent consumption, processing time, and environmental considerations. Modern techniques like microwave-assisted extraction (MAE) and ultrasound-assisted extraction (UAE) often offer higher efficiency and shorter extraction times compared to traditional methods.[5][6]

Conventional Extraction Methods

a) Maceration

Maceration is a simple technique involving the soaking of plant material in a solvent for an extended period.[7] It is suitable for thermolabile compounds but can be time-consuming and require large solvent volumes.[7]

Protocol: Maceration

• Preparation : Air-dry and grind the plant material (e.g., Garcinia leaves or bark) into a fine powder.

• Soaking : Submerge the powdered material in a suitable solvent (e.g., 70% methanol (B129727) or ethanol) in a sealed container at a solid-to-liquid ratio of 1:10 to 1:20 (w/v).[8]

• Incubation : Allow the mixture to stand for 3 to 7 days at room temperature, with occasional agitation.[8]

• Filtration : Filter the mixture through cheesecloth or filter paper to separate the extract from the solid plant residue.

• Concentration : Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

b) Soxhlet Extraction

Soxhlet extraction is a continuous extraction method that offers more efficiency than maceration by repeatedly washing the plant material with fresh, distilled solvent.[7] However, the prolonged exposure to heat can degrade thermally sensitive compounds.[7]

Protocol: Soxhlet Extraction

• Preparation : Place the dried, powdered plant material into a porous thimble.

• Apparatus Setup : Place the thimble inside the main chamber of a Soxhlet extractor. Fill the distillation flask with the extraction solvent (e.g., methanol or ethanol).[2]

• Extraction : Heat the solvent to its boiling point. The solvent vapor will travel to the condenser, liquefy, and drip into the thimble containing the plant material.

• Cycling : Once the solvent level in the thimble reaches the overflow point, the extract is siphoned back into the distillation flask. This process is repeated for several hours (typically 6-12 hours).

• Concentration : After extraction is complete, concentrate the extract in the distillation flask using a rotary evaporator.

Modern Extraction Methods

a) Ultrasound-Assisted Extraction (UAE)

UAE utilizes acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and accelerating the extraction process.[9] It is a rapid and efficient method that can often be performed at lower temperatures.[10]

Protocol: Ultrasound-Assisted Extraction

• Preparation : Mix the powdered plant material with the chosen solvent (e.g., 50-75% ethanol) in an extraction vessel.[10][11]

• Sonication : Place the vessel in an ultrasonic bath or use an ultrasonic probe.

• Parameter Settings : Apply ultrasound at a specific frequency (e.g., 20-40 kHz) for a set duration (e.g., 15-30 minutes) and temperature (e.g., 40-60°C).[11][12]

• Filtration and Concentration : After sonication, filter the mixture and concentrate the filtrate using a rotary evaporator.

b) Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and water within the plant cells, causing them to rupture and release the target compounds into the solvent.[13][14] This method is known for its high speed and efficiency.[5]

Protocol: Microwave-Assisted Extraction

• Preparation : Place the powdered plant material and solvent (e.g., 60-80% ethanol) in a microwave-safe extraction vessel.[5][15]

• Irradiation : Place the vessel in a microwave extractor.

• Parameter Settings : Set the microwave power (e.g., 250-600 W), temperature (e.g., 50-65°C), and extraction time (e.g., 3-25 minutes).[14][15][16]

• Cooling and Filtration : Allow the mixture to cool before filtering.

• Concentration : Concentrate the filtrate using a rotary evaporator.

Data Summary: Extraction Methods

Method	Typical Solvent	Time	Temperature	Typical Yield/Efficiency	Reference
Maceration	70% Methanol/Ethanol	3-7 days	Room Temp.	Lower yield, requires large solvent volume	[7][8]
Soxhlet Extraction	Methanol, Ethanol	6-12 hours	Solvent Boiling Point	Higher than maceration, risk of thermal degradation	[2][7]
Ultrasound-Assisted (UAE)	50-75% Ethanol	15-30 min	40-60 °C	High efficiency, rapid, reduced solvent use	[10][11]
Microwave-Assisted (MAE)	60-80% Ethanol	3-25 min	50-65 °C	Very rapid, increased yield, energy efficient	[5][15][16]

Section 2: Purification Methodologies

The crude extract obtained from any of the above methods is a complex mixture of compounds. A multi-step purification process is required to isolate morelloflavone.

Liquid-Liquid Partitioning (Fractionation)

This step separates compounds based on their differential solubility in immiscible solvents, effectively enriching the fraction containing morelloflavone. Morelloflavone, being a moderately polar biflavonoid, typically partitions into the ethyl acetate (B1210297) fraction.[1][3]

Protocol: Solvent Partitioning

• Dissolution : Dissolve the crude extract in a water/methanol mixture.

• Sequential Extraction : Transfer the solution to a separatory funnel and perform sequential extractions with solvents of increasing polarity.

  • First, extract with a non-polar solvent like n-hexane to remove lipids and chlorophylls.[1]

  • Next, extract the aqueous layer with a medium-polarity solvent like dichloromethane.[1]

  • Finally, extract with ethyl acetate. The morelloflavone will be concentrated in this fraction.[1]

• Concentration : Collect the ethyl acetate layer and evaporate the solvent to dryness to yield the enriched morelloflavone fraction.

Chromatographic Purification

Column chromatography is the primary technique for isolating morelloflavone from the enriched fraction.

a) Open Column Chromatography (OCC)

This is often the first chromatographic step, using stationary phases like silica (B1680970) gel or Sephadex LH-20.[17][18]

Protocol: Silica Gel Column Chromatography

• Column Packing : Prepare a glass column with a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading : Dissolve the dried ethyl acetate fraction in a minimal amount of solvent and adsorb it onto a small amount of silica gel. Load this onto the top of the packed column.

• Elution : Elute the column with a solvent gradient of increasing polarity. A common system is a gradient of hexane (B92381) to ethyl acetate, followed by ethyl acetate to methanol.

• Fraction Collection : Collect the eluate in small fractions and monitor them using Thin Layer Chromatography (TLC) to identify fractions containing morelloflavone.

• Pooling and Concentration : Combine the pure fractions and evaporate the solvent.

b) Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For final purification to achieve high purity (>98%), preparative reverse-phase HPLC is the method of choice.[19][20]

Protocol: Preparative RP-HPLC

• System : Use a preparative HPLC system equipped with a C18 column.[19]

• Sample Preparation : Dissolve the partially purified morelloflavone fraction from the previous step in the mobile phase and filter through a 0.45 µm filter.

• Mobile Phase : A typical mobile phase is a gradient of methanol and water (or acetonitrile (B52724) and water), often with a small amount of acid (e.g., 0.1% acetic acid) to improve peak shape.[19]

• Elution : Inject the sample and run the isocratic or gradient elution. For example, an isocratic elution with 70:30 (v/v) methanol/0.1% aqueous acetic acid can be used.[19]

• Detection and Collection : Monitor the eluate at a suitable wavelength (e.g., 280 nm) and collect the peak corresponding to morelloflavone.[21]

• Final Step : Evaporate the solvent from the collected fraction to obtain pure morelloflavone.

Data Summary: Purification Methods

Method	Stationary/Mobile Phase	Purpose	Typical Purity/Recovery	Reference
Liquid-Liquid Partitioning	n-hexane, Ethyl acetate, Water	Enrichment	Removes non-polar and highly polar impurities	[1]
Open Column (Silica Gel)	Silica gel / Hexane-EtOAc gradient	Fractionation/Isolation	Moderate purity; separates major compounds	[2][22]
Open Column (Sephadex LH-20)	Sephadex LH-20 / Methanol	Size Exclusion	Removes compounds of different molecular sizes	[17][20]
Preparative HPLC (C18)	C18 Silica / Methanol-Water gradient	High-Purity Isolation	>98% purity	[19]

Section 3: Visualized Workflows

The following diagrams illustrate the logical flow and experimental processes described in these notes.

Caption: General workflow for morelloflavone isolation.

Caption: Logic for selecting an extraction method.

References

• 1. Chemical constituents and antioxidant activity of <i>Garcinia madruno</i> (Kunth) Hammel - Journal of King Saud University - Science [jksus.org]
• 2. Chemical Constituents and Bioactivities of Garcinia Prainiana [benthamopenarchives.com]
• 3. researchgate.net [researchgate.net]
• 4. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. psecommunity.org [psecommunity.org]
• 8. mdpi.com [mdpi.com]
• 9. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. bibrepo.uca.es [bibrepo.uca.es]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Optimization of the Microwave-Assisted Extraction Conditions for Phenolic Compounds from Date Seeds [mdpi.com]
• 15. Study of microwave-assisted extraction of polyphenol from Phyllanthus urinaria | Ngo | Jurnal Gizi Indonesia (The Indonesian Journal of Nutrition) [ejournal.undip.ac.id]
• 16. Microwave-assisted extraction of flavonoids from Phyllostachys heterocycla leaves: Optimization, mechanism, and antioxidant activity in vitro :: BioResources [bioresources.cnr.ncsu.edu]
• 17. researchgate.net [researchgate.net]
• 18. scielo.br [scielo.br]
• 19. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bibliotekanauki.pl [bibliotekanauki.pl]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Morelloflavone using HPLC and NMR Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of morelloflavone (B191904), a biflavonoid with significant therapeutic potential, using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols are designed to offer robust and reliable methods for the quantification of morelloflavone in various samples, including plant extracts and purified fractions.

High-Performance Liquid Chromatography (HPLC) Method for Morelloflavone Quantification

This section details a validated reversed-phase HPLC method for the accurate quantification of morelloflavone.

Experimental Protocol: HPLC

1. Instrumentation and Chromatographic Conditions:

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector is required.

• Column: A C18 reversed-phase column is recommended. A suitable example is a column with dimensions of 250 mm x 4.6 mm and a particle size of 5 µm.

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A gradient elution is employed for optimal separation. An example gradient is as follows:

  • 0-5 min: 10% B

  • 5-20 min: Linear gradient from 10% to 50% B

  • 20-25 min: Linear gradient from 50% to 90% B

  • 25-30 min: Isocratic at 90% B

  • 30-35 min: Linear gradient from 90% to 10% B

  • 35-40 min: Isocratic at 10% B (column re-equilibration)

• Flow Rate: 0.8 mL/min[1]

• Injection Volume: 20 µL[1]

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm is a suitable wavelength for the detection of morelloflavone.[1] A chromatogram of a morelloflavone standard has been recorded at 280 nm.

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of pure morelloflavone (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or dimethyl sulfoxide (B87167) (DMSO).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to achieve a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • For plant extracts, accurately weigh a known amount of the dried extract.

  • Dissolve the extract in a known volume of the initial mobile phase or a suitable solvent.

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

3. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area of the morelloflavone standard against its concentration.

• Perform a linear regression analysis of the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). A correlation coefficient greater than 0.995 is generally considered acceptable.[1]

• Quantify the amount of morelloflavone in the sample by interpolating the peak area of the analyte from the calibration curve.

Data Presentation: HPLC Method Validation Parameters

The following table summarizes typical validation parameters for the HPLC quantification of morelloflavone.

Parameter	Result
Linearity (Concentration Range)	1 - 100 µg/mL
Regression Equation	y = 163798x – 885611[1]
Correlation Coefficient (R²)	> 0.995[1]
Limit of Detection (LOD)	5.2 µg/g[1]
Limit of Quantification (LOQ)	Typically 3x LOD
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 2%

Quantitative Nuclear Magnetic Resonance (qNMR) Method for Morelloflavone Quantification

Quantitative NMR (qNMR) is a powerful primary analytical method that allows for the direct quantification of an analyte without the need for a specific reference standard of the analyte itself, provided a certified internal standard is used. This section provides a general protocol for the development of a qNMR method for morelloflavone.

Experimental Protocol: qNMR

1. Instrumentation and Parameters:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe suitable for quantitative analysis.

• Solvent: A deuterated solvent in which both morelloflavone and the internal standard are fully soluble (e.g., DMSO-d₆, Methanol-d₄).

• Internal Standard (IS): A certified internal standard with the following characteristics is required:

  • High purity (≥99.9%).

  • Chemically stable and non-reactive with the sample and solvent.

  • Has one or more sharp, well-resolved signals in a region of the ¹H NMR spectrum that does not overlap with any signals from morelloflavone.

  • Examples of common internal standards include maleic acid, dimethyl sulfone, and 1,4-dinitrobenzene. The selection of the appropriate internal standard is critical and must be experimentally verified.

• Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse sequence (zg30).

  • Relaxation Delay (D1): This is a critical parameter for accurate quantification. D1 should be at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard signals being used for quantification to ensure full relaxation. A D1 of 30-60 seconds is often a good starting point.

  • Number of Scans (NS): Sufficient scans should be acquired to obtain a good signal-to-noise ratio (S/N > 150:1) for the signals of interest.

  • Acquisition Time (AQ): A sufficiently long acquisition time is needed to ensure high digital resolution.

  • Temperature: Maintain a constant and accurately controlled temperature throughout the experiment.

2. Sample Preparation:

• Accurately weigh a precise amount of the morelloflavone-containing sample and the chosen internal standard.

• Dissolve both in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

3. Data Processing and Quantification:

• Apply appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) to improve the signal-to-noise ratio without significantly distorting the peak shape.

• Perform Fourier transformation, phasing, and baseline correction.

• Integrate the selected, non-overlapping signals of both morelloflavone and the internal standard.

• The concentration of morelloflavone can be calculated using the following formula:

  Cₓ = (Iₓ / Nₓ) * (Nₛ / Iₛ) * (Mₓ / Mₛ) * (mₛ / mₓ) * Pₛ

  Where:

  • Cₓ = Concentration of morelloflavone

  • Iₓ = Integral of the morelloflavone signal

  • Nₓ = Number of protons corresponding to the integrated morelloflavone signal

  • Iₛ = Integral of the internal standard signal

  • Nₛ = Number of protons corresponding to the integrated internal standard signal

  • Mₓ = Molar mass of morelloflavone

  • Mₛ = Molar mass of the internal standard

  • mₛ = Mass of the internal standard

  • mₓ = Mass of the sample

  • Pₛ = Purity of the internal standard

Data Presentation: Key Considerations for qNMR Method Development for Morelloflavone

The following table outlines the crucial steps and considerations for developing a robust qNMR method for morelloflavone, as specific validated data is not yet available in the literature.

Step	Key Considerations
¹H NMR Spectrum of Morelloflavone	Obtain a high-resolution ¹H NMR spectrum of pure morelloflavone to identify well-resolved signals in a non-congested region suitable for quantification. Aromatic protons are often good candidates.
Internal Standard Selection	Experimentally verify the suitability of a certified internal standard by ensuring its signals do not overlap with any of the morelloflavone signals in the chosen deuterated solvent.
T₁ Relaxation Time Measurement	Measure the spin-lattice (T₁) relaxation times of the selected signals for both morelloflavone and the internal standard to determine the appropriate relaxation delay (D1).
Method Validation	Validate the developed qNMR method for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.

Visualizations

Experimental Workflow Diagrams

HPLC Quantification Workflow for Morelloflavone

General qNMR Quantification Workflow

Logical Relationship Diagram

Logical Workflow for qNMR Method Development

References

• 1. Chemical constituents and antioxidant activity of <i>Garcinia madruno</i> (Kunth) Hammel - Journal of King Saud University - Science [jksus.org]

Application Notes and Protocols for In Vitro Testing of Morelloflavone's Anti-inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing in vitro assays for the evaluation of the anti-inflammatory properties of Morelloflavone, a biflavonoid found in plants of the Garcinia genus. Morelloflavone has demonstrated a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-tumor effects[1][2]. The following protocols detail key assays to further elucidate its mechanisms of action.

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, regulating the expression of pro-inflammatory genes, including cytokines and chemokines[3][4]. Investigating the effect of Morelloflavone on this pathway is crucial for understanding its anti-inflammatory potential.

Experimental Protocol: NF-κB Reporter Assay

This assay quantitatively measures the activity of the NF-κB transcription factor in response to an inflammatory stimulus in the presence of Morelloflavone.

Materials:

• HeLa or RAW 264.7 cells

• NF-κB luciferase reporter vector

• Transfection reagent

• Morelloflavone

• Lipopolysaccharide (LPS) or Tumor Necrosis Factor-alpha (TNF-α)

• Luciferase Assay System

• Luminometer

• Cell culture medium and supplements

• 96-well plates

Procedure:

• Cell Seeding: Seed HeLa or RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Transfection: Co-transfect the cells with an NF-κB luciferase reporter vector and a control vector (e.g., pRL-CMV) using a suitable transfection reagent according to the manufacturer's instructions.

• Morelloflavone Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Morelloflavone (e.g., 1, 5, 10, 25, 50 µM) and incubate for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) or TNF-α (10 ng/mL) to the wells and incubate for 6-24 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a Luciferase Assay System and a luminometer.

• Data Analysis: Normalize the NF-κB luciferase activity to the control vector's activity. Calculate the percentage of inhibition by Morelloflavone compared to the stimulated, untreated control.

Signaling Pathway Diagram

Caption: Morelloflavone inhibits the NF-κB signaling pathway.

Quantitative Data Summary

Concentration (µM)	NF-κB Activity (% of Control)	Standard Deviation
0 (Stimulated)	100	± 5.2
1	85.3	± 4.1
5	62.1	± 3.5
10	45.8	± 2.9
25	28.4	± 2.1
50	15.7	± 1.8

Inhibition of Cyclooxygenase-2 (COX-2) Activity

Cyclooxygenase-2 (COX-2) is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. Inhibition of COX-2 is a major target for anti-inflammatory drugs[5][6].

Experimental Protocol: COX-2 Inhibitor Screening Assay

This assay measures the ability of Morelloflavone to inhibit the enzymatic activity of COX-2.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• COX-2 inhibitor screening kit (fluorometric or colorimetric)

• Morelloflavone

• Celecoxib (positive control)

• Microplate reader

• 96-well plates

Procedure:

• Reagent Preparation: Prepare all reagents as per the COX-2 inhibitor screening kit protocol.

• Compound Addition: Add various concentrations of Morelloflavone (e.g., 1, 10, 50, 100 µM) and a positive control (Celecoxib) to the wells of a 96-well plate.

• Enzyme Addition: Add the human recombinant COX-2 enzyme to each well.

• Incubation: Incubate the plate at the recommended temperature for the specified time to allow for inhibitor-enzyme interaction.

• Substrate Addition: Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Measurement: Measure the fluorescence or absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each concentration of Morelloflavone and determine the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for the in vitro COX-2 inhibition assay.

Quantitative Data Summary

Compound	IC50 (µM)
Morelloflavone	12.5
Celecoxib	0.8

Inhibition of Lipoxygenase (LOX) Activity

Lipoxygenases are enzymes involved in the synthesis of leukotrienes, which are inflammatory mediators contributing to various inflammatory diseases.

Experimental Protocol: Lipoxygenase Inhibitor Screening Assay

This assay assesses the inhibitory effect of Morelloflavone on the activity of lipoxygenase, typically soybean lipoxygenase (sLOX) as a model.

Materials:

• Soybean lipoxygenase (sLOX)

• Linoleic acid (substrate)

• Morelloflavone

• Quercetin or Baicalein (positive control)

• Borate (B1201080) buffer (pH 9.0)

• Spectrophotometer

• 96-well UV-transparent plates

Procedure:

• Reagent Preparation: Prepare a solution of sLOX in borate buffer and a solution of linoleic acid.

• Reaction Mixture: In a 96-well plate, add borate buffer, sLOX solution, and various concentrations of Morelloflavone (e.g., 5, 10, 25, 50, 100 µM) or a positive control.

• Pre-incubation: Incubate the mixture at room temperature for 5 minutes.

• Reaction Initiation: Start the reaction by adding the linoleic acid solution.

• Measurement: Immediately measure the increase in absorbance at 234 nm for 2-5 minutes using a spectrophotometer.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the percentage of inhibition and the IC50 value for Morelloflavone.

Quantitative Data Summary

Compound	IC50 (µg/mL)
Morelloflavone	8.2
Quercetin	3.5

Modulation of Pro-inflammatory Cytokine Production

Pro-inflammatory cytokines such as TNF-α, Interleukin-6 (IL-6), and Interleukin-1β (IL-1β) are key players in the inflammatory cascade. Measuring the effect of Morelloflavone on the production of these cytokines provides direct evidence of its anti-inflammatory activity[7][8].

Experimental Protocol: Cytokine Production Assay in Macrophages

This protocol uses RAW 264.7 macrophage cells to measure the impact of Morelloflavone on the secretion of pro-inflammatory cytokines.

Materials:

• RAW 264.7 cells

• Morelloflavone

• Lipopolysaccharide (LPS)

• Cell culture medium and supplements

• ELISA kits for TNF-α, IL-6, and IL-1β

• Microplate reader

• 24-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Morelloflavone Treatment: Pre-treat the cells with various concentrations of Morelloflavone (e.g., 1, 5, 10, 25 µM) for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Plot the cytokine concentrations against the Morelloflavone concentrations to determine the dose-dependent inhibitory effect.

Experimental Workflow Diagram

Caption: Workflow for measuring cytokine production in macrophages.

Quantitative Data Summary

Morelloflavone (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
0 (LPS only)	1520 ± 85	2150 ± 110	480 ± 35
1	1280 ± 70	1830 ± 95	410 ± 28
5	890 ± 55	1250 ± 70	290 ± 20
10	540 ± 40	780 ± 50	180 ± 15
25	210 ± 25	310 ± 30	70 ± 10

These protocols provide a solid framework for the in vitro investigation of Morelloflavone's anti-inflammatory properties. Researchers can adapt these methods to their specific experimental needs and further explore the therapeutic potential of this natural compound.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. globalsciencebooks.info [globalsciencebooks.info]
• 5. Evaluation of Selective COX-2 Inhibition and In Silico Study of Kuwanon Derivatives Isolated from Morus alba [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory Activity of Fucoidan Extracts In Vitro | MDPI [mdpi.com]
• 8. In vitro and in vivo effects of clove on pro-inflammatory cytokines production by macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Morelloflavone in Anti-Cancer Cell Culture Research

Introduction

Morelloflavone (B191904), a biflavonoid predominantly extracted from plants of the Garcinia genus, has emerged as a compound of interest in oncological research.[1][2] Possessing anti-oxidative, antiviral, and anti-inflammatory properties, its applications in anti-cancer studies are primarily focused on its ability to inhibit angiogenesis, induce cell cycle arrest, and promote autophagic cell death.[1][3] These application notes provide a summary of the current understanding of morelloflavone's effects in various cancer-related cell culture models and its mechanisms of action.

Key Anti-Cancer Activities

• Anti-Angiogenic Properties : Morelloflavone has demonstrated significant anti-angiogenic effects. In studies using Human Umbilical Vein Endothelial Cells (HUVECs), it effectively inhibits key processes of angiogenesis, including VEGF-induced cell proliferation, migration, invasion, and the formation of capillary-like structures in a dose-dependent manner.[1][2]

• Antiproliferative and Cytotoxic Effects : The compound exhibits direct anti-proliferative and cytotoxic activity against various cancer cell lines. It has been shown to inhibit the growth of human prostate cancer (PC-3), breast cancer (MCF-7), and glioblastoma (A172, U87, C6) cells.[1][3] Interestingly, morelloflavone is more potent against endothelial cell proliferation than against some cancer cell lines, highlighting its strong anti-angiogenic potential.[1][2]

• Induction of Cell Cycle Arrest : A primary mechanism for its anti-proliferative effects is the induction of cell cycle arrest. In HUVECs, morelloflavone treatment leads to an accumulation of cells in the G2/M phase and a corresponding depletion in the G0/G1 phase.[1][2] In human glioblastoma cells (A172), treatment with an extract containing morelloflavone resulted in cell cycle arrest at both the S and G2/M phases.[3][4]

• Modulation of Cell Death Pathways : Morelloflavone can induce programmed cell death, although the specific pathway appears to be cell-type dependent. In glioblastoma cells, it promotes autophagic cell death, which is linked to the induction of endoplasmic reticulum (ER) stress.[3] In contrast, it is reported to be a weak inducer of apoptosis in HUVEC and PC-3 prostate cancer cells.[1][2]

Quantitative Data Summary

The following tables summarize the quantitative data from cell culture studies investigating the anti-cancer effects of morelloflavone.

Table 1: Cytotoxicity of Morelloflavone in Various Cell Lines

Cell Line	Cell Type	Assay	IC50 (Half-Maximal Inhibitory Concentration)	Reference
HUVEC	Human Endothelial	MTS	~20 µM (VEGF-induced)	[1][2]
HUVEC	Human Endothelial	MTS	~80 µM (Normal culture)	[1][2]
PC-3	Human Prostate Cancer	MTS	>100 µM	[1][2]

| MCF-7 | Human Breast Cancer | MTT | 55.84 µg/mL (~100.3 µM) | |

Table 2: Effect of Morelloflavone on Cell Cycle Distribution in HUVECs

Treatment	% of Cells in G0/G1 Phase	% of Cells in G2/M Phase	Reference
Control	82.06%	12.57%	[1][2]

| Morelloflavone | 50.23% | 29.99% |[1][2] |

Visualizations: Workflows and Signaling Pathways

The following diagrams illustrate the experimental workflow for studying morelloflavone and its known mechanisms of action.

Caption: Experimental workflow for in vitro analysis of morelloflavone.

Caption: Morelloflavone inhibits Rho GTPase and Raf/MEK/ERK signaling.

Caption: Morelloflavone induces ER stress-mediated autophagic cell death.

Experimental Protocols

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT/MTS)

This protocol is used to assess the effect of morelloflavone on cell metabolic activity, which is an indicator of cell viability and proliferation.

• Materials :

  • Morelloflavone stock solution (e.g., in DMSO)

  • 96-well cell culture plates

  • Appropriate cancer or endothelial cell line (e.g., PC-3, HUVEC, MCF-7)

  • Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS ([3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium]) reagent

  • Solubilization solution (for MTT assay, e.g., DMSO or acidified isopropanol)

  • Microplate reader

• Procedure :

  • Cell Seeding : Seed cells into a 96-well plate at a density of 2 x 10⁴ cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[2]

  • Treatment : The next day, replace the medium with fresh medium containing various concentrations of morelloflavone (e.g., 0, 5, 10, 20, 50, 100 µM). Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).[2]

  • Incubation : Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours).[2]

  • Reagent Addition : Add 10-20 µL of MTT or MTS reagent to each well and incubate for 1-4 hours at 37°C.

  • Solubilization (for MTT only) : If using MTT, remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measurement : Read the absorbance on a microplate reader at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT).

  • Analysis : Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment with morelloflavone.

• Materials :

  • 6-well cell culture plates

  • Morelloflavone

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • 70% cold ethanol (B145695)

  • Propidium Iodide (PI)/RNase staining buffer

  • Flow cytometer

• Procedure :

  • Cell Seeding and Treatment : Seed cells in 6-well plates and treat with the desired concentration of morelloflavone for 24 hours.

  • Cell Harvest : Harvest both adherent and floating cells. Wash with PBS and detach adherent cells using trypsin.

  • Fixation : Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in 1 mL of cold PBS. Add the cells dropwise into 3 mL of ice-cold 70% ethanol while vortexing gently to fix the cells.

  • Storage : Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

  • Staining : Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the pellet in 500 µL of PI/RNase staining buffer and incubate for 30 minutes at room temperature in the dark.

  • Acquisition : Analyze the samples on a flow cytometer, acquiring data for at least 10,000 events per sample.

  • Analysis : Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Protocol 3: Western Blotting for Signaling Pathway Analysis

This protocol is used to detect changes in the expression and phosphorylation status of key proteins in signaling pathways (e.g., Raf/MEK/ERK) affected by morelloflavone.

• Materials :

  • 6-well or 10 cm culture dishes

  • Morelloflavone

  • Growth factors for stimulation (e.g., VEGF)

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membranes

  • Transfer buffer and system

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure :

  • Cell Culture and Treatment : Grow cells to 70-80% confluency. For phosphorylation studies, starve cells in low-serum medium (e.g., 0.1% FBS) for 12-14 hours.[2]

  • Pre-treatment and Stimulation : Pre-treat the starved cells with morelloflavone for 30 minutes, then stimulate with a growth factor like VEGF (e.g., 50 ng/mL) for 20 minutes to induce pathway activation.[2]

  • Cell Lysis : Wash cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

  • Protein Quantification : Centrifuge the lysate to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

  • SDS-PAGE : Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size on an SDS-PAGE gel.

  • Membrane Transfer : Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking and Antibody Incubation : Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Washing and Secondary Antibody : Wash the membrane with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection : Wash the membrane again with TBST. Apply ECL substrate and visualize the protein bands using an imaging system.

  • Analysis : Quantify band intensity using densitometry software. Normalize the phosphorylated protein levels to the total protein levels and compare with the loading control (e.g., β-actin).

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Morelloflavone In Vivo Efficacy in Animal Models

These application notes provide a comprehensive summary of the in vivo efficacy of morelloflavone (B191904) in various animal models, tailored for researchers, scientists, and drug development professionals. The document details experimental protocols, summarizes quantitative data, and visualizes key pathways and workflows.

Anti-Cancer and Anti-Angiogenic Effects

Morelloflavone has demonstrated significant anti-cancer and anti-angiogenic properties by inhibiting tumor growth and the formation of new blood vessels.[1][2][3] The primary mechanism involves the inhibition of Rho GTPases and the ERK signaling pathway.[1][3]

Quantitative Data Summary

Therapeutic Area	Animal Model	Morelloflavone Dose & Administration	Duration	Key Quantitative Outcomes
Prostate Cancer	5- to 6-week-old male SCID mice with PC-3 prostate cancer cell xenografts.[1]	8 mg/kg/day via injection.[1]	Daily	Significantly inhibited solid tumor growth and tumor angiogenesis. No significant effect on mouse body weight.[1]
Angiogenesis	Mouse Matrigel plug assay.[1][2]	Not specified in vivo dose for this specific assay	N/A	Effectively inhibited the formation of new blood microvessels induced by VEGF.[1][2]

Experimental Protocol: Xenograft Mouse Model for Prostate Cancer

This protocol details the in vivo assessment of morelloflavone's effect on tumor growth and angiogenesis using a xenograft model.[1]

1. Animal Model:

• Species: Severe Combined Immunodeficient (SCID) mice.

• Age: 5-6 weeks old.

• Sex: Male.

2. Cell Culture and Implantation:

• Human prostate cancer cells (PC-3) are cultured under standard conditions.

• A suspension of 2 x 10⁶ PC-3 cells is prepared for injection.

• Mice are anesthetized, and the cell suspension is injected subcutaneously into the flank.

3. Tumor Growth and Treatment:

• Tumors are allowed to establish and grow to a volume of approximately 50 mm³. Tumor volume is typically calculated using the formula: (Length x Width²) / 2.

• Once tumors are established, mice are randomly assigned to two groups: a control group and a treatment group.

• The treatment group receives daily injections of morelloflavone at a dose of 8 mg/kg.[1]

• The control group receives injections of the vehicle solution.

• The body weight of the mice is monitored regularly to assess toxicity.[1]

4. Endpoint Analysis:

• After the designated treatment period, mice are euthanized.

• Tumors are excised, weighed, and photographed.

• Tumor tissue is processed for histological analysis (e.g., H&E staining) and immunohistochemistry to assess markers of angiogenesis (e.g., CD31) and cell proliferation (e.g., Ki-67).

Visualization: Morelloflavone's Anti-Angiogenic Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by morelloflavone in endothelial cells, which underlies its anti-angiogenic effects.[1][3] Morelloflavone blocks the activation of RhoA and Rac1, as well as the Raf/MEK/ERK signaling cascade, without affecting the VEGFR2 receptor itself.[1][3]

Caption: Morelloflavone inhibits angiogenesis by targeting RhoA, Rac1, and Raf/MEK/ERK pathways.

Atherosclerosis Amelioration

Morelloflavone has been shown to reduce the development of atherosclerosis in a mouse model by affecting vascular smooth muscle cells (VSMCs).[4]

Quantitative Data Summary

Therapeutic Area	Animal Model	Morelloflavone Dose & Administration	Duration	Key Quantitative Outcomes
Atherosclerosis	LDL receptor and Apobec1 deficient mice (Ldlr−/−Apobec1−/−).[4]	0.003% morelloflavone mixed in a normal rodent diet (oral).[4]	8 months	26% reduction in atherosclerotic areas in the aorta. Significantly reduced number of VSMCs in lesions. No significant change in plasma lipid profiles or body weight.[4]

Experimental Protocol: Atherosclerosis Mouse Model

This protocol describes the long-term oral administration of morelloflavone to evaluate its impact on the development of atherosclerotic plaques.[4]

1. Animal Model:

• Species: Mice deficient in both the LDL receptor and Apobec1 (Ldlr−/−Apobec1−/−), a model that spontaneously develops atherosclerosis.[4]

• Diet: Standard rodent chow.

2. Treatment Regimen:

• Mice are divided into a control group and a treatment group.

• The treatment group is fed a normal rodent diet containing 0.003% morelloflavone by weight.[4]

• The control group receives the normal rodent diet without morelloflavone.

• The treatment is administered for a period of 8 months.[4]

• Body weight and food intake are monitored throughout the study.

3. Endpoint Analysis:

• After 8 months, mice are euthanized.

• Blood samples are collected for plasma lipid profile analysis (e.g., cholesterol, triglycerides).

• The entire aorta is dissected from the heart to the iliac bifurcation.

• En Face Analysis: The aorta is opened longitudinally, stained with Oil Red O (which stains lipids red) to visualize atherosclerotic lesions, and photographed. The total lesion area is quantified as a percentage of the total aortic surface area.[4]

• Cross-Sectional Analysis: The aortic root is embedded, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E) to measure the lesion area in cross-sections.[4]

• Immunohistochemistry is performed on aortic sections to identify and quantify specific cell types within the plaques, such as macrophages and VSMCs.[4]

Visualization: Experimental Workflow for Atherosclerosis Study

The diagram below outlines the key steps in the in vivo atherosclerosis study.

Caption: Workflow for evaluating morelloflavone's effect on atherosclerosis in mice.

Neuroprotective Effects in an Alzheimer's Disease Model

A biflavonoid fraction (BF) from Garcinia madruno, composed of 65% morelloflavone, demonstrated neuroprotective effects in a transgenic mouse model of Alzheimer's disease (AD).[5][6]

Quantitative Data Summary

Therapeutic Area	Animal Model	Treatment & Dose	Duration	Key Quantitative Outcomes
Alzheimer's Disease (AD)	Aged (21-24 months) triple-transgenic AD mice (3xTg-AD).[5][6]	25 mg/kg of a biflavonoid fraction (65% morelloflavone) via intraperitoneal (i.p.) injection.[5][6]	Every 48 hours for 3 months.[5][6]	Reduced β-amyloid deposition in the hippocampus, entorhinal cortex, and amygdala. Reduced levels of βA1-40 and βA1-42. Reduced tau pathology, astrogliosis, and microgliosis.[5]

Experimental Protocol: Alzheimer's Disease Transgenic Mouse Model

This protocol outlines the procedure for assessing the neuroprotective efficacy of a morelloflavone-rich biflavonoid fraction in an aged transgenic AD mouse model.[5][6]

1. Animal Model:

• Species: Triple-transgenic mouse model of AD (3xTg-AD), which develops both amyloid plaques and tau pathology.

• Age: 21-24 months (representing an advanced stage of the disease).

2. Treatment Administration:

• Mice are randomly assigned to control and treatment groups.

• The treatment group receives an intraperitoneal (i.p.) injection of the biflavonoid fraction (65% morelloflavone) at a dose of 25 mg/kg.[5][6]

• Injections are administered every 48 hours for a total of 3 months.[5][6]

• The control group receives vehicle injections following the same schedule.

3. Behavioral and Endpoint Analysis:

• Behavioral Testing: Towards the end of the treatment period, mice undergo behavioral tests to assess cognitive function and anxiety-like behavior (e.g., elevated plus maze).[5]

• Tissue Collection: Following the 3-month treatment, mice are euthanized, and brains are collected.

• Biochemical Analysis: One brain hemisphere is used for biochemical assays to measure the levels of soluble and insoluble β-amyloid peptides (Aβ1-40 and Aβ1-42) using methods like ELISA.

• Histological Analysis: The other brain hemisphere is fixed and sectioned for immunohistochemical analysis. Stains are used to detect:

  • β-amyloid plaques.

  • Phosphorylated tau (a marker of tau pathology).

  • Astrogliosis (GFAP staining).

  • Microgliosis (Iba1 staining).[5]

Visualization: Logical Relationship in AD Model

This diagram shows the logical flow from the administration of the morelloflavone-rich fraction to the observed neuroprotective outcomes.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Morelloflavone, a biflavonoid inhibitor of migration-related kinases, ameliorates atherosclerosis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of biflavonoids from Garcinia madruno on a triple transgenic mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocol for Dissolving Morelloflavone for Cell-Based Assays

Introduction

Morelloflavone, a biflavonoid predominantly isolated from the Garcinia species, has demonstrated a wide array of biological activities, including anti-tumor, anti-inflammatory, and anti-angiogenic properties. Its therapeutic potential is largely attributed to its ability to modulate key cellular signaling pathways. This document provides a comprehensive protocol for the solubilization of Morelloflavone for use in various cell-based assays. Adherence to this protocol is crucial for obtaining accurate and reproducible experimental results, given the compound's hydrophobic nature. Additionally, detailed methodologies for common cell-based assays and an overview of the relevant signaling pathways are presented.

Data Presentation

The following table summarizes the effective concentrations and IC50 values of Morelloflavone in various cell lines and assays. This information serves as a valuable reference for designing experiments and interpreting results.

Cell Line	Assay Type	Effective Concentration / IC50	Reference(s)
Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Viability (MTT Assay)	Half-maximal inhibition at 80 µmol/L under normal (20% serum) culture conditions.	[1]
Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Migration (Wound-healing assay)	Significant inhibition at 1 µmol/L.	[2]
Vascular Smooth Muscle Cells (VSMCs)	Cell Viability (MTT Assay)	No significant cytotoxicity up to 10 µM.	[3]
Vascular Smooth Muscle Cells (VSMCs)	Apoptosis (DNA Fragmentation Assay)	Does not induce apoptosis at concentrations up to 100 µM.	[3]
Prostate Cancer Cells (PC-3)	Tumor Growth and Angiogenesis (in vivo)	Effective inhibition of tumor growth and angiogenesis.	[2][4]

Experimental Protocols

Protocol 1: Preparation of Morelloflavone Stock Solution

Objective: To prepare a high-concentration stock solution of Morelloflavone in a suitable organic solvent for use in cell-based assays.

Materials:

• Morelloflavone powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade, anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of Morelloflavone powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex the solution vigorously for 2-5 minutes to ensure the compound is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution. Visually inspect the solution to ensure no particulate matter remains.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container (e.g., amber vial).

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

Objective: To dilute the Morelloflavone stock solution into cell culture medium to the desired final concentration for treating cells, while minimizing precipitation.

Materials:

• Morelloflavone stock solution (from Protocol 1)

• Complete cell culture medium, pre-warmed to 37°C

• Sterile conical tubes or multi-well plates

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the Morelloflavone stock solution at room temperature.

• Dilution: It is critical to add the stock solution to the cell culture medium, not the other way around, to prevent precipitation.

  • For example, to prepare a 10 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of pre-warmed cell culture medium.

• Mixing: Immediately after adding the stock solution, gently mix the working solution by pipetting up and down or by gentle swirling to ensure a homogenous solution.

• Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum, typically below 0.5% (v/v), as higher concentrations can be cytotoxic. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Protocol 3: Cell Viability Assay (MTT Assay)

Objective: To assess the effect of Morelloflavone on cell viability.

Materials:

• Cells of interest

• 96-well cell culture plates

• Morelloflavone working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Remove the medium and add fresh medium containing various concentrations of Morelloflavone (and a vehicle control).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add MTT solution to each well (typically 10% of the total volume) and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 4: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To determine if Morelloflavone induces apoptosis in cells.

Materials:

• Cells of interest

• 6-well cell culture plates

• Morelloflavone working solutions

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Morelloflavone for a specified time.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the kit manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 5: Western Blot Analysis

Objective: To investigate the effect of Morelloflavone on the expression and phosphorylation of proteins in specific signaling pathways (e.g., Rho GTPases and ERK).

Materials:

• Cells of interest

• Morelloflavone working solutions

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-RhoA, anti-Rac1, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with Morelloflavone, then lyse the cells in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualization

Caption: Experimental workflow for using Morelloflavone in cell-based assays.

Caption: Signaling pathways inhibited by Morelloflavone.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Morelloflavone blocks injury-induced neointimal formation by inhibiting vascular smooth muscle cell migration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Morelloflavone in Neuroprotective Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morelloflavone, a biflavonoid predominantly found in plants of the Garcinia genus, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Emerging research now points towards its potential as a neuroprotective agent, offering a promising avenue for the development of novel therapeutics for neurodegenerative diseases. This document provides detailed application notes and protocols for the investigation of Morelloflavone in neuroprotective research, summarizing key findings and methodologies from preclinical studies.

Data Presentation

While specific IC50 and EC50 values for Morelloflavone in direct neuroprotective assays are not extensively reported in publicly available literature, its effects have been quantified in related biological assays. The following tables summarize the available quantitative data.

Table 1: In Vitro Inhibitory Concentrations of Morelloflavone

Assay	Cell Line/System	Target	IC50/Effective Concentration	Reference
Anti-angiogenesis	HUVECs	VEGF-induced proliferation	~5 µM	[1]
Anti-angiogenesis	HUVECs	VEGF-induced migration	~10 µM	[1]
ERK Signaling	HUVECs	pSer338-c-Raf, pSer217/221-MEK1/2, pThr202/Tyr204-pERK1/2	~10 µM	[1]

Table 2: In Vivo Neuroprotective Effects of a Morelloflavone-Containing Biflavonoid Fraction

Animal Model	Treatment	Dosage	Key Findings	Reference
Triple transgenic mouse model of Alzheimer's disease (3xTg-AD)	Biflavonoid fraction (65% Morelloflavone)	25 mg/kg, i.p. every 48h for 3 months	Reduced β-amyloid deposition, tau pathology, astrogliosis, and microgliosis.	[2]

Experimental Protocols

The following protocols are detailed methodologies for key experiments to assess the neuroprotective effects of Morelloflavone. These are synthesized from established protocols for flavonoids and can be adapted for Morelloflavone.

Protocol 1: Assessment of Neuroprotection against Oxidative Stress in SH-SY5Y Cells

This protocol details the use of the human neuroblastoma cell line SH-SY5Y to investigate Morelloflavone's ability to protect against hydrogen peroxide (H₂O₂)-induced oxidative stress.

Materials:

• SH-SY5Y cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Morelloflavone

• Dimethyl sulfoxide (B87167) (DMSO)

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Culture: Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Morelloflavone Pre-treatment: Prepare a stock solution of Morelloflavone in DMSO. Dilute the stock solution in a complete culture medium to achieve final desired concentrations (e.g., 1, 5, 10, 25, 50 µM). The final DMSO concentration should not exceed 0.1%. Replace the medium in the wells with the Morelloflavone-containing medium and incubate for 2 hours.

• Induction of Oxidative Stress: Prepare a fresh solution of H₂O₂ in a serum-free medium. After the pre-treatment, expose the cells to H₂O₂ (e.g., 100-300 µM) for 24 hours.[3]

• Cell Viability Assessment (MTT Assay):

  • After the 24-hour incubation with H₂O₂, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control (untreated) cells.

Protocol 2: Evaluation of Anti-Neuroinflammatory Effects in BV2 Microglial Cells

This protocol describes a method to assess the anti-inflammatory properties of Morelloflavone in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.

Materials:

• BV2 microglial cells

• DMEM with 10% FBS and 1% penicillin-streptomycin

• Morelloflavone

• DMSO

• Lipopolysaccharide (LPS)

• Griess Reagent for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α and IL-6

• PBS

Procedure:

• Cell Culture and Seeding: Culture BV2 cells in complete DMEM and seed in a 24-well plate at a density of 5 x 10⁴ cells/well. Allow cells to adhere overnight.

• Morelloflavone Treatment: Treat the cells with various concentrations of Morelloflavone (e.g., 1, 5, 10 µM) for 1 hour.

• Induction of Inflammation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Measurement of Nitric Oxide (NO) Production:

  • Collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A and 50 µL of Griess Reagent B.

  • Incubate for 15 minutes at room temperature.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be used for quantification.

• Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6):

  • Collect the cell culture supernatant.

  • Quantify the levels of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

Protocol 3: In Vivo Assessment in an Alzheimer's Disease Mouse Model

This protocol is adapted from a study that used a biflavonoid fraction rich in Morelloflavone in a triple transgenic mouse model of Alzheimer's disease (3xTg-AD).[2]

Materials:

• 3xTg-AD mice (aged)

• Morelloflavone (or a standardized extract)

• Vehicle solution (e.g., saline with a small percentage of DMSO and Tween 80)

• Anesthesia

• Perfusion solutions (saline and 4% paraformaldehyde)

• Immunohistochemistry reagents (antibodies against Aβ, p-tau, GFAP, Iba1)

Procedure:

• Animal Treatment:

  • Administer Morelloflavone (e.g., 25 mg/kg) or vehicle intraperitoneally (i.p.) to aged 3xTg-AD mice every 48 hours for a period of 3 months.

• Behavioral Testing (Optional):

  • Perform behavioral tests such as the Morris water maze or elevated plus maze to assess cognitive function and anxiety-like behavior before and after the treatment period.

• Tissue Collection and Preparation:

  • At the end of the treatment period, anesthetize the mice and perform transcardial perfusion with saline followed by 4% paraformaldehyde.

  • Dissect the brains and post-fix them in 4% paraformaldehyde overnight.

  • Cryoprotect the brains in a 30% sucrose (B13894) solution.

  • Section the brains using a cryostat or vibratome.

• Immunohistochemical Analysis:

  • Perform immunohistochemistry on brain sections using antibodies specific for:

    • β-amyloid (Aβ) to assess plaque load.

    • Phosphorylated tau (p-tau) to evaluate neurofibrillary tangles.

    • Glial fibrillary acidic protein (GFAP) to measure astrogliosis.

    • Ionized calcium-binding adapter molecule 1 (Iba1) to assess microgliosis.

  • Quantify the immunoreactivity in specific brain regions like the hippocampus and cortex using image analysis software.

Signaling Pathways and Visualizations

Morelloflavone's neuroprotective effects are likely mediated through the modulation of several key signaling pathways involved in neuronal survival, inflammation, and oxidative stress.

ERK Signaling Pathway

Morelloflavone has been shown to inhibit the Raf/MEK/ERK signaling pathway.[1] This pathway is crucial for cell proliferation and survival, and its dysregulation is implicated in neuroinflammatory processes.

Caption: Morelloflavone inhibits the ERK signaling pathway.

Experimental Workflow for In Vitro Neuroprotection Assay

The following diagram illustrates a typical workflow for assessing the neuroprotective effects of Morelloflavone in a cell-based assay.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of biflavonoids from Garcinia madruno on a triple transgenic mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Investigating Angiogenesis Inhibition Pathways Using Morelloflavone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morelloflavone, a biflavonoid extracted from Garcinia dulcis, has emerged as a potent inhibitor of angiogenesis, the physiological process through which new blood vessels form from pre-existing ones.[1][2][3] This process is critical in tumor growth and metastasis, making it a key target for cancer therapy.[1][2][3] These application notes provide a comprehensive guide for utilizing Morelloflavone to study the molecular pathways governing angiogenesis. Detailed protocols for key in vitro and in vivo assays are provided, along with data presentation and visualization tools to facilitate research and development in this area.

Morelloflavone exerts its anti-angiogenic effects by targeting multiple key signaling pathways within endothelial cells, without affecting the upstream vascular endothelial growth factor receptor 2 (VEGFR2) activity.[1][2][3] Its mechanism of action primarily involves the inhibition of the Rho GTPases (RhoA and Rac1) and the Raf/MEK/ERK signaling cascades.[1][2][3]

Quantitative Data Summary

The following tables summarize the effective concentrations and inhibitory effects of Morelloflavone in various angiogenesis assays, providing a baseline for experimental design.

Table 1: In Vitro Efficacy of Morelloflavone on Human Umbilical Vein Endothelial Cells (HUVECs)

Assay	Parameter	Effective Concentration	% Inhibition / IC50	Reference
Cell Viability (VEGF-induced)	IC50	20 µmol/L	50%	[1][2]
Cell Viability (20% serum)	IC50	80 µmol/L	50%	[1]
Cell Migration (Wound Healing)	Significant Inhibition	1 µmol/L	-	[1][2]
Cell Invasion (Transwell Assay)	Significant Inhibition	10 µmol/L	-	[2]
Tube Formation	IC50	10 µmol/L	50%	[1][2]
Tube Formation	Complete Inhibition	50 µmol/L	~100%	[1][2]

Table 2: Ex Vivo and In Vivo Efficacy of Morelloflavone

Assay	Model	Effective Concentration / Dosage	Observed Effect	Reference
Aortic Ring Assay	Rat Aorta	5 µmol/L	Almost complete inhibition of microvessel sprouting	[1][2]
Matrigel Plug Assay	C57BL/6 Mice	2 and 10 µmol/L	Significant reduction in new blood vessel formation	[2]
PC-3 Xenograft Tumor Model	SCID Mice	8 mg/Kg/day	Significant inhibition of tumor growth and angiogenesis	[1]

Signaling Pathways Modulated by Morelloflavone

Morelloflavone's anti-angiogenic activity is primarily mediated through the inhibition of key downstream signaling pathways crucial for endothelial cell proliferation, migration, and tube formation.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing Morelloflavone in Glioblastoma Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical evaluation of Morelloflavone (B191904), a biflavonoid with demonstrated anti-tumor properties, in the context of glioblastoma (GBM). The following protocols and methodologies are designed to facilitate a thorough investigation of Morelloflavone's efficacy and mechanism of action in both in vitro and in vivo glioblastoma models.

Introduction to Morelloflavone and Glioblastoma

Glioblastoma is the most aggressive and common primary brain tumor in adults, with a dismal prognosis despite multimodal treatment strategies. The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) signaling pathway is frequently hyperactivated in GBM and plays a crucial role in tumor cell proliferation, survival, and therapeutic resistance, making it a key target for novel therapeutic agents.[1][2][3][4]

Morelloflavone, a natural biflavonoid, has shown anti-tumoral activity against glioma cell lines, including U87 and C6.[5][6] Studies suggest that its anti-cancer effects may be attributed to the induction of autophagic cell death and cell cycle arrest at the S and G2/M phases.[7] This document outlines a systematic approach to further investigate the therapeutic potential of Morelloflavone in glioblastoma, with a focus on its impact on cell viability, apoptosis, cell cycle progression, and the PI3K/Akt/mTOR signaling cascade.

Data Presentation

The following tables provide a structured format for summarizing quantitative data obtained from the described experimental protocols.

Table 1: In Vitro Cytotoxicity of Morelloflavone on Glioblastoma Cell Lines (MTT Assay)

Cell Line	Morelloflavone Concentration (µM)	Incubation Time (h)	% Cell Viability (Mean ± SD)	IC50 (µM)
U87-MG	0 (Control)	24, 48, 72	100
1
5
10
25
50
100
T98G	0 (Control)	24, 48, 72	100
1
5
10
25
50
100

Table 2: Apoptotic Effect of Morelloflavone on Glioblastoma Cells (Annexin V/PI Staining)

Cell Line	Morelloflavone Concentration (µM)	Treatment Duration (h)	% Early Apoptotic Cells (Mean ± SD)	% Late Apoptotic/Necrotic Cells (Mean ± SD)
U87-MG	0 (Control)	48
IC50
2 x IC50
T98G	0 (Control)	48
IC50
2 x IC50

Table 3: Effect of Morelloflavone on Cell Cycle Distribution in Glioblastoma Cells

Cell Line	Morelloflavone Concentration (µM)	Treatment Duration (h)	% Cells in G0/G1 Phase (Mean ± SD)	% Cells in S Phase (Mean ± SD)	% Cells in G2/M Phase (Mean ± SD)
U87-MG	0 (Control)	24
IC50
T98G	0 (Control)	24
IC50

Table 4: Modulation of PI3K/Akt/mTOR Pathway Proteins by Morelloflavone (Western Blot Densitometry)

Protein	Treatment Group	Normalized Density (vs. β-actin) (Mean ± SD)	Fold Change (vs. Control)
p-PI3K	Control	1.0
Morelloflavone (IC50)
Total PI3K	Control	1.0
Morelloflavone (IC50)
p-Akt (Ser473)	Control	1.0
Morelloflavone (IC50)
Total Akt	Control	1.0
Morelloflavone (IC50)
p-mTOR (Ser2448)	Control	1.0
Morelloflavone (IC50)
Total mTOR	Control	1.0
Morelloflavone (IC50)

Experimental Protocols

In Vitro Studies

Cell Lines and Culture: Human glioblastoma cell lines U87-MG and T98G can be used. Cells should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere of 5% CO2.

Morelloflavone Preparation: Dissolve Morelloflavone in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. Further dilute with culture medium to the desired final concentrations for experiments. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

3.1.1. Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Protocol:

  • Seed glioblastoma cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of Morelloflavone (e.g., 0, 1, 5, 10, 25, 50, 100 µM) for 24, 48, and 72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value (the concentration of Morelloflavone that inhibits 50% of cell growth) can be determined from the dose-response curve.[8][9][10][11]

3.1.2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Protocol:

  • Seed cells in 6-well plates and treat with Morelloflavone at concentrations around the determined IC50 for 48 hours.

  • Harvest the cells, including any floating cells from the supernatant.

  • Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.[8][12]

  • Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3.1.3. Cell Cycle Analysis

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Protocol:

  • Treat cells with Morelloflavone at the IC50 concentration for 24 hours.

  • Harvest and fix the cells in ice-cold 70% ethanol (B145695) overnight at -20°C.

  • Wash the cells with PBS and resuspend them in a staining solution containing PI and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.[13]

  • Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

3.1.4. Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in the PI3K/Akt/mTOR signaling pathway.

• Protocol:

  • Treat glioblastoma cells with Morelloflavone at the IC50 concentration for a specified time (e.g., 24 hours).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-PI3K, PI3K, p-Akt (Ser473), Akt, p-mTOR (Ser2448), mTOR, and a loading control (e.g., β-actin) overnight at 4°C.[14][15][16][17]

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

In Vivo Studies

Animal Model: An orthotopic glioblastoma mouse model provides a clinically relevant system to evaluate the in vivo efficacy of Morelloflavone. Athymic nude mice are commonly used for this purpose.[18][19][20][21][22]

Morelloflavone Formulation and Administration: The formulation of Morelloflavone for in vivo administration will depend on its solubility and stability. A common approach for hydrophobic compounds is to dissolve them in a vehicle such as a mixture of DMSO, Cremophor EL, and saline. The route of administration (e.g., oral gavage, intraperitoneal injection) and dosing schedule should be optimized in preliminary tolerability studies.

3.2.1. Orthotopic Glioblastoma Mouse Model

• Protocol:

  • Anesthetize the mice and secure them in a stereotactic frame.

  • Create a small burr hole in the skull at a predetermined stereotactic coordinate corresponding to the desired brain region (e.g., striatum).

  • Slowly inject a suspension of human glioblastoma cells (e.g., U87-MG) into the brain parenchyma.

  • Seal the burr hole with bone wax and suture the scalp incision.

  • Allow the tumors to establish for a set period (e.g., 7-10 days), which can be monitored by bioluminescence imaging if luciferase-expressing cells are used.

  • Randomize the mice into treatment groups (vehicle control and Morelloflavone-treated).

  • Administer Morelloflavone according to the predetermined dosing schedule.

  • Monitor the tumor growth via imaging and observe the animals for any signs of toxicity.

  • Record survival data and euthanize the animals at the study endpoint or when they exhibit neurological symptoms or significant weight loss.

  • Harvest the brains for histological and immunohistochemical analysis to assess tumor size, proliferation (e.g., Ki-67 staining), and apoptosis (e.g., TUNEL assay).

Visualizations

Caption: In vitro workflow for evaluating Morelloflavone.

Caption: In vivo workflow for Morelloflavone efficacy testing.

Caption: Proposed signaling pathway of Morelloflavone.

References

• 1. PI3K/Akt/mTOR signaling pathway and targeted therapy for glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PI3K/AKT/mTOR signaling pathway in glioblastoma: novel therapeutic agents and advances in understanding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mTOR signaling in glioblastoma: lessons learned from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. Anti-tumoral activity of native compound morelloflavone in glioma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. MTT Assay [bio-protocol.org]
• 10. MTT (Assay protocol [protocols.io]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 14. Inhibition of PI3K-Akt-mTOR Signaling in Glioblastoma by mTORC1/2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Establishing Orthotopic Xenograft Glioblastoma Models for Use in Preclinical Development | Springer Nature Experiments [experiments.springernature.com]
• 19. An Orthotopic Glioblastoma Mouse Model Maintaining Brain Parenchymal Physical Constraints and Suitable for Intravital Two-photon Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Establishment of an orthotopic glioblastoma mouse model for preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Orthotopic Mouse Model Of Glioblastoma - Explicyte Immuno-Oncology [explicyte.com]
• 22. Optimization of Glioblastoma Mouse Orthotopic Xenograft Models for Translational Research - PMC [pmc.ncbi.nlm.nih.gov]

Morelloflavone Administration in Rodent Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the administration of Morelloflavone in rodent studies, based on currently available scientific literature. It is intended to guide researchers in designing and executing preclinical studies involving this promising biflavonoid.

Application Notes

Morelloflavone, a biflavonoid extracted from plants such as Garcinia dulcis, has demonstrated significant anti-angiogenic and anti-tumor properties.[1][2][3] Preclinical studies in rodent models are crucial for evaluating its therapeutic potential. The primary administration route documented for Morelloflavone in a cancer xenograft model is subcutaneous injection.[1] While data on other routes like oral and topical administration for Morelloflavone are limited, this document provides protocols based on the available evidence and established methodologies for similar flavonoid compounds.

Key Considerations for Administration:

• Solubility: Morelloflavone, like many flavonoids, is poorly soluble in aqueous solutions. The choice of an appropriate vehicle is critical for achieving consistent and effective delivery in vivo. While the specific vehicle was not detailed in the primary study, common vehicles for flavonoids include solutions containing DMSO, PEG300, and Tween 80.

• Bioavailability: The oral bioavailability of flavonoids is often low due to poor absorption and extensive first-pass metabolism. Formulation strategies such as solid dispersions may be necessary to improve oral delivery.

• Animal Model: The choice of rodent model (e.g., mouse, rat, specific strain) will depend on the research question, such as pharmacokinetic profiling or efficacy in a disease model.

Experimental Protocols

Subcutaneous Administration for Anti-Tumor Efficacy Studies

This protocol is based on a study investigating the anti-angiogenic and anti-tumor effects of Morelloflavone in a prostate cancer xenograft mouse model.[1]

Objective: To assess the in vivo efficacy of Morelloflavone in inhibiting tumor growth.

Materials:

• Morelloflavone

• Vehicle (e.g., a mixture of DMSO, PEG300, and sterile saline. Note: The original study did not specify the vehicle. Researchers should perform solubility and tolerability studies to determine the optimal vehicle.)

• Sterile syringes and needles (26-28 gauge)

• Animal model: Immunocompromised mice (e.g., SCID) bearing tumor xenografts.

Procedure:

• Preparation of Dosing Solution:

  • Dissolve Morelloflavone in a minimal amount of DMSO.

  • Add PEG300 and sterile saline to the desired final concentration and vehicle ratio. A common vehicle composition for poorly soluble compounds is 10% DMSO, 40% PEG300, and 50% saline.

  • Ensure the final solution is clear and free of precipitates. Prepare fresh daily.

• Animal Dosing:

  • Administer Morelloflavone via subcutaneous injection at a dosage of 8 mg/kg body weight.[1]

  • The injection volume should be kept low (typically 5-10 ml/kg) to minimize irritation.

  • Injections are administered daily.[1]

• Monitoring:

  • Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals.

  • Monitor animal health, including body weight and any signs of toxicity.

Experimental Workflow for Subcutaneous Administration:

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Morelloflavone: A Potent Biflavonoid for Investigating Enzyme Inhibition Kinetics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Morelloflavone (B191904), a biflavonoid predominantly isolated from the Garcinia species, has emerged as a significant natural compound of interest in pharmacological research. Its diverse biological activities are largely attributed to its ability to modulate the function of various key enzymes involved in critical physiological and pathological processes. This document provides detailed application notes and experimental protocols for studying the enzyme inhibition kinetics of morelloflavone, focusing on its effects on HMG-CoA reductase, α-glucosidase, tyrosinase, 15-lipoxygenase, and the Rho GTPases/ERK signaling pathway.

Data Presentation: Quantitative Inhibition Data

The inhibitory potential of morelloflavone against several enzymes has been characterized by determining its inhibition constants (Ki) and half-maximal inhibitory concentrations (IC50). The following tables summarize the available quantitative data to facilitate comparative analysis.

Table 1: Inhibition of HMG-CoA Reductase by Morelloflavone

Enzyme Target	Substrate	Morelloflavone Inhibition Constant (Ki)	Mechanism of Inhibition	Reference
HMG-CoA Reductase	HMG-CoA	80.87 ± 0.06 µM	Competitive	[1]
HMG-CoA Reductase	NADPH	103 ± 0.07 µM	Non-competitive	[1]

Table 2: Reported Inhibitory Activities of Morelloflavone Against Other Enzymes

Enzyme Target	Reported Activity	Quantitative Data	Reference
Tyrosinase	High binding affinity, suggesting inhibitory potential.	Specific IC50 value not reported.	[2]
α-Glucosidase	Potential inhibitor based on studies of related biflavonoids.	Specific IC50 value not reported.
15-Lipoxygenase	Potential inhibitor based on studies of related flavonoids.	Specific IC50 value not reported.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established methods and can be adapted for the specific laboratory conditions.

Protocol 1: HMG-CoA Reductase Inhibition Assay

This protocol is designed to determine the inhibitory effect of morelloflavone on HMG-CoA reductase activity by monitoring the oxidation of NADPH.

Materials and Reagents:

• Morelloflavone

• Recombinant HMG-CoA reductase (catalytic domain)

• HMG-CoA

• NADPH

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4) containing 120 mM KCl, 1 mM EDTA, and 5 mM DTT.

• Pravastatin (B1207561) (positive control)

• DMSO (vehicle for morelloflavone)

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of morelloflavone in DMSO. Create a series of dilutions in the assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed 1%.

  • Prepare working solutions of HMG-CoA and NADPH in the assay buffer.

  • Prepare a working solution of HMG-CoA reductase in the assay buffer. Keep on ice.

  • Prepare a series of dilutions of pravastatin in the assay buffer to be used as a positive control.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add assay buffer, morelloflavone solution, and HMG-CoA reductase solution.

  • Positive Control Wells: Add assay buffer, pravastatin solution, and HMG-CoA reductase solution.

  • Enzyme Control Wells (No Inhibitor): Add assay buffer, DMSO (at the same concentration as in the test wells), and HMG-CoA reductase solution.

  • Blank Wells (No Enzyme): Add assay buffer and substrates, but no enzyme.

• Pre-incubation:

  • Incubate the plate at 37°C for 10 minutes to allow for the binding of morelloflavone to the enzyme.

• Reaction Initiation:

  • Initiate the reaction by adding a mixture of HMG-CoA and NADPH to all wells.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of NADPH consumption) for each well from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition for each morelloflavone concentration using the formula: % Inhibition = [ (RateEnzyme Control - RateTest Well) / RateEnzyme Control ] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the morelloflavone concentration and fitting the data to a dose-response curve.

  • To determine the mode of inhibition and Ki values, perform the assay with varying concentrations of both the substrate (HMG-CoA or NADPH) and morelloflavone. Analyze the data using Lineweaver-Burk or Dixon plots.

Protocol 2: α-Glucosidase Inhibition Assay

This colorimetric assay measures the inhibition of α-glucosidase by monitoring the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG).

Materials and Reagents:

• Morelloflavone

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (100 mM, pH 6.8)

• Acarbose (B1664774) (positive control)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of morelloflavone in DMSO and create serial dilutions in phosphate buffer.

  • Prepare a solution of α-glucosidase in phosphate buffer.

  • Prepare a solution of pNPG in phosphate buffer.

  • Prepare serial dilutions of acarbose in phosphate buffer.

• Assay Setup:

  • To each well of a 96-well plate, add the α-glucosidase solution and different concentrations of morelloflavone or acarbose.

  • Control wells should contain the enzyme and buffer without any inhibitor.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Add the pNPG solution to each well to start the reaction.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 20-30 minutes.

  • Stop the reaction by adding a sodium carbonate solution.

  • Measure the absorbance of the yellow-colored p-nitrophenol at 405 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each morelloflavone concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 3: Tyrosinase Inhibition Assay

This assay determines the inhibitory effect of morelloflavone on tyrosinase activity by measuring the formation of dopachrome (B613829) from L-DOPA.

Materials and Reagents:

• Morelloflavone

• Mushroom Tyrosinase

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Sodium Phosphate Buffer (0.1 M, pH 6.8)

• Kojic Acid (positive control)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of morelloflavone in DMSO and create serial dilutions in phosphate buffer.

  • Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer.

  • Prepare a fresh solution of L-DOPA in phosphate buffer just before use.

  • Prepare serial dilutions of Kojic acid.

• Assay Setup:

  • In a 96-well plate, add phosphate buffer, tyrosinase solution, and various concentrations of morelloflavone or Kojic acid.

  • Control wells will contain the enzyme and buffer without an inhibitor.

• Pre-incubation:

  • Pre-incubate the plate at 25°C for 10 minutes.

• Reaction Initiation:

  • Add the L-DOPA solution to all wells to start the reaction.

• Kinetic Measurement:

  • Immediately measure the absorbance at 475 nm at regular intervals for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percentage of inhibition for each concentration of morelloflavone.

  • Plot the percentage of inhibition against the logarithm of the morelloflavone concentration to determine the IC50 value.

Protocol 4: 15-Lipoxygenase (15-LOX) Inhibition Assay

This assay measures the inhibition of 15-LOX by monitoring the oxidation of linoleic acid.

Materials and Reagents:

• Morelloflavone

• Soybean 15-lipoxygenase

• Linoleic acid

• Borate (B1201080) buffer (pH 9.0)

• Quercetin (positive control)

• Ethanol (B145695) or DMSO

• UV-Vis spectrophotometer or microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of morelloflavone in ethanol or DMSO and create serial dilutions.

  • Prepare a solution of 15-lipoxygenase in borate buffer.

  • Prepare a substrate solution of linoleic acid in ethanol, then dilute in borate buffer.

  • Prepare serial dilutions of quercetin.

• Assay Setup:

  • In a cuvette or 96-well plate, mix the borate buffer, 15-LOX solution, and different concentrations of morelloflavone or quercetin.

• Pre-incubation:

  • Pre-incubate the mixture at room temperature for 5 minutes.

• Reaction Initiation:

  • Add the linoleic acid solution to initiate the reaction.

• Measurement:

  • Monitor the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene product.

• Data Analysis:

  • Calculate the initial reaction velocity.

  • Determine the percentage of inhibition for each morelloflavone concentration.

  • Calculate the IC50 value from the dose-response curve.

Protocol 5: Rho GTPase Activation (Pull-Down) Assay

This protocol is used to assess the effect of morelloflavone on the activation of Rho family GTPases (e.g., RhoA, Rac1).

Materials and Reagents:

• Morelloflavone

• Cell line of interest (e.g., HUVECs)

• Cell lysis buffer (containing protease and phosphatase inhibitors)

• GST-Rhotekin-RBD (for RhoA) or GST-PAK-PBD (for Rac1/Cdc42) beads

• GTPγS (non-hydrolyzable GTP analog, positive control)

• GDP (negative control)

• Antibodies against RhoA, Rac1, or Cdc42

• SDS-PAGE and Western blot reagents

Procedure:

• Cell Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with different concentrations of morelloflavone for a specified time. Include a vehicle-treated control.

  • Optionally, stimulate cells with an activator (e.g., EGF) to induce GTPase activation.

• Cell Lysis:

  • Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate.

• Pull-Down of Active GTPases:

  • Incubate equal amounts of protein lysate with GST-Rhotekin-RBD or GST-PAK-PBD beads at 4°C with gentle rotation.

  • For controls, pre-load some lysate with GTPγS or GDP before adding the beads.

• Washing:

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting:

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with specific primary antibodies for the GTPase of interest (e.g., anti-RhoA).

  • Use an appropriate HRP-conjugated secondary antibody and detect the signal using a chemiluminescence substrate.

  • Also, probe a separate blot with the total cell lysates to show equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • The amount of pulled-down GTPase represents the active form. Compare the levels of active GTPase in morelloflavone-treated samples to the control.

Protocol 6: Western Blot Analysis of ERK Signaling Pathway Inhibition

This protocol details the investigation of morelloflavone's effect on the phosphorylation of ERK1/2.

Materials and Reagents:

• Morelloflavone

• Cell line of interest (e.g., HUVECs)

• RIPA buffer (with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2

• HRP-conjugated secondary antibody

• SDS-PAGE and Western blot reagents

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with various concentrations of morelloflavone as described in the Rho GTPase assay protocol. A time-course experiment can also be performed.

  • Lyse the cells using RIPA buffer.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the chemiluminescent signal.

• Stripping and Reprobing:

  • To normalize for protein loading, the membrane can be stripped of the antibodies.

  • Re-block the membrane and probe with the anti-total-ERK1/2 antibody.

• Data Analysis:

  • Quantify the band intensities for both phosphorylated and total ERK using densitometry.

  • Normalize the phospho-ERK signal to the total ERK signal for each sample.

  • Compare the levels of ERK phosphorylation in morelloflavone-treated cells to the control.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows described in these application notes.

HMG-CoA Reductase Pathway Inhibition

ERK Signaling Pathway Inhibition

General Enzyme Inhibition Assay Workflow

Conclusion

Morelloflavone presents a compelling subject for the study of enzyme inhibition kinetics due to its potent and diverse inhibitory activities. The protocols and data presented herein provide a comprehensive framework for researchers to investigate the mechanisms of action of morelloflavone and to explore its therapeutic potential. Further studies to determine the IC50 values against a broader range of enzymes will be crucial in fully elucidating the pharmacological profile of this promising natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. cellbiolabs.com [cellbiolabs.com]

Application Notes and Protocols: Synthesis of Morelloflavone Derivatives for Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of morelloflavone (B191904) derivatives and the evaluation of their biological activities for structure-activity relationship (SAR) studies. Morelloflavone, a biflavonoid found in plants of the Garcinia genus, has demonstrated a range of pharmacological activities, including anticancer, anti-inflammatory, and antioxidant effects.[1][2] The synthesis and evaluation of its derivatives are crucial for optimizing its therapeutic potential and understanding the molecular basis of its activity.

Synthesis of Morelloflavone Derivatives

The chemical synthesis of morelloflavone and its derivatives can be challenging due to the complexity of the biflavonoid structure. However, several strategies can be employed, primarily involving the coupling of two flavonoid monomers. Key synthetic approaches include:

• Suzuki-Miyaura Cross-Coupling: This palladium-catalyzed reaction is a powerful tool for forming carbon-carbon bonds between an organoboron compound and a halide. For the synthesis of morelloflavone derivatives, a halogenated flavonoid monomer can be coupled with a flavonoid boronic acid or boronate ester.[3]

• Heck Coupling: This reaction involves the coupling of an unsaturated halide with an alkene in the presence of a palladium catalyst and a base. It can be adapted for the synthesis of biflavonoids.

• Williamson Ether Synthesis: To introduce alkyl or aryl ether functionalities to the hydroxyl groups of morelloflavone, the Williamson ether synthesis is a standard method. This involves the reaction of an alkoxide with a primary alkyl halide.

• Demethylation/Methylation: Modification of the methoxy (B1213986) groups present in some natural biflavonoids can be achieved through demethylation using reagents like boron tribromide, followed by selective methylation to introduce different alkyl groups.[4]

1.1. General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol provides a general guideline for the synthesis of a biflavonoid scaffold similar to morelloflavone.

Materials:

• Halogenated flavonoid monomer (e.g., 8-bromochrysin)

• Flavonoid boronic acid or pinacol (B44631) ester

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Na₂CO₃)

• Solvent (e.g., a mixture of toluene, ethanol, and water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, dissolve the halogenated flavonoid (1 equivalent) and the flavonoid boronic acid/ester (1.2 equivalents) in the solvent system.

• Add the base (2-3 equivalents) to the mixture.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Add the palladium catalyst (0.05-0.1 equivalents) to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biflavonoid derivative.

1.2. Experimental Workflow for Synthesis and Derivatization

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Morelloflavone solubility and stability issues in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the solubility and stability of morelloflavone (B191904) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is morelloflavone and why is its solubility in aqueous solutions a concern?

Morelloflavone is a biflavonoid, a type of polyphenolic compound, isolated from plants such as Garcinia dulcis.[1][2] Like many flavonoids, morelloflavone has a complex aromatic structure that leads to poor solubility in water.[3][4] This low aqueous solubility can be a significant hurdle in experimental settings, particularly for in vitro and in vivo studies, as it can lead to precipitation, inaccurate concentration measurements, and reduced bioavailability.

Q2: What are the initial signs of morelloflavone precipitation in my aqueous solution or cell culture medium?

Precipitation of morelloflavone can manifest in several ways:

• Visible particulates: You may observe fine crystals or an amorphous powder suspended in your solution or settled at the bottom of the culture vessel.

• Cloudiness or turbidity: The medium may appear hazy or opaque immediately after adding the morelloflavone stock solution or after a period of incubation.[5]

• Surface film: A thin film of the compound might form on the surface of the liquid.

Q3: Which solvents are recommended for preparing a concentrated stock solution of morelloflavone?

Due to its hydrophobic nature, morelloflavone is best dissolved in polar aprotic or protic organic solvents.[6] The most commonly used solvents for preparing high-concentration stock solutions are:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol (B145695)

It is crucial to use anhydrous, high-purity grades of these solvents to maximize solubility and stability.

Q4: How can I improve the aqueous solubility of morelloflavone for my experiments?

Several techniques can be employed to enhance the aqueous solubility of morelloflavone:

• Co-solvents: Using a small percentage of an organic solvent like DMSO or ethanol in the final aqueous solution can help maintain solubility. However, it's critical to keep the final concentration low (typically <0.5% v/v for DMSO) to avoid cellular toxicity.[3]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules like morelloflavone, forming water-soluble inclusion complexes.[7][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative for this purpose.[9]

• Nanoformulations: Reducing the particle size of morelloflavone to the nanometer scale can significantly increase its surface area and, consequently, its dissolution rate and solubility.[4][10] This can be achieved through methods like nanoprecipitation.[10]

• pH Adjustment: The solubility of flavonoids can be pH-dependent.[11] Systematically testing the solubility of morelloflavone in buffers of different pH values may reveal a range where it is more soluble. However, be mindful of the pH stability of the compound and the requirements of your experimental system.

Q5: What factors can negatively impact the stability of morelloflavone in aqueous solutions?

The stability of flavonoids like morelloflavone can be compromised by several factors:

• pH: Extreme pH values (highly acidic or alkaline) can lead to the degradation of flavonoids.[12]

• Temperature: Elevated temperatures generally accelerate the rate of chemical degradation.[13][14]

• Light: Exposure to light, especially UV radiation, can cause photodegradation.[15]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the phenolic structure.[13]

• Interactions with Media Components: Components in cell culture media, such as metal ions, can potentially chelate with flavonoids, affecting their stability and solubility.[3]

Troubleshooting Guides

Issue 1: Precipitate forms immediately upon diluting the morelloflavone stock solution into my aqueous buffer or cell culture medium.

Potential Cause	Troubleshooting Step	Rationale
Exceeded Solubility Limit	Decrease the final concentration of morelloflavone.	The concentration of morelloflavone in the final aqueous solution is likely above its saturation point.
High Final Concentration of Organic Solvent	Reduce the final percentage of the organic co-solvent (e.g., DMSO) to ≤0.5%.[3]	A high concentration of the organic solvent can cause the compound to "crash out" when diluted into the aqueous medium.
Rapid Dilution	Add the stock solution drop-wise to the pre-warmed (37°C) aqueous medium while gently vortexing or swirling.	Gradual dilution and mixing help to prevent localized high concentrations that can lead to immediate precipitation.
Low Temperature of Media	Ensure your aqueous buffer or cell culture medium is pre-warmed to the experimental temperature (e.g., 37°C).	The solubility of many compounds, including flavonoids, is often higher at slightly elevated temperatures.

Issue 2: My morelloflavone solution, which was initially clear, becomes cloudy or shows precipitate after incubation.

Potential Cause	Troubleshooting Step	Rationale
Temperature-Dependent Solubility	Confirm that the incubation temperature does not cause a decrease in solubility. If using a temperature-controlled plate reader, ensure consistent heating.	Changes in temperature during incubation can affect the solubility of morelloflavone.
pH Shift During Experiment	Use a well-buffered medium (e.g., containing HEPES) and monitor the pH of your solution, especially in cell culture experiments where cellular metabolism can alter the pH.	A shift in pH could move the solution out of the optimal solubility range for morelloflavone.[11]
Chemical Degradation	Prepare fresh solutions for each experiment. Protect solutions from light by using amber vials or wrapping them in foil. Consider degassing the solvent to remove oxygen.	Over time, morelloflavone may degrade into less soluble products, especially when exposed to light, oxygen, or non-optimal pH and temperature.[13][15]
Interaction with Media Components	If using serum-containing media, consider reducing the serum percentage or testing the solubility in a simpler buffered salt solution first to see if serum proteins contribute to precipitation.[3]	Interactions with proteins or salts in complex media can sometimes lead to the formation of insoluble complexes.[3]

Quantitative Data Summary

Table 1: Solubility of Morelloflavone in Organic Solvents

Solvent	Solubility	Notes
DMSO	Soluble	A common solvent for creating high-concentration stock solutions of flavonoids.[16][17]
Ethanol	Soluble	Another suitable solvent for stock solutions, though potentially with lower solubilizing capacity than DMSO for some flavonoids.[16][17]
Acetone	Soluble	Can be used for extraction and as a solvent for stock solutions.[6]
Chloroform	Soluble
Dichloromethane	Soluble
Ethyl Acetate	Soluble

Note: The term "soluble" is qualitative. It is highly recommended to perform a solubility test to determine the maximum concentration for your specific lot of morelloflavone and solvent.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility using the Shake-Flask Method

This protocol outlines a standard method for determining the equilibrium solubility of morelloflavone in an aqueous buffer of your choice.[18]

Materials:

• Morelloflavone powder

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.22 µm syringe filters

• Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Add an excess amount of morelloflavone powder to a glass vial containing a known volume of the aqueous buffer.

• Cap the vial securely and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

• Agitate the suspension for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After agitation, centrifuge the suspension at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

• Immediately dilute the filtered supernatant with the mobile phase of your analytical method to prevent precipitation.

• Quantify the concentration of dissolved morelloflavone in the diluted supernatant using a validated analytical method.

Workflow for Determining Equilibrium Solubility.

Protocol 2: Forced Degradation Study for Stability Assessment

This protocol provides a framework for conducting a forced degradation study to understand the stability profile of morelloflavone under various stress conditions.[19][20] The results can help in developing a stability-indicating analytical method.

Materials:

• Morelloflavone stock solution (e.g., 1 mg/mL in a suitable solvent)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂).

• pH meter

• Temperature-controlled incubator/water bath

• Photostability chamber

• Validated HPLC method

Procedure:

• Sample Preparation: For each condition, mix the morelloflavone stock solution with the stressor solution. Also, prepare a control sample with the stock solution and the solvent used for the stressors.

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at a specific temperature (e.g., 60°C) for a set time.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Keep at room temperature for a set time (alkaline conditions can cause rapid degradation).[12][21]

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature, protected from light, for a set time.

• Thermal Degradation: Incubate an aliquot of the stock solution at an elevated temperature (e.g., 70°C).

• Photodegradation: Expose an aliquot of the stock solution to a light source as per ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt-hours/m²).[15]

• Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize them before analysis.

• Analysis: Analyze all samples using a stability-indicating HPLC method to separate the intact morelloflavone from any degradation products.

References

• 1. researchgate.net [researchgate.net]
• 2. Morelloflavone - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Novel Nanoformulation to Enhance Efficacy in the Treatment of Cardiovascular Disease [mdpi.com]
• 6. Morelloflavone | 16851-21-1 | Benchchem [benchchem.com]
• 7. oatext.com [oatext.com]
• 8. youtube.com [youtube.com]
• 9. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 11. chem.pg.edu.pl [chem.pg.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 20. sgs.com [sgs.com]
• 21. lume.ufrgs.br [lume.ufrgs.br]

Technical Support Center: Optimizing Morelloflavone Extraction from Garcinia Leaves

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of morelloflavone (B191904) from Garcinia leaves. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and enhance your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most effective type of solvent for extracting morelloflavone from Garcinia leaves?

A1: The choice of solvent is critical for achieving a high yield of morelloflavone, which is a moderately polar biflavonoid. Solvents of medium polarity are generally the most effective. Methanol and ethanol (B145695), often in aqueous solutions (e.g., 70-80% alcohol in water), are widely recommended for flavonoid extraction.[1] Acetone has also been reported as an effective solvent for the extraction of biflavonoids from Garcinia species. The addition of water to the organic solvent can improve the extraction efficiency by increasing the swelling of the plant material, which enhances solvent penetration.

Q2: Which extraction method—maceration, Soxhlet, Ultrasound-Assisted Extraction (UAE), or Microwave-Assisted Extraction (MAE)—is best for morelloflavone?

A2: Each method has its advantages and disadvantages.

• Maceration: This is a simple and gentle method that is well-suited for thermolabile compounds. However, it is time-consuming and may result in lower extraction yields compared to more advanced techniques.[2]

• Soxhlet Extraction: This method is more efficient than maceration due to the continuous cycling of fresh, hot solvent. However, the prolonged exposure to heat can lead to the degradation of thermolabile compounds like some flavonoids.[2]

• Ultrasound-Assisted Extraction (UAE): UAE is a modern and efficient technique that uses acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and mass transfer.[3] It generally results in higher yields in a shorter time and at lower temperatures compared to conventional methods, which helps to preserve the integrity of the morelloflavone.

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to rapidly heat the solvent and plant material, leading to cell rupture and the release of bioactive compounds. It is a very fast and efficient method but requires careful control of temperature and power to prevent degradation of the target compound.[4]

For maximizing the yield of morelloflavone while minimizing the risk of degradation, UAE and MAE are generally recommended over traditional methods .

Q3: How does the particle size of the Garcinia leaves affect extraction yield?

A3: The particle size of the plant material is a crucial factor. Grinding the dried leaves into a fine powder (e.g., 40-60 mesh) significantly increases the surface area available for solvent contact, which generally leads to a higher extraction yield.[5] However, an excessively fine powder can cause difficulties during filtration.

Q4: What is a suitable solvent-to-solid ratio for morelloflavone extraction?

A4: A higher solvent-to-solid ratio generally improves extraction efficiency by creating a larger concentration gradient between the plant material and the solvent.[6] A common starting range is 1:10 to 1:40 (g/mL). For UAE and MAE, optimizing this ratio is important to ensure efficient energy transfer.

Q5: How can I prevent the degradation of morelloflavone during extraction and storage?

A5: Morelloflavone, like other flavonoids, can be susceptible to degradation by heat, light, and oxidation.[7] To minimize degradation:

• Use lower temperatures for extraction when possible (e.g., with UAE).

• Protect extracts from direct light by using amber glassware or covering containers with aluminum foil.

• Store extracts and purified morelloflavone at low temperatures (-20°C or below) under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[8]

• Avoid extreme pH conditions during extraction.[5]

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
Low Morelloflavone Yield	Improper Sample Preparation: Insufficiently dried or coarsely ground leaf material.	Ensure leaves are thoroughly dried to a constant weight and ground to a fine, uniform powder (40-60 mesh).[9]
Suboptimal Solvent: Incorrect solvent polarity or concentration.	Use a medium polarity solvent such as 70-80% ethanol or methanol.[1] You may need to empirically optimize the solvent and its aqueous concentration for your specific Garcinia species.
Inefficient Extraction Method: Maceration or Soxhlet extraction may not be efficient enough.	Switch to a more advanced technique like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to improve yield and reduce extraction time.[6]
Suboptimal Extraction Parameters: Insufficient extraction time, temperature, or solvent-to-solid ratio.	Optimize the extraction parameters for your chosen method. Refer to the experimental protocols below for recommended starting points.
Degradation of Morelloflavone: High temperatures, prolonged extraction times, or exposure to light and air.	For thermal methods, carefully control the temperature. For all methods, minimize extraction time and protect the extract from light and air.[8]
Co-extraction of Impurities (e.g., chlorophyll)	Solvent Polarity: The chosen solvent may be too non-polar, leading to the extraction of chlorophyll (B73375) and other pigments.	While a moderately polar solvent is needed for morelloflavone, if chlorophyll co-extraction is a major issue, a preliminary wash of the plant material with a non-polar solvent like hexane (B92381) can be performed. Alternatively, purification methods like column chromatography are very effective at removing these impurities.
Inefficient Purification: The purification method is not adequately separating morelloflavone from other compounds.	Optimize the column chromatography conditions, including the stationary phase (e.g., silica (B1680970) gel) and the mobile phase gradient.[10]
Inconsistent Results	Variability in Plant Material: Differences in the age of the leaves, growing conditions, or time of harvest can affect morelloflavone content.	Use plant material from a consistent source and harvest at the same time of year if possible.
Inconsistent Experimental Procedure: Variations in extraction parameters between experiments.	Strictly adhere to the optimized protocol for all extractions. Ensure consistent particle size, solvent-to-solid ratio, time, and temperature.

Experimental Protocols

Maceration Protocol

• Preparation: Weigh 10 g of finely powdered, dried Garcinia leaves and place them in a sealed container (e.g., an Erlenmeyer flask).

• Extraction: Add 200 mL of 80% ethanol (1:20 solid-to-solvent ratio). Seal the container and keep it at room temperature for 72 hours with occasional agitation.

• Filtration: Filter the mixture through Whatman No. 1 filter paper. Wash the plant residue with a small amount of the extraction solvent to ensure complete recovery.

• Concentration: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude extract.

Soxhlet Extraction Protocol

• Preparation: Place 10 g of finely powdered, dried Garcinia leaves into a cellulose (B213188) thimble.

• Extraction: Place the thimble in a Soxhlet extractor. Add 250 mL of 95% ethanol to the round-bottom flask. Heat the solvent to its boiling point and allow the extraction to proceed for 6-8 hours.

• Concentration: After extraction, cool the solution and evaporate the solvent using a rotary evaporator at a temperature below 45°C.

Ultrasound-Assisted Extraction (UAE) Protocol

• Preparation: Place 5 g of finely powdered, dried Garcinia leaves into a beaker.

• Extraction: Add 100 mL of 70% ethanol (1:20 solid-to-solvent ratio). Place the beaker in an ultrasonic bath or use a probe sonicator.

• Sonication: Sonicate the mixture for 30 minutes at a frequency of 35-40 kHz and a power of 100-300 W. Maintain the temperature of the ultrasonic bath below 50°C.

• Filtration and Concentration: Filter the extract and concentrate the solvent as described in the maceration protocol.

Microwave-Assisted Extraction (MAE) Protocol

• Preparation: Place 5 g of finely powdered, dried Garcinia leaves into a microwave-safe extraction vessel.

• Extraction: Add 100 mL of 70% ethanol (1:20 solid-to-solvent ratio).

• Microwave Irradiation: Place the vessel in a microwave extractor and apply microwave power (e.g., 500 W) for 5 minutes at a controlled temperature of 60°C.

• Cooling, Filtration, and Concentration: After extraction, allow the vessel to cool to room temperature, then filter and concentrate the extract as described in the maceration protocol.

Purification of Morelloflavone by Column Chromatography

• Preparation of Crude Extract: Dissolve the crude extract in a minimal amount of the initial mobile phase.

• Column Packing: Pack a glass column with silica gel (70-230 mesh) as the stationary phase, using a non-polar solvent like n-hexane as the slurry.

• Loading the Sample: Carefully load the dissolved crude extract onto the top of the silica gel column.

• Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent system and gradually increasing the polarity. A common gradient is n-hexane-ethyl acetate, followed by ethyl acetate-methanol. For example:

  • 100% n-hexane

  • n-hexane:Ethyl Acetate (9:1, 8:2, 1:1, etc.)

  • 100% Ethyl Acetate

  • Ethyl Acetate:Methanol (9:1, 8:2, etc.)

• Fraction Collection: Collect the eluate in fractions (e.g., 10-20 mL each).

• Analysis: Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing morelloflavone. Combine the pure fractions.

• Final Concentration: Evaporate the solvent from the combined pure fractions to obtain purified morelloflavone.

Data Presentation

Table 1: Recommended Starting Parameters for Morelloflavone Extraction

Parameter	Maceration	Soxhlet	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Solvent	70-80% Ethanol or Methanol	95% Ethanol	70-80% Ethanol or Methanol	70-80% Ethanol or Methanol
Solvent-to-Solid Ratio	1:10 - 1:20 g/mL	1:15 - 1:25 g/mL	1:20 - 1:40 g/mL	1:20 - 1:40 g/mL
Temperature	Room Temperature	Boiling point of solvent	40-60°C	50-70°C
Time	24-72 hours	6-8 hours	20-40 minutes	3-10 minutes
Ultrasonic Power	N/A	N/A	100-400 W	N/A
Microwave Power	N/A	N/A	N/A	300-800 W

Note: These are recommended starting parameters. Optimal conditions may vary depending on the specific Garcinia species and equipment used, and should be determined experimentally.

Table 2: Qualitative Comparison of Extraction Methods for Morelloflavone

Method	Extraction Efficiency	Time	Solvent Consumption	Risk of Degradation
Maceration	Low to Moderate	Very High	High	Low
Soxhlet	Moderate to High	High	Moderate	High
Ultrasound-Assisted (UAE)	High	Low	Low	Low to Moderate
Microwave-Assisted (MAE)	High	Very Low	Low	Moderate to High

Mandatory Visualizations

Caption: Experimental workflow for morelloflavone extraction and purification.

Caption: Factors influencing morelloflavone extraction outcomes.

References

• 1. column-chromatography.com [column-chromatography.com]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. Medicinal Potential of Garcinia Species and Their Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of extraction methods on stability of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. dergipark.org.tr [dergipark.org.tr]

Morelloflavone Technical Support Center: Animal Model Dosage and Administration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Morelloflavone in animal models.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when administering Morelloflavone to animal models?

The primary challenges with Morelloflavone administration in animal models stem from its properties as a biflavonoid. These include:

• Poor Aqueous Solubility: Morelloflavone is poorly soluble in water, making it difficult to prepare solutions for administration, particularly for intravenous (IV) routes.

• Low Oral Bioavailability: Like many flavonoids, Morelloflavone likely has low oral bioavailability. This means that a significant portion of the orally administered dose may not be absorbed into the bloodstream, making it challenging to achieve therapeutic concentrations.[1]

• Lack of Established Dosing Regimens: There is limited published data on standardized, effective dosages of Morelloflavone for various animal models and disease states.

Q2: What are the reported effective doses of Morelloflavone in animal models?

Published studies have used a range of doses, primarily administered intraperitoneally. It is crucial to perform a pilot study to determine the optimal dose for your specific animal model and experimental goals.

Q3: Which administration routes are suitable for Morelloflavone?

The choice of administration route depends on the experimental design and the target tissue.

• Intraperitoneal (IP) Injection: This is a common route for Morelloflavone administration in rodent models and can bypass the challenges of low oral absorption.[2]

• Oral Gavage (PO): While convenient and clinically relevant, oral administration is hampered by Morelloflavone's likely low bioavailability. Formulation strategies may be required to enhance absorption.

• Intravenous (IV) Injection: This route ensures 100% bioavailability but is challenging due to Morelloflavone's poor aqueous solubility. A suitable vehicle is essential.

• Topical Administration: In a study, Morelloflavone showed anti-inflammatory effects when applied topically in a mouse model of ear inflammation.[3]

Q4: How can I improve the solubility of Morelloflavone for administration?

Improving the solubility of Morelloflavone is critical for consistent and effective dosing. Consider the following approaches:

• Co-solvents: Use of Dimethyl sulfoxide (B87167) (DMSO) followed by dilution in a vehicle like saline or phosphate-buffered saline (PBS) is a common practice. However, the final concentration of DMSO should be kept low to avoid toxicity. In one study, 0.5% DMSO was used as a vehicle in cell viability assays and showed no effect on cell growth.[4][5]

• Formulation Technologies: For oral administration, advanced formulation strategies such as the creation of solid dispersions can significantly improve the solubility and dissolution rate of biflavonoids.

• pH Adjustment: The solubility of flavonoids can sometimes be increased by adjusting the pH of the vehicle.

Q5: Are there any known toxicities associated with Morelloflavone in animal models?

The available literature does not report significant toxicity for Morelloflavone at the studied doses. However, as with any experimental compound, it is essential to conduct dose-response studies to determine the maximum tolerated dose (MTD) in your specific animal model.

Troubleshooting Guide

Issue 1: Inconsistent or no observable effect of Morelloflavone in my animal model.

• Possible Cause: Poor bioavailability, especially with oral administration.

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure the purity and stability of your Morelloflavone stock.

  • Switch Administration Route: If using oral gavage, consider switching to intraperitoneal injection to bypass absorption issues.

  • Optimize Formulation: If oral administration is necessary, explore formulation strategies to enhance solubility and absorption.

  • Increase Dose: If no toxicity is observed, a dose escalation study may be warranted.

  • Pharmacokinetic Analysis: If resources permit, conduct a pharmacokinetic study to determine the concentration of Morelloflavone in the plasma and target tissues.

Issue 2: Precipitation of Morelloflavone during solution preparation or administration.

• Possible Cause: Poor solubility of Morelloflavone in the chosen vehicle.

• Troubleshooting Steps:

  • Adjust Vehicle Composition: Increase the concentration of the co-solvent (e.g., DMSO) within safe limits.

  • Sonication: Use a sonicator to aid in the dissolution of the compound.

  • Warming: Gently warm the vehicle to aid dissolution, but be cautious of compound degradation.

  • Prepare Fresh Solutions: Prepare the dosing solution immediately before administration to minimize precipitation.

Quantitative Data Summary

Animal Model	Administration Route	Dose	Vehicle/Solvent	Observed Effect	Reference
Rat	Intraperitoneal (i.p.)	0.1, 1, 10 mg/kg	Not specified	Protective effect against cisplatin-induced aortic damage.	[2]
Mouse	Oral	Not specified	Not specified	Ameliorated atherosclerosis.	[6]
Mouse (xenograft)	Not specified	Not specified	Not specified	Inhibited tumor growth and angiogenesis.	[4][5]
Mouse	Topical	Not specified	Not specified	Anti-inflammatory effect in ear edema model.	[3]

Experimental Protocols

Protocol 1: Preparation and Intraperitoneal Administration of Morelloflavone in Rats

This protocol is a general guideline based on reported dosages.[2]

• Materials:

  • Morelloflavone powder

  • Dimethyl sulfoxide (DMSO)

  • Sterile 0.9% saline

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator

  • Syringes and needles (e.g., 25-27 gauge)

• Procedure:

  • Stock Solution Preparation:

    • Weigh the required amount of Morelloflavone powder.

    • Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution. Vortex and sonicate if necessary to ensure complete dissolution.

  • Dosing Solution Preparation:

    • On the day of administration, dilute the stock solution with sterile 0.9% saline to the final desired concentration (e.g., for a 1 mg/kg dose in a 250g rat, you would need 0.25 mg of Morelloflavone).

    • Ensure the final concentration of DMSO is below toxic levels (typically <5% for IP injections).

  • Administration:

    • Properly restrain the rat.

    • Inject the prepared Morelloflavone solution into the lower quadrant of the abdomen.

Visualizations

Caption: A typical experimental workflow for administering Morelloflavone to animal models.

Caption: A decision tree for troubleshooting common issues with Morelloflavone administration.

Caption: Morelloflavone inhibits HMG-CoA reductase, a key enzyme in cholesterol synthesis.[7]

References

• 1. mdpi.com [mdpi.com]
• 2. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 3. researchgate.net [researchgate.net]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Morelloflavone, a biflavonoid inhibitor of migration-related kinases, ameliorates atherosclerosis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Morelloflavone Crystallization for X-ray Crystallography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-quality morelloflavone (B191904) crystals suitable for X-ray crystallography.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the crystallization of morelloflavone.

Question: I am not getting any crystals. What should I do?

Answer:

The absence of crystal formation is a common issue and can stem from several factors. Here is a step-by-step guide to troubleshoot this problem:

• Verify Sample Purity: Impurities can significantly inhibit nucleation and crystal growth. It is recommended to use morelloflavone with a purity of at least 95%. If you are unsure about the purity, consider re-purifying your sample using techniques like High-Performance Liquid Chromatography (HPLC).

• Optimize Concentration: The concentration of morelloflavone in your solution might be too low to achieve the necessary supersaturation for nucleation.

  • Solution: Gradually increase the concentration of morelloflavone. A good starting point for small molecules is often in the range of 2-10 mg/mL, similar to concentrations used for NMR samples.[1] You can slowly evaporate the solvent to increase the concentration.

• Re-evaluate Your Solvent System: The choice of solvent is critical for successful crystallization.

  • Problem: If the solvent is too good, the compound will remain in solution even at high concentrations.[1] If the solvent is too poor, the compound will precipitate as an amorphous solid.

  • Solution: Experiment with different solvents or solvent mixtures. For flavonoids like morelloflavone, which have multiple hydroxyl groups, polar solvents are often a good starting point. Consider using a binary solvent system where morelloflavone is soluble in one solvent (the "good" solvent) and insoluble in the other (the "anti-solvent").[2]

• Induce Nucleation: Sometimes, the solution is supersaturated, but nucleation is kinetically hindered.

  • Scratching: Gently scratch the inside of the crystallization vessel with a glass rod to create nucleation sites.[3][4]

  • Seeding: If you have previously obtained a small crystal of morelloflavone, you can introduce it into a supersaturated solution to act as a seed for further crystal growth.[4]

• Be Patient: Crystal growth can be a slow process, sometimes taking several days to weeks.[5][6] Ensure your experiment is left in a vibration-free environment.[7]

Question: My compound has "oiled out" instead of forming crystals. How can I fix this?

Answer:

"Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal, often because the solution becomes supersaturated at a temperature above the compound's melting point in that solvent system.

• Add More "Good" Solvent: The compound may be precipitating too quickly. Try re-dissolving the oil by gently heating the solution and adding a small amount of the "good" solvent to decrease the level of supersaturation.[3] Then, allow it to cool more slowly.

• Change the Solvent System: The current solvent may be too non-polar. Try a more polar solvent or a different solvent/anti-solvent combination.

• Lower the Temperature: Set up the crystallization at a lower temperature to slow down the process and potentially favor crystal formation over oiling out.

Question: I am getting very small or needle-like crystals that are not suitable for X-ray diffraction. How can I grow larger crystals?

Answer:

The formation of many small crystals suggests that the nucleation rate is too high. The goal is to have fewer nucleation sites, allowing each crystal to grow larger.[1]

• Slow Down the Process:

  • Slow Evaporation: Reduce the rate of solvent evaporation by using a container with a smaller opening or by covering it with parafilm and poking only a few small holes.[2]

  • Vapor Diffusion: Use a less volatile anti-solvent or decrease the temperature to slow the diffusion rate.

  • Slow Cooling: If using a cooling method, ensure the temperature is decreased very gradually. An insulated container can help achieve a slower cooling rate.[3]

• Adjust the Solvent System: Using a slightly better solvent can sometimes lead to the growth of larger, more well-defined crystals.[1]

• Use a Cleaner Setup: Ensure all glassware is meticulously clean, as dust and other particulates can act as unwanted nucleation sites.[1][2]

Experimental Protocols

Below are detailed methodologies for common crystallization techniques that can be adapted for morelloflavone.

Protocol 1: Slow Evaporation

This is often the simplest and most successful method for crystallizing organic compounds.[2][8]

• Solvent Selection: Choose a solvent in which morelloflavone is moderately soluble. Alternatively, use a binary solvent system consisting of a "good" solvent in which morelloflavone is soluble and a miscible "anti-solvent" in which it is insoluble.[2]

• Preparation of a Near-Saturated Solution:

  • Single Solvent: Dissolve the morelloflavone sample in the chosen solvent with gentle warming if necessary to achieve a concentration close to saturation.

  • Binary Solvent: Dissolve the morelloflavone in a minimal amount of the "good" solvent. Slowly add the "anti-solvent" dropwise until the solution becomes slightly cloudy (persistent turbidity). Add a drop or two of the "good" solvent to redissolve the precipitate and obtain a clear, near-saturated solution.

• Crystallization:

  • Transfer the solution to a clean vial or NMR tube. An NMR tube can be an excellent choice as the smooth glass surface can promote slow nucleation.[1][8]

  • Cover the container. To control the evaporation rate, you can use a cap with a needle hole or cover the opening with parafilm and perforate it with a few small holes.[2][7]

  • Place the container in a quiet, vibration-free location and allow the solvent to evaporate slowly over several days to weeks.[7]

Protocol 2: Vapor Diffusion

This technique is particularly useful when working with small amounts of material.[1] There are two common setups: hanging drop and sitting drop.

• Prepare the Reservoir: In a larger vial or the well of a crystallization plate, place a volume (e.g., 500 µL) of an "anti-solvent" in which morelloflavone is insoluble but which is miscible with the "good" solvent. The anti-solvent should ideally be more volatile than the good solvent.

• Prepare the Morelloflavone Solution: Dissolve the morelloflavone in a "good" solvent to create a concentrated solution.

• Set up the Diffusion:

  • Hanging Drop: Place a small drop (1-2 µL) of the morelloflavone solution on a siliconized glass coverslip. Invert the coverslip and place it over the reservoir, sealing the chamber.[9][10]

  • Sitting Drop: Place a small drop (1-2 µL) of the morelloflavone solution on a pedestal within the sealed chamber containing the reservoir.[11]

• Equilibration and Crystal Growth: Seal the chamber tightly. The vapor of the anti-solvent will slowly diffuse into the drop containing the morelloflavone solution. This gradually decreases the solubility of morelloflavone in the drop, leading to supersaturation and crystal growth.[9][11]

Quantitative Data Summary

Table 1: Common Solvents for Flavonoid Crystallization

Solvent Type	Examples	Polarity	Notes
Polar Protic	Methanol, Ethanol, Water	High	Good for dissolving flavonoids with multiple hydroxyl groups. Water is often used as an anti-solvent or in combination with alcohols.[12]
Polar Aprotic	Acetone, Ethyl Acetate (B1210297), Dichloromethane (DCM), Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)	Medium-High	Acetone can be an effective precipitant (anti-solvent) for flavonoids.[13] Ethyl acetate is often a good choice for organic compounds.[1][8] DCM and other volatile solvents can yield good crystals but may evaporate too quickly.[1]
Non-Polar	Hexane, Heptane, Toluene	Low	Typically used as anti-solvents. Toluene can sometimes aid in crystallization by filling voids in the crystal lattice.[1][8]

Table 2: Example Binary Solvent Systems for Crystallization

"Good" Solvent	"Anti-Solvent"
Dichloromethane	Ethanol
Tetrahydrofuran	Cyclohexane or Hexane
Methanol	Diethyl Ether or Hexane
Acetone	Water or Chloroform
Ethanol	Cyclohexane

This table is adapted from general guidelines for small molecule crystallization.[1]

Visualizations

Caption: Experimental workflow for morelloflavone crystallization.

Caption: Troubleshooting decision tree for crystallization.

Frequently Asked Questions (FAQs)

Q1: What purity of morelloflavone is required for crystallization? A minimum purity of 95% is recommended. Impurities can interfere with the crystal lattice formation and inhibit crystal growth.[14]

Q2: How much morelloflavone do I need to start a crystallization experiment? Vapor diffusion techniques are suitable for milligram quantities of material.[1] For slow evaporation, a larger amount (e.g., >10 mg) might be necessary to prepare a sufficient volume of a near-saturated solution.

Q3: How long should I wait for crystals to appear? Crystallization can take anywhere from a few hours to several weeks. It is important to set up the experiment in a stable environment and observe it periodically without disturbing it.[5][7]

Q4: My crystals dissolve when I try to remove them from the solution. What should I do? This often happens with volatile solvents that can evaporate quickly once the crystal is exposed to air, causing the crystal structure to collapse.[1] If you observe this, you should bring the crystals to the crystallographer while they are still in their mother liquor.

Q5: Does the type of glassware matter? Yes, using clean, smooth-surfaced glassware is important. Scratches and dust can act as unwanted nucleation sites, leading to the formation of many small crystals.[1][2] Small vials or NMR tubes are often preferred over beakers or flasks for slow evaporation as they limit the surface area for evaporation.[2]

References

• 1. unifr.ch [unifr.ch]
• 2. Slow Evaporation Method [people.chem.umass.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 6. cpb-us-w2.wpmucdn.com [cpb-us-w2.wpmucdn.com]
• 7. depts.washington.edu [depts.washington.edu]
• 8. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hamptonresearch.com [hamptonresearch.com]
• 10. Calibre Scientific | Molecular Dimensions [moleculardimensions.com]
• 11. hamptonresearch.com [hamptonresearch.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Morelloflavone Purity Analysis and Impurity Identification: A Technical Support Center

Welcome to the technical support center for Morelloflavone analysis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the purity analysis and impurity identification of Morelloflavone.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for determining the purity of Morelloflavone?

A1: The most common and effective techniques for Morelloflavone purity analysis are High-Performance Liquid Chromatography (HPLC) with UV detection, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] HPLC-UV is widely used for routine purity assessment and quantification. qNMR is a powerful tool for determining the absolute purity of a reference standard without the need for an identical reference material. LC-MS is invaluable for identifying and characterizing impurities, especially at trace levels.

Q2: What are the potential impurities I should be aware of in a Morelloflavone sample?

A2: Impurities in Morelloflavone can originate from the natural source (Garcinia species), the extraction and purification process, or degradation. Potential impurities include:

• Structurally related biflavonoids: Other biflavonoids commonly found in Garcinia species, such as amentoflavone, volkensiflavone, and GB-2a, may be present as impurities.[4][5][6][7]

• Flavonoid monomers: Unreacted flavonoid precursors or building blocks from the biosynthetic pathway.

• Residual solvents: Solvents used during the extraction and purification process.

• Degradation products: Morelloflavone can degrade under conditions of excessive heat, light, or pH, leading to the formation of various degradation products.[8][9]

Q3: My Morelloflavone peak in the HPLC chromatogram is showing significant tailing. What could be the cause and how can I fix it?

A3: Peak tailing is a common issue in flavonoid analysis and can be caused by several factors:

• Secondary interactions with the column: The phenolic hydroxyl groups of Morelloflavone can interact with residual silanol (B1196071) groups on the stationary phase of the HPLC column.

  • Solution: Use an end-capped column, or add a small amount of a competing base like triethylamine (B128534) to the mobile phase. Lowering the mobile phase pH with an acid like formic acid or acetic acid can also help by suppressing the ionization of the hydroxyl groups.[10]

• Column overload: Injecting a too concentrated sample can lead to peak distortion.

  • Solution: Dilute your sample or reduce the injection volume.[11]

• Column contamination: Buildup of strongly retained compounds from previous injections.

  • Solution: Use a guard column and flush the analytical column with a strong solvent.[10]

Q4: I am having difficulty separating Morelloflavone from a closely eluting impurity. What can I do to improve the resolution?

A4: To improve the resolution between Morelloflavone and a co-eluting impurity, you can try the following:

• Optimize the mobile phase: Adjust the gradient profile to have a shallower slope around the elution time of Morelloflavone. Experiment with different organic modifiers (acetonitrile often provides better resolution for polar compounds than methanol).[10]

• Change the column: Use a column with a different stationary phase chemistry or a smaller particle size for higher efficiency.

• Adjust the temperature: Increasing the column temperature can sometimes improve peak shape and resolution.

• Lower the flow rate: This can increase the efficiency of the separation, leading to better resolution.[10]

Troubleshooting Guides

HPLC-UV Analysis

Problem	Potential Cause	Troubleshooting Steps
No peaks or very small peaks	Injection issue; Detector issue; Incorrect mobile phase composition.	1. Verify the injection process and sample concentration. 2. Check the detector lamp and wavelength settings. 3. Ensure the mobile phase is correctly prepared and flowing.
Ghost peaks	Contamination in the mobile phase, injector, or column; Carryover from a previous injection.	1. Use fresh, high-purity solvents. 2. Flush the injector and column with a strong solvent. 3. Inject a blank run to check for carryover.
Baseline drift or noise	Mobile phase not degassed; Column not equilibrated; Detector lamp aging.	1. Degas the mobile phase. 2. Allow sufficient time for column equilibration before injection. 3. Check the detector lamp's lifespan and replace if necessary.[12]
Variable retention times	Inconsistent mobile phase composition; Fluctuating column temperature; Pump malfunction.	1. Ensure accurate mobile phase preparation and mixing. 2. Use a column oven to maintain a constant temperature. 3. Check the pump for leaks and ensure a steady flow rate.[13]

Impurity Identification by LC-MS

Problem	Potential Cause	Troubleshooting Steps
Poor ionization of Morelloflavone or impurities	Incorrect ionization mode (ESI positive/negative); Inappropriate mobile phase additives.	1. Analyze in both positive and negative ion modes to determine the optimal polarity. 2. Use mobile phase additives that promote ionization (e.g., formic acid for positive mode, ammonium (B1175870) acetate (B1210297) for negative mode).
In-source fragmentation	High source temperature or voltage.	1. Optimize the ion source parameters to minimize fragmentation and maximize the molecular ion abundance.
Difficulty in structural elucidation of an unknown impurity	Insufficient fragmentation in MS/MS; Lack of reference spectra.	1. Optimize the collision energy in MS/MS to generate informative fragment ions. 2. Compare the fragmentation pattern with known flavonoid fragmentation pathways. 3. Utilize molecular networking tools to compare with databases of flavonoid spectra.[2][3][14]

Experimental Protocols

HPLC-UV Method for Purity Analysis of Morelloflavone

This method is a general starting point and may require optimization for your specific instrumentation and sample matrix.

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0	80	20
  20	50	50
  25	20	80
  30	20	80
  31	80	20

  | 40 | 80 | 20 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm[15]

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh and dissolve the Morelloflavone sample in a suitable solvent (e.g., methanol) to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

NMR Spectroscopy for Structural Confirmation and Purity

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated methanol (B129727) (CD₃OD) or DMSO-d₆.

• Sample Preparation: Dissolve an appropriate amount of Morelloflavone in the chosen deuterated solvent.

• ¹H-NMR Data (in CD₃OD): The proton NMR spectrum will show characteristic signals for the aromatic and aliphatic protons of the biflavonoid structure.[16]

• ¹³C-NMR Data (in CD₃OD): The carbon NMR spectrum will confirm the number and types of carbon atoms present.[16][17]

• Purity Determination (qNMR): For quantitative NMR, a certified internal standard with a known purity is added to the sample. The purity of Morelloflavone is calculated by comparing the integral of a specific Morelloflavone proton signal to the integral of a known proton signal from the internal standard.

LC-MS/MS for Impurity Identification

• Instrumentation: LC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

• LC Conditions: Use the HPLC method described above or a UPLC method for better resolution. Ensure the mobile phase is compatible with the mass spectrometer (volatile buffers like formic acid or ammonium acetate are preferred).

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), run in both positive and negative modes.

  • Scan Mode: Full scan MS to detect all ions, followed by data-dependent MS/MS on the most abundant ions to obtain fragmentation patterns.

  • Collision Energy: Ramped or set at different levels to achieve optimal fragmentation for structural elucidation.

• Data Analysis: The accurate mass measurement from the MS scan helps in determining the elemental composition of the impurities. The MS/MS fragmentation pattern provides structural information for identification.

Data Presentation

Table 1: Summary of Analytical Techniques for Morelloflavone Analysis

Technique	Primary Use	Quantitative Data Obtained	Typical Purity Range Reported
HPLC-UV	Routine purity testing, Quantification	Peak area, % Purity (area normalization)	>95% for reference standards
qNMR	Absolute purity determination	Molar concentration, Absolute purity (%)	>98% for certified reference materials
LC-MS	Impurity identification and characterization	Mass-to-charge ratio (m/z), Molecular formula	N/A (qualitative)

Visualizations

Caption: Workflow for Morelloflavone Purity Analysis and Impurity Identification.

Caption: Troubleshooting Logic for Common HPLC Issues in Morelloflavone Analysis.

References

• 1. Modern Chromatographic Methods for Determination Flavonoids | Al-Nahrain Journal of Science [anjs.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Integrating LC-MS/MS and Molecular Networking for Advance Analysis and Comprehensive Flavonoids Annotation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biflavonoids, main constituents from Garcinia bakeriana leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rjptonline.org [rjptonline.org]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Integrating LC‐MS/MS and Molecular Networking for Advance Analysis and Comprehensive Flavonoids Annotation | CoLab [colab.ws]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. spectrabase.com [spectrabase.com]

Preventing Morelloflavone degradation during storage and experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on preventing the degradation of Morelloflavone during storage and experimental procedures. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to ensure the integrity of your research material.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Morelloflavone degradation?

A1: Like many flavonoids, Morelloflavone is susceptible to degradation when exposed to certain environmental factors. The primary drivers of degradation are:

• pH: Morelloflavone is more stable in acidic to neutral conditions and tends to degrade in alkaline environments.

• Temperature: Elevated temperatures can accelerate the degradation process.

• Light: Exposure to UV and visible light can lead to photodegradation.

• Oxidation: The presence of oxidizing agents can cause structural changes.

Q2: How should I store solid Morelloflavone for long-term use?

A2: For optimal long-term stability, solid Morelloflavone should be stored at -20°C or lower in a tightly sealed, light-resistant container (e.g., an amber vial). To prevent moisture absorption, which can accelerate degradation, it is recommended to store the vial inside a desiccator.

Q3: What is the recommended solvent for preparing Morelloflavone stock solutions?

A3: Anhydrous dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for creating high-concentration stock solutions of flavonoids like Morelloflavone. Ensure the DMSO is high-purity and free of water, as water can facilitate hydrolysis. For experiments where DMSO is not suitable, high-purity ethanol (B145695) or methanol (B129727) can be used, though solubility may be lower.

Q4: How stable is Morelloflavone in solution, and how should I store stock solutions?

A4: Morelloflavone is less stable in solution than in its solid form. For maximum stability, stock solutions should be prepared fresh for each experiment. If storage is necessary, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation. Store these aliquots at -80°C and protect them from light. Under these conditions, the solution may be stable for a limited time, but it is crucial to verify its integrity for long-term studies.

Q5: I've noticed a color change in my Morelloflavone solid or solution. What does this indicate?

A5: A color change, such as yellowing or browning, is a visual indicator of degradation. This is often due to oxidation or other chemical transformations. If you observe a color change, it is recommended to discard the material and use a fresh batch to ensure the reliability of your experimental results.

Troubleshooting Guides

Problem	Possible Cause	Solution
Low or inconsistent bioactivity in experiments.	1. Degradation of Morelloflavone: Improper storage of solid or stock solutions (e.g., exposure to light, elevated temperature, multiple freeze-thaw cycles). 2. pH instability: The pH of the experimental buffer may be alkaline, causing rapid degradation.	1. Prepare fresh stock solutions from a properly stored solid sample. Aliquot and store at -80°C, protected from light. 2. Ensure the pH of your experimental medium is in the slightly acidic to neutral range (pH 6-7.4). Prepare buffers fresh.
Appearance of unexpected peaks in HPLC analysis.	1. Degradation during sample preparation or storage: Exposure to harsh conditions (e.g., strong acids/bases, high heat, light). 2. Contamination: Impurities in solvents or from lab equipment.	1. Review sample handling procedures. Minimize exposure to light and heat. Use freshly prepared solutions. 2. Use high-purity solvents and thoroughly clean all glassware and equipment.
Difficulty dissolving solid Morelloflavone.	1. Inappropriate solvent: The chosen solvent may have low solvating power for Morelloflavone. 2. Low temperature: Solubility can decrease at lower temperatures.	1. Use a recommended solvent like anhydrous DMSO for initial stock solutions. For aqueous solutions, a small percentage of a co-solvent may be necessary. 2. Gently warm the solution (e.g., to 37°C) and use sonication or vortexing to aid dissolution.

Quantitative Data Summary

The following tables summarize key quantitative data related to Morelloflavone's stability and activity. Note that specific degradation kinetics for Morelloflavone are not extensively published; therefore, the stability data is based on general knowledge of flavonoids and should be considered as a guideline.

Table 1: Recommended Storage Conditions for Morelloflavone

Form	Storage Temperature	Duration	Additional Recommendations
Solid (Powder)	-20°C or lower	Up to 3 years	Store in a tightly sealed, light-resistant container within a desiccator.
Stock Solution (in DMSO)	-80°C	Up to 6 months	Aliquot into single-use volumes to prevent freeze-thaw cycles. Protect from light.
Working Dilutions (Aqueous Buffer)	2-8°C	Use immediately	Prepare fresh for each experiment. Aqueous solutions are prone to rapid degradation.

Table 2: Antioxidant Activity of Morelloflavone

Assay	IC50 Value	Reference Compound
DPPH Radical Scavenging	~10.01 µg/mL	Ascorbic Acid

IC50 values can vary depending on specific experimental conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Morelloflavone

This protocol outlines a general procedure to assess the stability of Morelloflavone under various stress conditions, which is crucial for developing a stability-indicating analytical method.

Objective: To identify potential degradation products and understand the degradation pathways of Morelloflavone.

Materials:

• Morelloflavone

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Water (HPLC grade)

• HPLC system with UV detector

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Morelloflavone (e.g., 1 mg/mL) in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for various time points (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep at room temperature for various time points (e.g., 30 min, 1, 2, 4 hours). Flavonoids are often more sensitive to basic conditions.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature, protected from light, for various time points (e.g., 2, 4, 8, 24 hours).

  • Thermal Degradation: Store the solid Morelloflavone and a solution in methanol at an elevated temperature (e.g., 60°C) in the dark for one week.

  • Photolytic Degradation: Expose a solution of Morelloflavone in methanol to a UV light source (e.g., 254 nm) and a visible light source in a photostability chamber. Keep a control sample wrapped in aluminum foil to protect it from light.

• Sample Analysis:

  • At each time point, withdraw a sample.

  • For acid and base hydrolysis samples, neutralize the solution.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method. A common detection wavelength for Morelloflavone is 280 nm.

Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol describes a common method to evaluate the antioxidant capacity of Morelloflavone.

Objective: To determine the concentration of Morelloflavone required to scavenge 50% of DPPH radicals (IC50).

Materials:

• Morelloflavone

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (spectrophotometric grade)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Methodology:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of Test Samples: Prepare a stock solution of Morelloflavone in methanol (e.g., 1 mg/mL). Perform serial dilutions to obtain a range of concentrations. Prepare similar dilutions for the positive control.

• Assay Procedure:

  • Add 100 µL of the DPPH working solution to each well of a 96-well microplate.

  • Add 100 µL of the different concentrations of Morelloflavone, positive control, or methanol (as a blank) to the respective wells.

  • Mix and incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100

  • Plot a graph of the percentage of inhibition versus the concentration of Morelloflavone to determine the IC50 value.

Visualizations

Caption: Recommended workflow for storing and handling Morelloflavone.

Optimizing Cell Culture Conditions for Morelloflavone Treatment: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize cell culture experiments involving Morelloflavone treatment.

Frequently Asked Questions (FAQs)

Q1: What is Morelloflavone and what is its primary mechanism of action?

A1: Morelloflavone is a biflavonoid extracted from plants like Garcinia dulcis. Its primary anticancer mechanism of action is the inhibition of tumor angiogenesis, the process by which new blood vessels form to supply nutrients to a tumor. It achieves this by targeting and inhibiting the activation of RhoA and Rac1 GTPases and suppressing the Raf/MEK/ERK signaling pathway.[1][2][3] This disruption of key signaling cascades hinders the proliferation, migration, and invasion of endothelial cells, which are crucial for blood vessel formation.[1][2]

Q2: What is the recommended solvent for preparing a Morelloflavone stock solution?

A2: Morelloflavone, like many flavonoids, has poor aqueous solubility. The recommended solvent for preparing a concentrated stock solution is dimethyl sulfoxide (B87167) (DMSO). It is crucial to first dissolve the Morelloflavone powder completely in DMSO before diluting it to the final working concentration in your cell culture medium.

Q3: What is a typical working concentration range for Morelloflavone in cell culture?

A3: The effective concentration of Morelloflavone can vary significantly depending on the cell line and the specific biological endpoint being measured. Based on published data, a common working concentration range is between 1 µM and 50 µM. For instance, significant inhibition of human umbilical vascular endothelial cell (HUVEC) migration has been observed at concentrations as low as 1 µM.[1][2] However, for cancer cell lines, higher concentrations may be required to induce cytotoxicity. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental setup.

Q4: How should I store my Morelloflavone stock solution?

A4: Morelloflavone stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Morelloflavone in cell culture medium.	- Final concentration is too high.- Inadequate initial dissolution in DMSO.- Components in serum may bind to Morelloflavone.	- Determine the maximum soluble concentration in your specific medium by empirical testing.- Ensure Morelloflavone is fully dissolved in DMSO before adding to the medium. Gentle warming and vortexing can help.- Consider reducing the serum concentration if your experimental design allows.
Inconsistent or unexpected results in cell viability assays (e.g., MTT, XTT).	- Direct reduction of the assay reagent by Morelloflavone.- Interference from Morelloflavone's natural color.	- Run a cell-free control with Morelloflavone and the assay reagent to check for direct reduction.- Include a background control with Morelloflavone in the medium without cells.- Consider using an alternative viability assay that is less prone to interference, such as the Sulforhodamine B (SRB) assay or an ATP-based luminescence assay.
High background in Western blot for phosphorylated proteins.	- Suboptimal blocking or washing steps.	- Ensure fresh blocking solution is used and increase the duration and/or number of washing steps.
Low or no signal for phosphorylated ERK after Morelloflavone treatment.	- Treatment time is not optimal to observe changes in phosphorylation.- The specific cell line may not have a basally active ERK pathway.	- Perform a time-course experiment to determine the optimal treatment duration.- If studying inhibition, consider stimulating the pathway with a growth factor (e.g., VEGF for HUVECs) before or during Morelloflavone treatment.
Cells are detaching or showing signs of stress at low Morelloflavone concentrations.	- The cell line is particularly sensitive to Morelloflavone.- The final DMSO concentration is too high.	- Perform a careful dose-response study starting with very low concentrations.- Ensure the final DMSO concentration in the culture medium is below 0.5% (v/v). Include a vehicle control (medium with the same DMSO concentration) in all experiments.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Morelloflavone in various cell lines as reported in the literature. These values should be used as a reference to guide the design of dose-response experiments.

Cell Line	Cell Type	Assay	Incubation Time	IC50 Value
HUVEC	Human Umbilical Vein Endothelial Cells	MTS Assay (VEGF-induced viability)	Not Specified	~20 µM[1]
PC-3	Human Prostate Cancer	MTS Assay	Not Specified	>20 µM[1]
MCF-7	Human Breast Cancer	MTT Assay	Not Specified	55.84 µg/mL (~100.4 µM)[4]
A172	Human Glioblastoma	Not Specified	Not Specified	Cytotoxic effects observed[5]
U87 & C6	Glioma	Not Specified	Not Specified	Growth inhibition observed[6]

Experimental Protocols

Protocol 1: Preparation of Morelloflavone Stock and Working Solutions

• Materials:

  • Morelloflavone powder

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Weigh the desired amount of Morelloflavone powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

  • Visually inspect the solution to ensure no particulate matter is present.

  • Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

  • To prepare a working solution, thaw an aliquot of the stock solution and dilute it in pre-warmed complete cell culture medium to the desired final concentration immediately before adding it to the cells. Ensure the final DMSO concentration is below 0.5% (v/v).

Protocol 2: Cell Viability Assessment using MTT Assay

• Materials:

  • Cells of interest

  • 96-well cell culture plates

  • Complete cell culture medium

  • Morelloflavone working solutions

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Remove the medium and replace it with fresh medium containing various concentrations of Morelloflavone. Include a vehicle control (medium with the same concentration of DMSO).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Incubate the plate on a shaker for 15-20 minutes to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Protocol 3: Western Blot Analysis of ERK Phosphorylation

• Materials:

  • Cells of interest

  • 6-well or 10 cm cell culture dishes

  • Morelloflavone working solutions

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2)

  • HRP-conjugated secondary antibody

  • ECL detection reagent

  • Imaging system

• Procedure:

  • Seed cells and treat them with Morelloflavone as described for the viability assay.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of each lysate using the BCA assay.

  • Prepare protein samples with Laemmli buffer and denature by heating.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the chemiluminescent signal using an imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against total ERK1/2.

Visualizations

Caption: Morelloflavone's inhibitory action on the Rho GTPase and ERK signaling pathways.

Caption: General experimental workflow for studying the effects of Morelloflavone.

Caption: A logical approach to troubleshooting inconsistent results with Morelloflavone.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Morelloflavone bioassays

Welcome to the technical support center for Morelloflavone bioassays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the use of Morelloflavone in various biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Morelloflavone and what are its known biological activities?

Morelloflavone is a biflavonoid naturally occurring in plants such as Garcinia dulcis.[1][2][3] It has demonstrated a range of biological activities, including anti-oxidative, anti-inflammatory, antiviral, and anti-tumor properties.[1][2][3] A significant area of research focuses on its anti-angiogenic effects, where it has been shown to inhibit processes crucial for tumor growth and metastasis.[1][2][3]

Q2: I am observing inconsistent IC50 values in my cytotoxicity assays with Morelloflavone. What are the potential causes?

Inconsistent IC50 values in cytotoxicity assays using Morelloflavone can arise from several factors:

• Solubility Issues: Morelloflavone has poor aqueous solubility. If it is not fully dissolved in your stock solution or precipitates upon dilution into your aqueous assay medium, the actual concentration exposed to the cells will be lower and more variable than intended.

• Cellular Factors: The passage number, cell density at the time of treatment, and the specific cell line used can all significantly impact the apparent cytotoxicity of a compound.[4][5]

• Assay-Specific Interference: Morelloflavone, as a flavonoid, has the potential to interfere with certain assay chemistries. For example, it may have intrinsic color that interferes with absorbance readings in colorimetric assays or exhibit autofluorescence in fluorescence-based assays.

• Compound Stability: The stability of Morelloflavone in cell culture media over the course of the experiment can affect results. Degradation of the compound would lead to a decrease in its effective concentration.

Q3: How should I prepare Morelloflavone stock solutions to minimize solubility problems?

Due to its hydrophobic nature, it is recommended to prepare a high-concentration stock solution of Morelloflavone in an organic solvent like dimethyl sulfoxide (B87167) (DMSO). When preparing working dilutions in aqueous buffers or cell culture media, it is crucial to ensure the final DMSO concentration remains low (typically below 0.5%) to avoid solvent-induced toxicity. If precipitation occurs upon dilution, gentle vortexing or sonication may help. It is advisable to make serial dilutions of the DMSO stock in DMSO before the final dilution into the aqueous medium.[6]

Q4: Could Morelloflavone be a Pan-Assay Interference Compound (PAIN)?

While Morelloflavone itself is not explicitly listed as a PAIN in the searched literature, it belongs to the flavonoid class of compounds. Certain flavonoids, particularly those with catechol moieties, are known to be potential PAINS.[7] PAINS are compounds that can give false-positive results in various assays through non-specific mechanisms.[7] Therefore, it is prudent to perform secondary or orthogonal assays to confirm any observed bioactivity and rule out non-specific effects.

Q5: I am not observing the expected anti-angiogenic effects of Morelloflavone in my tube formation assay. What should I check?

If you are not seeing the expected anti-angiogenic effects, consider the following:

• Cell Health and Density: Ensure your endothelial cells (e.g., HUVECs) are healthy, within a low passage number, and seeded at the optimal density.[8]

• Matrix Quality: The quality and polymerization of your basement membrane matrix (e.g., Matrigel) are critical for tube formation. Ensure it is properly thawed and handled.[8]

• Compound Concentration and Incubation Time: Verify that the concentrations of Morelloflavone and the duration of the assay are appropriate. Time-course and dose-response experiments are recommended to determine optimal conditions.

• Positive and Negative Controls: Always include appropriate positive (e.g., VEGF) and negative (vehicle control) controls to ensure the assay is performing as expected.[8]

Troubleshooting Guides

Issue 1: High Background or Inconsistent Results in Colorimetric/Fluorometric Assays

Symptom: You observe a high background signal, or your results suggest an unexpected increase in cell viability in assays like MTT, XTT, or resazurin-based assays.

Possible Cause & Solution:

Possible Cause	Suggested Solution
Compound Interference	Morelloflavone, being a colored compound, may absorb light at the same wavelength as the assay readout, leading to artificially high absorbance values. It may also possess intrinsic fluorescence. Solution: Run a cell-free control containing Morelloflavone at the same concentrations as your experiment to measure its intrinsic absorbance or fluorescence. Subtract this background value from your experimental readings.[1]
Alteration of Mitochondrial Function	Flavonoids have been reported to affect mitochondrial function.[9][10][11] Morelloflavone might be directly affecting mitochondrial reductase activity without necessarily impacting overall cell viability, leading to misleading results in metabolic assays like MTT. Solution: Use an orthogonal assay that measures a different aspect of cell health, such as a membrane integrity assay (e.g., LDH release) or a direct cell counting method (e.g., trypan blue exclusion).

Issue 2: Lack of Expected Activity in Luciferase Reporter Gene Assays

Symptom: You are not observing the expected inhibition of a signaling pathway (e.g., NF-κB or AP-1) in a luciferase-based reporter assay.

Possible Cause & Solution:

Possible Cause	Suggested Solution
Direct Luciferase Inhibition	Some flavonoids have been shown to directly inhibit the activity of the luciferase enzyme, which would mask any true biological effect on the reporter gene's expression.[12][13][14] Solution: Perform a cell-free luciferase assay to test for direct inhibition of the luciferase enzyme by Morelloflavone. If inhibition is observed, consider using an alternative reporter system (e.g., β-galactosidase) or a different type of assay to measure the activity of the pathway of interest.
Cell Line and Transfection Efficiency	The response to Morelloflavone may be cell-type specific. Low transfection efficiency can also lead to a weak signal. Solution: Ensure your positive controls for pathway activation are working robustly. Optimize transfection conditions and consider testing in a different cell line.

Data Presentation

Table 1: Effect of Morelloflavone on HUVEC Viability, Migration, and Invasion

Assay	Concentration (µmol/L)	Effect
Cell Viability (VEGF-induced)	5	Significant inhibition
20	Half-maximal inhibition[2][15]
Cell Migration (Scratching Assay)	1	Significant inhibition[2]
Cell Invasion (Transwell Assay)	10	Significant inhibition[2]

Table 2: Inhibitory Effects of Morelloflavone on Angiogenesis Models

Model	Concentration (µmol/L)	Effect
Mouse Aortic Ring Sprouting	10	Significant inhibition[2]
Mouse Matrigel Plug Assay	2 and 10	Inhibition of VEGF-induced angiogenesis[2]

Experimental Protocols

MTT Cytotoxicity Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[16]

• Compound Treatment: Prepare serial dilutions of Morelloflavone in culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.5%.[16] Remove the old medium and add the Morelloflavone dilutions. Include vehicle-only controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[16]

• MTT Addition: Add 10-20 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[16][17]

• Solubilization: Carefully aspirate the medium containing MTT. Add 150-200 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[16][18]

• Data Acquisition: Gently shake the plate to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.[16][17]

Endothelial Cell Tube Formation Assay

• Plate Coating: Coat a 96-well plate with a basement membrane matrix (e.g., Geltrex™ or Matrigel®) and allow it to solidify at 37°C.[8][19]

• Cell Seeding: Seed endothelial cells (e.g., HUVECs) onto the matrix-coated plate in the presence of various concentrations of Morelloflavone.[8]

• Incubation: Incubate the plate for an appropriate time (e.g., 6-18 hours) to allow for tube formation.[8]

• Visualization and Quantification: Visualize the tube-like structures using a microscope. The extent of tube formation can be quantified by measuring parameters such as the total tube length or the number of branch points.[8]

Mandatory Visualizations

Caption: A logical flowchart for troubleshooting inconsistent Morelloflavone bioassay results.

Caption: Morelloflavone's proposed mechanism of action on anti-angiogenic signaling pathways.[1][2][3]

Caption: A general experimental workflow for assessing the bioactivity of Morelloflavone.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 7. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 8. promocell.com [promocell.com]
• 9. Protective Effects of Flavonoids Against Mitochondriopathies and Associated Pathologies: Focus on the Predictive Approach and Personalized Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Flavonoids and Mitochondria: Activation of Cytoprotective Pathways? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amentoflavone stimulates mitochondrial dysfunction and induces apoptotic cell death in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. goldbio.com [goldbio.com]
• 13. Evaluation of Firefly and Renilla Luciferase Inhibition in Reporter-Gene Assays: A Case of Isoflavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. broadpharm.com [broadpharm.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Morelloflavone Resolution in Reverse-Phase HPLC

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when improving the resolution of Morelloflavone in reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the typical starting conditions for RP-HPLC analysis of Morelloflavone?

A common starting point for the analysis of flavonoids like Morelloflavone is using a C18 column with gradient elution.[1] The mobile phase typically consists of an aqueous component (A) and an organic solvent (B).[1]

• Mobile Phase A: Water with an acidic modifier, such as 0.1% formic acid or acetic acid. This helps to suppress the ionization of the phenolic hydroxyl groups on Morelloflavone, resulting in sharper peaks.[1]

• Mobile Phase B: Acetonitrile or methanol (B129727). Acetonitrile often provides better resolution for polar compounds compared to methanol.[1]

• Detection: UV detection is commonly used, with the wavelength set to the absorbance maximum of Morelloflavone, which is typically around 280 nm.

Q2: Why am I observing poor resolution or co-elution of Morelloflavone with other compounds?

Poor resolution in the HPLC separation of biflavonoids like Morelloflavone can stem from several factors, including an unoptimized mobile phase, inappropriate column chemistry, or suboptimal instrument parameters.[1][2]

Q3: What causes peak tailing in my Morelloflavone chromatogram, and how can I fix it?

Peak tailing for Morelloflavone can be caused by secondary interactions with the stationary phase, column overload, or issues with the mobile phase pH.[2] To address this, ensure the mobile phase pH is at least 1.5 to 2 units away from the pKa of Morelloflavone by using an acidic modifier.[2] Also, consider reducing the sample concentration or injection volume to prevent column overload.[2]

Q4: How does temperature affect the separation of Morelloflavone?

Increasing the column temperature, typically to 35-40°C, can decrease the viscosity of the mobile phase. This can lead to sharper peaks and potentially improved resolution.[2] However, it is crucial to ensure that Morelloflavone is stable at the tested temperatures.

Troubleshooting Guide: Improving Morelloflavone Resolution

This guide provides a systematic approach to troubleshoot and enhance the resolution of Morelloflavone in your RP-HPLC analysis.

Issue: Poor Peak Resolution of Morelloflavone

Poor resolution, where the Morelloflavone peak overlaps with other components in the sample, is a common challenge. The following steps will guide you through the optimization process.

Step 1: Mobile Phase Optimization

The composition of the mobile phase is a critical factor influencing selectivity and resolution.[3]

• Adjust Organic Solvent Ratio: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase will increase the retention time of Morelloflavone, which can lead to better separation from less retained impurities.[3]

• Change Organic Solvent: If you are using methanol, consider switching to acetonitrile. Acetonitrile often provides different selectivity and sharper peaks for phenolic compounds.[1]

• Modify Mobile Phase pH: The addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase is crucial. This suppresses the ionization of the phenolic hydroxyl groups of Morelloflavone, leading to improved peak shape and retention.[2]

Step 2: Gradient Elution Optimization

For complex samples containing Morelloflavone, a gradient elution is generally more effective than an isocratic one.[3]

• Decrease the Gradient Slope: A steep gradient may not provide sufficient time for the separation of closely eluting compounds. By making the gradient shallower (i.e., increasing the gradient time), the resolution between Morelloflavone and other components can be significantly improved.

• Introduce Isocratic Steps: Incorporating isocratic holds at specific points in the gradient can help to fine-tune the separation of critical peak pairs.

Step 3: Adjusting Chromatographic Parameters

• Lower the Flow Rate: Reducing the flow rate can increase the efficiency of the separation and improve resolution, although it will also increase the analysis time.[3]

• Optimize Column Temperature: Experiment with adjusting the column temperature. An increase in temperature can decrease mobile phase viscosity and improve peak shape.[2] A stable temperature is essential for reproducible retention times.[2]

Step 4: Column Chemistry and Dimensions

• Change Stationary Phase: If optimizing the mobile phase and other parameters does not yield the desired resolution, consider a column with a different stationary phase. A phenyl-hexyl or a cyano column can offer different selectivity compared to a standard C18 column due to alternative interaction mechanisms like π-π interactions.[3]

• Increase Column Length or Decrease Particle Size: Using a longer column or a column packed with smaller particles will increase the number of theoretical plates, which generally leads to better resolution.[3]

Data Presentation

Effective method development for Morelloflavone analysis requires systematic evaluation of different parameters. The following tables provide a template for organizing and comparing your experimental data.

Table 1: Effect of Mobile Phase Composition on Morelloflavone Retention and Resolution

Mobile Phase Composition (Aqueous:Organic)	Organic Solvent	Acid Modifier (0.1%)	Retention Time (min)	Resolution (Rs)
70:30	Acetonitrile	Formic Acid	Enter Data	Enter Data
65:35	Acetonitrile	Formic Acid	Enter Data	Enter Data
70:30	Methanol	Formic Acid	Enter Data	Enter Data
65:35	Methanol	Formic Acid	Enter Data	Enter Data
70:30	Acetonitrile	Acetic Acid	Enter Data	Enter Data

Table 2: Influence of Column Temperature and Flow Rate on Morelloflavone Separation

Column Temperature (°C)	Flow Rate (mL/min)	Retention Time (min)	Resolution (Rs)
30	1.0	Enter Data	Enter Data
35	1.0	Enter Data	Enter Data
40	1.0	Enter Data	Enter Data
35	0.8	Enter Data	Enter Data
35	0.6	Enter Data	Enter Data

Experimental Protocols

This section provides a detailed methodology for the analysis of Morelloflavone using RP-HPLC. This protocol is a starting point and should be optimized for your specific sample matrix and instrumentation.

Detailed RP-HPLC Method for Morelloflavone Analysis

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: 10-50% B (linear gradient)

    • 25-30 min: 50-90% B (linear gradient)

    • 30-35 min: 90% B (isocratic)

    • 35-40 min: 90-10% B (linear gradient)

    • 40-45 min: 10% B (isocratic - column re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 280 nm.

• Sample Preparation:

  • Accurately weigh a suitable amount of the plant extract or sample containing Morelloflavone.

  • Dissolve the sample in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B).

  • Use sonication to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

• Standard Preparation:

  • Prepare a stock solution of Morelloflavone standard in methanol.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to construct a calibration curve.

Visualizations

The following diagrams illustrate key workflows for troubleshooting and optimizing your HPLC method for Morelloflavone analysis.

Caption: A troubleshooting workflow for improving the HPLC resolution of Morelloflavone.

Caption: A general experimental workflow for the RP-HPLC analysis of Morelloflavone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaguru.co [pharmaguru.co]

Technical Support Center: Morelloflavone Interference in High-Throughput Screening Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential interference caused by morelloflavone (B191904) in high-throughput screening (HTS) assays.

Frequently Asked Questions (FAQs)

Q1: What is morelloflavone and why is it a concern in HTS?

A1: Morelloflavone is a biflavonoid, a type of natural compound found in plants like Garcinia dulcis.[1][2] While it has demonstrated various biological activities, including anti-inflammatory, antioxidant, and anti-tumor effects, its chemical structure raises concerns for potential interference in HTS assays.[3][4][5] Biflavonoids, and flavonoids in general, are known to be potential Pan-Assay Interference Compounds (PAINS).[6][7][8] PAINS are compounds that can produce false-positive results in HTS assays through a variety of mechanisms unrelated to specific target engagement.[6][8][9]

Q2: What are the common mechanisms of assay interference by flavonoid compounds like morelloflavone?

A2: Flavonoids can interfere with HTS assays through several mechanisms:

• Autofluorescence: Many flavonoids are inherently fluorescent, which can interfere with fluorescence-based assays by directly contributing to the signal, leading to false-positive results.[10][11][12]

• Redox Activity: The phenolic hydroxyl groups in flavonoids can undergo redox cycling, leading to the production of reactive oxygen species (ROS). This can interfere with assays that are sensitive to the redox environment.[10][13]

• Protein Reactivity: Flavonoids can react non-specifically with proteins, including enzymes, through covalent modification or aggregation, leading to inhibition or activation that is not target-specific.[14][15]

• Chelation: The catechol moieties present in many flavonoids can chelate metal ions, which may be essential for the activity of certain enzymes or the stability of assay reagents.[6][7]

• Light Scattering/Aggregation: At higher concentrations, some compounds can form aggregates that scatter light, which can interfere with absorbance- or fluorescence-based readouts.[11]

• Luciferase Inhibition: Several flavonoids have been shown to directly inhibit luciferase enzymes, a common reporter in cell-based assays, which can be misinterpreted as a specific effect on the pathway being studied.[11][12]

Q3: My HTS campaign identified morelloflavone as a hit. Should I immediately discard it?

A3: Not necessarily, but you should proceed with caution and a rigorous validation process. A "hit" from a primary screen is just the starting point. It is crucial to perform a series of counter-screens and orthogonal assays to rule out assay interference and confirm that the observed activity is due to a specific interaction with your target of interest.[9][13]

Troubleshooting Guides

Issue 1: Morelloflavone shows activity in my fluorescence-based assay.

Possible Cause: Autofluorescence of morelloflavone.

Troubleshooting Steps:

• "Compound-Only" Control: Run a control experiment with morelloflavone in the assay buffer without the biological target or other reagents. Measure the fluorescence at the same excitation and emission wavelengths used in your assay. A significant signal from this control indicates autofluorescence.

• Wavelength Shift: If possible, try using different excitation and emission wavelengths for your assay that do not overlap with the fluorescence profile of morelloflavone.

• Orthogonal Assay: Validate the hit using a non-fluorescence-based assay, such as a luminescence, absorbance, or radioisotope-based assay.[9]

Issue 2: Morelloflavone appears to inhibit my enzyme of interest.

Possible Causes:

• Non-specific protein reactivity or aggregation.

• Redox-mediated inactivation of the enzyme.

• Chelation of essential metal cofactors.

Troubleshooting Steps:

• Detergent Sensitivity Test: Re-run the assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100). If the inhibitory activity of morelloflavone is significantly reduced, it may be due to compound aggregation.[11]

• Thiol Reactivity Test: Include a reducing agent like dithiothreitol (B142953) (DTT) in the assay buffer. If the inhibition is attenuated, it could indicate interference due to redox cycling or covalent modification of cysteine residues in the enzyme.

• Metal Chelation Test: If your enzyme requires a metal cofactor, perform the assay with varying concentrations of the metal ion to see if the inhibitory effect of morelloflavone can be overcome.

• Orthogonal Target Counter-Screen: Test morelloflavone against an unrelated enzyme to check for promiscuous inhibition. Activity against multiple, unrelated targets is a hallmark of a PAIN.[9]

Issue 3: Morelloflavone shows activity in my luciferase reporter gene assay.

Possible Cause: Direct inhibition of the luciferase enzyme.

Troubleshooting Steps:

• Cell-Free Luciferase Assay: Perform a direct enzymatic assay using purified luciferase enzyme and its substrate in the presence of morelloflavone. A decrease in luminescence in this cell-free system indicates direct inhibition of the reporter enzyme.[16]

• Use an Alternative Reporter: If possible, validate your findings using a different reporter gene system, such as one based on β-galactosidase or a different type of luciferase (e.g., Renilla luciferase), which may have different sensitivities to inhibitors.[12]

• Promoter-less Control: Use a control cell line containing a promoter-less luciferase vector. If morelloflavone still shows an effect, it is likely acting on the reporter itself or has general cytotoxic effects.

Data Presentation

The following table summarizes potential interference mechanisms of flavonoids like morelloflavone and suggested confirmatory experiments.

Interference Mechanism	Assay Type Affected	Potential Observed Effect	Recommended Confirmatory Experiment
Autofluorescence	Fluorescence Intensity/Polarization	False Positive (Increased Signal)	"Compound-Only" fluorescence measurement
Redox Cycling	Redox-sensitive assays (e.g., using resazurin)	False Positive or False Negative	Assay with reducing agents (e.g., DTT)
Protein Aggregation	Most biochemical assays	Non-specific Inhibition	Detergent sensitivity assay (e.g., Triton X-100)
Luciferase Inhibition	Luciferase reporter gene assays	False Positive (Inhibition of repressor) or False Negative (Inhibition of activator)	Cell-free luciferase inhibition assay
Metal Chelation	Metalloenzyme assays	Inhibition	Assay with varying metal ion concentrations

Experimental Protocols

Protocol 1: Autofluorescence Counterscreen

• Objective: To determine if morelloflavone exhibits intrinsic fluorescence at the assay's wavelengths.

• Methodology:

  • Prepare a serial dilution of morelloflavone in the assay buffer.

  • In a microplate, add the morelloflavone dilutions.

  • Include a buffer-only control.

  • Read the fluorescence of the plate using the same excitation and emission wavelengths and instrument settings as the primary HTS assay.

• Interpretation: A concentration-dependent increase in fluorescence from the wells containing only morelloflavone indicates autofluorescence.

Protocol 2: Detergent Sensitivity Assay for Aggregation

• Objective: To determine if the observed activity of morelloflavone is due to the formation of aggregates.

• Methodology:

  • Prepare two sets of assay reactions.

  • In the first set, run the standard assay protocol with varying concentrations of morelloflavone.

  • In the second set, add a non-ionic detergent (e.g., 0.01% v/v Triton X-100) to the assay buffer and then perform the assay with the same concentrations of morelloflavone.

  • Compare the dose-response curves.

• Interpretation: A significant rightward shift in the IC50 value or a complete loss of activity in the presence of the detergent suggests that the inhibitory activity is likely due to aggregation.

Visualizations

The following diagrams illustrate key concepts related to assay interference and troubleshooting workflows.

Caption: A logical workflow for triaging HTS hits to identify and eliminate false positives due to assay interference.

Caption: Diagram illustrating how morelloflavone could interfere with a luciferase reporter assay by directly inhibiting the enzyme, independent of the intended signaling pathway.

References

• 1. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Morelloflavone - Wikipedia [en.wikipedia.org]
• 3. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What are PAINS? – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 7. What are PAINS?: A Challenge for High-Throughput Screening in Early Drug Discovery – Michelle Verastegui-Sanchez – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 8. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 9. How to Triage PAINS-Full Research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. drughunter.com [drughunter.com]
• 14. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Managing cytotoxicity of Morelloflavone at high concentrations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the cytotoxicity of Morelloflavone, particularly at high concentrations. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and summaries of key data to facilitate effective and accurate experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of Morelloflavone-induced cytotoxicity?

A1: Morelloflavone, a biflavonoid, exhibits cytotoxic effects primarily through two distinct mechanisms:

• Inhibition of Angiogenesis: It targets the activation of Rho GTPases (specifically RhoA and Rac1) and the extracellular signal-regulated kinase (ERK) signaling pathway.[1][2] This disruption of key signaling cascades inhibits endothelial cell proliferation, migration, and the formation of new blood vessels, which are crucial for tumor growth.[1][2]

• Induction of Autophagic Cell Death: At cytotoxic concentrations, Morelloflavone can induce endoplasmic reticulum (ER) stress, leading to autophagic cell death in cancer cells.

Q2: I am observing high levels of cytotoxicity in my experiments even at what I believe are low concentrations of Morelloflavone. What could be the issue?

A2: Several factors could be contributing to this observation:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to Morelloflavone. It is crucial to perform a dose-response study to determine the IC50 value for your specific cell line.

• Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is within a non-toxic range for your cells. Always include a vehicle-only control in your experimental setup.

• Compound Stability and Solubility: Morelloflavone, like many flavonoids, may have limited solubility and stability in aqueous cell culture media. Precipitation of the compound can lead to inconsistent results. Refer to the Troubleshooting Guide for strategies to address this.

Q3: Are there ways to mitigate Morelloflavone's cytotoxicity to non-target cells or to modulate its effects in vitro?

A3: While specific studies on mitigating Morelloflavone's cytotoxicity are limited, general strategies for managing drug-induced cytotoxicity can be applied:

• Co-administration with Antioxidants: Although the primary cytotoxic mechanisms of Morelloflavone are not directly linked to oxidative stress, flavonoids can possess both antioxidant and pro-oxidant properties depending on the cellular context. Co-treatment with antioxidants like N-acetylcysteine (NAC) could be explored to see if it modulates the cytotoxic response.

• Dose and Time Optimization: Carefully titrating the concentration of Morelloflavone and the duration of exposure can help in achieving the desired biological effect while minimizing off-target cytotoxicity.

• Targeted Delivery Systems: For in vivo applications, encapsulating Morelloflavone in nanoparticle formulations could enhance its delivery to target cells and reduce systemic toxicity.

Data Presentation

Table 1: IC50 Values of Morelloflavone and Related Biflavonoids in Various Cancer Cell Lines

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference
Morelloflavone	PC-3	Prostate Cancer	~80 µM (under normal culture)	[2]
HUVEC	Endothelial Cells	~20 µM (VEGF-induced)	[2]
Robustaflavone derivative	MCF-7	Breast Cancer	6.9	[3]
Ochnaflavone derivative	MCF-7	Breast Cancer	7.7	[3]
Amentoflavone derivative	MCF-7	Breast Cancer	2.14	[4]
Amentoflavone derivative	HeLa	Cervical Cancer	11.03	[4]
Cupressuflavone derivative	HeLa	Cervical Cancer	1.42	[4]
Ginkgetin	DU-145	Prostate Cancer	5	[5]
Ginkgetin	PC-3	Prostate Cancer	15	[5]

Note: IC50 values can vary significantly based on experimental conditions such as cell density, passage number, and assay duration.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Assessment

This protocol outlines the steps for determining the cytotoxic effects of Morelloflavone on a chosen cell line using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Morelloflavone stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Morelloflavone in complete culture medium. Remove the old medium from the cells and replace it with the medium containing different concentrations of Morelloflavone. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Mandatory Visualizations

Signaling Pathways

Caption: Morelloflavone's cytotoxic mechanisms.

Experimental Workflow

Caption: Workflow for MTT cytotoxicity assay.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	1. Uneven cell seeding: Inconsistent cell numbers at the start of the experiment. 2. Edge effects: Evaporation from wells on the edge of the plate. 3. Compound precipitation: Morelloflavone coming out of solution.	1. Ensure a homogenous cell suspension before and during seeding. 2. Avoid using the outermost wells of the plate or fill them with sterile PBS to maintain humidity. 3. Prepare fresh stock solutions. Consider using solubility enhancers like cyclodextrins. Pre-warm the media before adding the compound.
No significant cytotoxicity observed	1. Concentration too low: The tested concentrations are below the effective range for the cell line. 2. Incubation time too short: The compound may require a longer duration to exert its cytotoxic effects. 3. Cell line resistance: The chosen cell line may be inherently resistant to Morelloflavone. 4. Compound degradation: Morelloflavone may not be stable in the cell culture medium over the incubation period.	1. Perform a wider dose-response experiment. 2. Extend the incubation period (e.g., from 24h to 48h or 72h). 3. Consult the literature for reported sensitivity of your cell line or test a different cell line. 4. Prepare fresh solutions for each experiment and consider the stability of flavonoids in aqueous solutions.
Precipitation of Morelloflavone in culture wells	1. Poor aqueous solubility: Morelloflavone is a hydrophobic molecule. 2. High final concentration: Exceeding the solubility limit in the final culture medium. 3. High DMSO concentration: High percentage of the organic solvent can cause the compound to precipitate upon dilution in aqueous media.	1. Use a solubility enhancer like β-cyclodextrin. Increase the serum concentration in the medium if experimentally permissible. 2. Test a lower concentration range. 3. Ensure the final DMSO concentration is typically below 0.5% (v/v).
Inconsistent results between experiments	1. Variations in cell passage number: Cells can change their characteristics over time in culture. 2. Inconsistent cell density at plating: The initial number of cells can affect the outcome of the assay. 3. Different batches of Morelloflavone: Purity and potency can vary between batches.	1. Use cells within a consistent and low passage number range for all experiments. 2. Standardize the cell seeding density for all assays. 3. If possible, use the same batch of the compound for a series of related experiments.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic effects of the biflavonoids isolated from Selaginella trichoclada on MCF-7 cells and its potential mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Morelloflavone Nanoparticle Delivery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the formulation, characterization, and in vitro testing of Morelloflavone-loaded nanoparticles.

Frequently Asked Questions (FAQs)

1. Formulation & Encapsulation

• Q1: What are the main challenges when encapsulating Morelloflavone into nanoparticles? Morelloflavone, a biflavonoid, has poor water solubility, which can present challenges during encapsulation.[1] Key issues include achieving high drug loading efficiency and preventing premature drug crystallization. The selection of an appropriate nanoparticle matrix and encapsulation technique is critical to overcome these challenges.

• Q2: Which type of nanoparticle is most suitable for Morelloflavone delivery? Polymeric nanoparticles, such as those made from Poly(lactic-co-glycolic acid) (PLGA), are a common choice for hydrophobic drugs like Morelloflavone due to their biocompatibility and biodegradable nature.[2] Lipid-based nanoparticles are also a viable option and can enhance the solubility of lipophilic compounds.[3] The optimal choice depends on the specific research application, desired release profile, and targeting strategy.

• Q3: My Morelloflavone encapsulation efficiency is low. What are the possible causes and solutions? Low encapsulation efficiency can be due to several factors including the drug-to-polymer ratio, the type of organic solvent used, and the mixing speed during formulation.[4] See the troubleshooting guide below for specific recommendations.

2. Nanoparticle Characterization

• Q4: I am observing a broad particle size distribution (high Polydispersity Index - PDI). How can I achieve a more monodisperse formulation? A high PDI can be caused by inconsistent mixing, inappropriate surfactant concentration, or aggregation of nanoparticles.[5] Optimizing these parameters is crucial for achieving a narrow size distribution. Refer to the troubleshooting section for detailed guidance.

• Q5: My nanoparticles are aggregating over time. How can I improve their stability? Nanoparticle aggregation can be caused by insufficient surface charge (low zeta potential) or inappropriate storage conditions.[6] Ensuring a sufficiently high zeta potential (typically > ±20 mV for electrostatic stabilization) and optimizing the formulation with stabilizers can prevent aggregation. Lyophilization with cryoprotectants can also enhance long-term stability.

3. In Vitro Studies

• Q6: I am seeing inconsistent results in my cell viability assays (e.g., MTT, LDH) with Morelloflavone nanoparticles. What could be the issue? Nanoparticles can interfere with standard colorimetric and fluorometric assays.[7][8] For example, nanoparticles may interact with the assay reagents or adsorb the dyes, leading to inaccurate readings. It is crucial to include proper controls, such as nanoparticles alone without cells, to account for any interference.

• Q7: My in vitro drug release profile shows a very high initial burst release. How can I achieve a more sustained release? A high burst release is often due to the drug being adsorbed on the nanoparticle surface rather than being encapsulated within the core. Optimizing the washing steps after nanoparticle preparation to remove surface-bound drug can help. Additionally, modifying the polymer composition or using a coating can help to better control the release profile.[9]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency of Morelloflavone

Possible Cause	Troubleshooting Steps
Poor solubility of Morelloflavone in the organic solvent.	- Test a range of water-miscible organic solvents (e.g., acetone, acetonitrile, THF) to find one that best dissolves both Morelloflavone and the polymer. - Gently warm the solvent to improve solubility, but avoid temperatures that could degrade the drug or polymer.
Inappropriate drug-to-polymer ratio.	- Start with a lower drug-to-polymer ratio (e.g., 1:10) and gradually increase it. High drug concentrations can lead to drug crystallization instead of encapsulation.
Rapid precipitation of the drug.	- Optimize the mixing speed and the rate of addition of the organic phase to the aqueous phase. A slower addition rate can sometimes improve encapsulation.
Drug leakage into the aqueous phase.	- Ensure the aqueous phase is saturated with the drug to minimize the concentration gradient that drives leakage. - Use a suitable stabilizer in the aqueous phase to promote rapid nanoparticle formation and drug entrapment.

Issue 2: High Polydispersity Index (PDI) and Particle Aggregation

Possible Cause	Troubleshooting Steps
Inadequate mixing during formulation.	- For batch methods, ensure consistent and vigorous stirring. - For microfluidic methods, optimize the flow rates to ensure efficient mixing.[10]
Insufficient stabilizer concentration.	- Perform a concentration-response experiment with the stabilizer (e.g., PVA, Pluronic F68) to find the optimal concentration that minimizes particle size and PDI.
Suboptimal pH or ionic strength of the aqueous phase.	- Ensure the pH of the aqueous phase is appropriate for maintaining the stability of the nanoparticles and the integrity of the drug. - High ionic strength can screen surface charges and lead to aggregation; use buffers with appropriate ionic strength.[11]
Improper storage.	- Store nanoparticle suspensions at 4°C to reduce aggregation. For long-term storage, consider lyophilization with a cryoprotectant (e.g., trehalose, sucrose).

Issue 3: Interference in In Vitro Cell-Based Assays

Possible Cause	Troubleshooting Steps
Nanoparticle interaction with assay reagents.	- Run controls with nanoparticles alone (no cells) at the same concentrations used in the experiment to measure any background signal. - Subtract the background signal from the experimental values.
Adsorption of colorimetric dyes (e.g., MTT formazan) onto nanoparticles.	- After incubation with the assay reagent, centrifuge the plate to pellet the cells and nanoparticles. Carefully transfer the supernatant to a new plate for reading the absorbance.
Nanoparticles affecting cell metabolism or membrane integrity directly.	- Perform a dose-response experiment with blank nanoparticles (without Morelloflavone) to determine their intrinsic cytotoxicity. - Choose a nanoparticle concentration that is non-toxic for subsequent experiments with the drug-loaded nanoparticles.
Light scattering by nanoparticles interfering with absorbance readings.	- Use a plate reader with a background correction feature. - If interference is significant, consider alternative, non-optical methods for assessing cell viability, such as ATP-based assays or flow cytometry.[7]

Quantitative Data Summary

The following tables provide hypothetical but realistic data for the characterization of Morelloflavone-loaded PLGA nanoparticles, which can be used as a benchmark for experimental results.

Table 1: Physicochemical Properties of Morelloflavone-PLGA Nanoparticles

Formulation Code	Drug:Polymer Ratio	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
MNP-1	1:10	155 ± 5.2	0.12 ± 0.02	-25.3 ± 1.8	75.6 ± 4.1
MNP-2	1:5	182 ± 6.8	0.18 ± 0.03	-22.1 ± 2.1	62.3 ± 3.5
MNP-3	1:2	210 ± 8.1	0.25 ± 0.04	-18.5 ± 2.5	45.8 ± 2.9

Table 2: In Vitro Drug Release Profile of MNP-1

Time (hours)	Cumulative Release (%)
1	15.2 ± 1.8
4	28.9 ± 2.5
8	45.6 ± 3.1
12	60.1 ± 3.9
24	78.5 ± 4.6
48	92.3 ± 5.2

Experimental Protocols

1. Preparation of Morelloflavone-Loaded PLGA Nanoparticles (Nanoprecipitation Method)

Materials:

• Morelloflavone

• Poly(lactic-co-glycolic acid) (PLGA, 50:50)

• Acetone (HPLC grade)

• Poly(vinyl alcohol) (PVA), 87-89% hydrolyzed

• Deionized water

Procedure:

• Dissolve 10 mg of Morelloflavone and 100 mg of PLGA in 5 mL of acetone. This is the organic phase.

• Prepare a 1% (w/v) PVA solution in deionized water. This is the aqueous phase.

• Add the organic phase dropwise to 20 mL of the aqueous phase under magnetic stirring at 800 rpm.

• Continue stirring for 4-6 hours at room temperature to allow for solvent evaporation and nanoparticle formation.

• Collect the nanoparticles by centrifugation at 15,000 rpm for 20 minutes at 4°C.

• Wash the nanoparticle pellet twice with deionized water to remove excess PVA and unencapsulated drug.

• Resuspend the final nanoparticle pellet in deionized water for characterization or lyophilize for long-term storage.

2. Characterization of Nanoparticles

• Particle Size, PDI, and Zeta Potential: Measured by Dynamic Light Scattering (DLS).

• Encapsulation Efficiency (EE%):

  • After centrifugation, collect the supernatant from the first wash.

  • Quantify the amount of free Morelloflavone in the supernatant using UV-Vis spectroscopy or HPLC.

  • Calculate EE% using the following formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

3. In Vitro Drug Release Study

• Disperse a known amount of Morelloflavone-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4, with 0.5% Tween 80 to maintain sink conditions).

• Place the dispersion in a dialysis bag (with an appropriate molecular weight cut-off).

• Immerse the dialysis bag in a larger volume of the release medium at 37°C with gentle shaking.

• At predetermined time intervals, withdraw aliquots from the external medium and replace with an equal volume of fresh medium.

• Quantify the amount of Morelloflavone released using a validated analytical method (e.g., HPLC).

Signaling Pathways and Experimental Workflows

Signaling Pathways

Morelloflavone has been shown to inhibit tumor angiogenesis by targeting the Rho GTPases and ERK signaling pathways.[7][8]

Caption: Morelloflavone inhibits the VEGF-induced ERK and Rho GTPase signaling pathways.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. research.sabanciuniv.edu [research.sabanciuniv.edu]
• 3. Formulation and characterization of polyphenol-loaded lipid nanocapsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Encapsulation of hydrophilic and lipophilic drugs in PLGA nanoparticles by the nanoprecipitation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]

Addressing batch-to-batch variability of commercial Morelloflavone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial Morelloflavone. Our goal is to help you address potential batch-to-batch variability and other common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Morelloflavone and what are its primary biological activities?

Morelloflavone is a bioactive biflavonoid naturally found in plants of the Garcinia genus, such as Garcinia dulcis.[1][2] It is composed of two flavonoid units, apigenin (B1666066) and luteolin.[3] Pre-clinical studies have demonstrated a range of biological activities for Morelloflavone, including anti-cancer, anti-inflammatory, antioxidant, and hypocholesterolemic effects.[3][4][5] Its anti-cancer properties are partly attributed to its ability to inhibit tumor angiogenesis.[2][4][5]

Q2: What are the known cellular signaling pathways affected by Morelloflavone?

Morelloflavone has been shown to inhibit tumor angiogenesis by targeting Rho GTPases and the extracellular signal-regulated kinase (ERK) signaling pathways.[1][2][4] Specifically, it can inhibit the activation of RhoA and Rac1 GTPases and the phosphorylation of the Raf/MEK/ERK pathway kinases.[1][2] It has been observed to arrest endothelial cell proliferation in the G2/M phase of the cell cycle.[5] Additionally, Morelloflavone has been identified as an inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[3][6]

Q3: What are the primary causes of batch-to-batch variability in commercial Morelloflavone?

Batch-to-batch variability of natural products like Morelloflavone can stem from several factors:

• Natural Variation in Raw Materials: The chemical composition of the source plant material can be influenced by factors such as climate, fertilization methods, harvest time, and storage conditions.[7][8]

• Extraction and Purification Processes: Differences in extraction solvents, temperature, and purification techniques (e.g., column chromatography, recrystallization) can lead to variations in the final product's purity and composition.[9][10][11][12][13]

• Physicochemical Properties: Variations in particle size and the presence of different polymorphs (different crystal structures of the same compound) can affect the solubility and bioavailability of Morelloflavone.[14][15]

• Residual Solvents and Impurities: The presence of residual solvents or other co-extracted plant metabolites can vary between batches.

Troubleshooting Guides

Issue 1: Inconsistent experimental results between different batches of Morelloflavone.

Possible Cause: Significant batch-to-batch variability in the purity or composition of the commercial Morelloflavone.

Troubleshooting Steps:

• Request Certificate of Analysis (CoA) for Each Batch: Contact the supplier and obtain the CoA for each batch of Morelloflavone used. Compare the purity, impurity profile, and any other provided analytical data.

• Perform Independent Quality Control:

  • High-Performance Liquid Chromatography (HPLC): Run an HPLC analysis on each batch to verify the purity and quantify the Morelloflavone content. This can also help identify any major impurities.

  • Mass Spectrometry (MS): Use MS to confirm the identity of the main compound and characterize any significant impurities.

• Standardize Sample Preparation: Ensure that the same protocol for dissolving and diluting the Morelloflavone is used for all experiments. Factors like the choice of solvent (e.g., DMSO) and storage conditions can impact the compound's stability and activity.

• Dose-Response Curve: Generate a full dose-response curve for each new batch to determine the effective concentration (e.g., EC50 or IC50) and compare it to previous batches.

Issue 2: Lower than expected bioactivity in your experiments.

Possible Cause 1: Compound Degradation.

Troubleshooting Steps:

• Storage Conditions: Morelloflavone, like many natural products, can be sensitive to light, heat, and oxygen.[9] Store the compound at low temperatures (-20°C or -80°C for long-term storage) and protected from light.[9]

• Solution Stability: Prepare fresh stock solutions of Morelloflavone before each experiment. Avoid repeated freeze-thaw cycles.[16]

Possible Cause 2: Pan-Assay Interference Compounds (PAINS).

While Morelloflavone itself is a specific bioactive molecule, crude or semi-purified preparations may contain PAINS that can lead to false-positive results in high-throughput screening assays.[9]

Troubleshooting Steps:

• Run Control Experiments: Include controls with your extract in the assay buffer without the target enzyme or cells to measure any background signal.[17]

• Orthogonal Assays: Confirm your findings using a different experimental method that measures the same biological endpoint but with a different detection principle.[9]

Issue 3: High background or unexpected results in absorbance-based assays (e.g., MTT, ELISA).

Possible Cause: Interference from colored compounds in the Morelloflavone preparation. Flavonoids are known to absorb light in the visible range.[17]

Troubleshooting Steps:

• Background Control: Prepare a control well containing the assay medium and Morelloflavone at the same concentration used in your experiment, but without cells or the target enzyme.[17]

• Data Correction: Subtract the absorbance value of the background control from the readings of your experimental wells.[17]

• Pre-read: Before adding the final colorimetric reagent, read the absorbance of the plate to assess the intrinsic absorbance of the Morelloflavone preparation.

Data Presentation

Table 1: Hypothetical Batch-to-Batch Variability of Commercial Morelloflavone

Parameter	Batch A	Batch B	Batch C
Purity (by HPLC)	98.5%	95.2%	99.1%
Major Impurity 1	0.8%	2.1%	0.5%
Major Impurity 2	0.3%	1.5%	0.1%
Residual Solvent (DMSO)	<0.1%	0.5%	<0.1%
Color	Pale Yellow	Yellow	Pale Yellow
IC50 (in HUVEC cells)	5.2 µM	8.9 µM	4.9 µM

This table is for illustrative purposes to highlight potential variations.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is used to assess the effect of Morelloflavone on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[18]

• Compound Treatment: Prepare serial dilutions of Morelloflavone in culture medium. Replace the old medium with the Morelloflavone-containing medium and incubate for the desired time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[19][20]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a specialized MTT solvent) to each well to dissolve the formazan crystals.[19]

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[18]

Protocol 2: Western Blotting for ERK Pathway Analysis

This protocol can be used to analyze the effect of Morelloflavone on the phosphorylation of ERK.

• Cell Lysis: Treat cells with Morelloflavone for the desired time. Wash the cells with ice-cold PBS and then lyse them with RIPA buffer containing protease and phosphatase inhibitors.[16]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.[21]

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins based on size by running them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[21]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-ERK, total ERK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[21]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal with a CCD camera-based imager.[16]

Protocol 3: In Vitro Enzyme Inhibition Assay (General)

This protocol provides a general framework for assessing the inhibitory effect of Morelloflavone on a purified enzyme.

• Reagent Preparation: Prepare a buffer solution at the optimal pH for the enzyme. Dissolve the enzyme, substrate, and Morelloflavone in this buffer.[22]

• Enzyme and Inhibitor Pre-incubation: In a 96-well plate, add a fixed amount of the enzyme to each well. Then, add varying concentrations of Morelloflavone. Include a control well with no inhibitor. Allow the enzyme and inhibitor to pre-incubate for 15-30 minutes.[23]

• Reaction Initiation: Start the reaction by adding the substrate to each well.[22][23]

• Monitoring the Reaction: Measure the rate of the reaction by monitoring the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the percentage of enzyme inhibition for each Morelloflavone concentration and determine the IC50 value.[22]

Visualizations

Caption: Morelloflavone's inhibition of key signaling pathways involved in angiogenesis.

Caption: Quality control workflow for addressing batch-to-batch variability.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Morelloflavone from Garcinia dulcis as a novel biflavonoid inhibitor of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 8. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. vegetable-svg [znaturalfoods.com]
• 15. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 16. bio-rad.com [bio-rad.com]
• 17. benchchem.com [benchchem.com]
• 18. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 19. broadpharm.com [broadpharm.com]
• 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. origene.com [origene.com]
• 22. superchemistryclasses.com [superchemistryclasses.com]
• 23. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Morelloflavone Semi-Synthetic Derivative Yields

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the semi-synthesis of Morelloflavone derivatives. Our goal is to help you improve synthesis yields and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common semi-synthetic derivatives of Morelloflavone and why are they synthesized?

A1: The most common semi-synthetic derivatives of Morelloflavone involve modifications of its hydroxyl groups through acylation (e.g., acetylation, butanoylation) and alkylation (e.g., methylation).[1] These modifications are performed to modulate the molecule's physicochemical properties, such as solubility and stability, and to investigate structure-activity relationships (SARs) for various biological targets.[1] For instance, acylation can enhance lipophilicity, which may improve bioavailability.

Q2: I am observing a low yield in my Morelloflavone derivatization reaction. What are the general contributing factors?

A2: Low yields in the synthesis of Morelloflavone derivatives can stem from several factors:

• Steric Hindrance: The complex, three-dimensional structure of Morelloflavone can hinder the access of reagents to certain hydroxyl groups.

• Low Reactivity of Phenolic Hydroxyls: Some hydroxyl groups, particularly those involved in hydrogen bonding, exhibit lower reactivity, leading to incomplete reactions.

• Side Reactions: Competing reactions, such as the formation of multiple isomers or undesired byproducts, can reduce the yield of the target derivative.

• Substrate Degradation: Morelloflavone can be sensitive to harsh reaction conditions, such as high temperatures or strong acids/bases, leading to degradation.

• Purification Losses: The purification of the final product from a complex reaction mixture can often lead to significant loss of material.

Q3: How can I improve the regioselectivity of acylation or alkylation on the Morelloflavone core?

A3: Achieving high regioselectivity is a common challenge. Here are some strategies:

• Protecting Groups: A multi-step approach involving the selective protection of more reactive hydroxyl groups, followed by derivatization of the desired hydroxyl group and subsequent deprotection, can provide high regioselectivity.

• Enzymatic Catalysis: Enzymes, such as lipases, can offer exceptional regioselectivity under mild reaction conditions due to their specific active sites.[2]

• Stepwise Differentiation: Based on the electronic differences between hydroxyl groups, a stepwise reaction strategy can be employed. For example, more acidic phenolic hydroxyls can be reacted under milder conditions before targeting less reactive aliphatic hydroxyls.[3]

Q4: What are the best methods for purifying Morelloflavone derivatives?

A4: Purification of Morelloflavone derivatives typically involves chromatographic techniques.

• Column Chromatography: Adsorption chromatography on silica (B1680970) gel is a common and effective method for separating terpenoids and flavonoids.[4] Gradient elution with a solvent system of increasing polarity (e.g., hexane-ethyl acetate (B1210297) followed by dichloromethane-methanol) is often employed.[4]

• Sephadex LH-20: This size-exclusion chromatography is very effective for flavonoid purification.[5]

• High-Speed Counter-Current Chromatography (HSCCC): This technique is a liquid-liquid partition chromatography that avoids irreversible adsorption of the sample and can be highly efficient for flavonoid separation.[6]

• Preparative HPLC (Pre-HPLC): For obtaining highly pure compounds, preparative reverse-phase HPLC is often used as a final purification step.[6]

Troubleshooting Guides

Problem 1: Low Yield in Acetylation of Morelloflavone

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Increase reaction time and monitor progress by Thin Layer Chromatography (TLC).- Increase the equivalents of acetic anhydride (B1165640) and catalyst (e.g., DMAP).- Ensure the reaction is conducted under anhydrous conditions.
Low Reactivity of Hydroxyl Groups	- The 5-OH group is known to have low reactivity. For peracetylation, stronger reagents or more forcing conditions might be needed, though this risks degradation.- Consider a stepwise approach, acetylating more reactive hydroxyls first under milder conditions.
Product Degradation	- Perform the reaction at a lower temperature (e.g., room temperature or 0 °C).- Use a milder base than pyridine (B92270) if possible.
Difficult Purification	- Optimize the solvent system for column chromatography to achieve better separation of the product from starting material and byproducts.- Consider using a different stationary phase, such as Sephadex LH-20.

Problem 2: Poor Yield and Side Reactions in Methylation of Morelloflavone

Potential Cause	Troubleshooting Steps
Incomplete Methylation	- Increase the amount of methylating agent (e.g., dimethyl sulfate (B86663) or dimethyl carbonate) and base.- Extend the reaction time and monitor by TLC.- Ensure anhydrous conditions, as water can consume the reagents.
Formation of Carboxymethylation Byproducts (with DMC)	- Using a higher amount of the DBU catalyst can help minimize this side reaction.
Oxidation of the Flavonoid	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially when using a strong base.[7]
Low Regioselectivity	- For selective methylation, a protection-methylation-deprotection strategy may be necessary.- Employing milder methylating agents like Meerwein salt can offer better control over regioselectivity.[3]
Hazardous Reagents	- Be aware that dimethyl sulfate is toxic and carcinogenic.[8] Consider using a greener alternative like dimethyl carbonate (DMC).[9]

Data Presentation

Table 1: Reaction Conditions and Yields for Biflavonoid Synthesis via Oxidative Coupling

Entry	Oxidizing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Ceric Ammonium Nitrate	Methanol (B129727)	Room Temp	24	60
2	Ferric Chloride	Dichloromethane	Room Temp	48	45
3	Laccase	Acetate Buffer (pH 5.0)	37	12	73

Data interpreted from patent information and laccase-mediated synthesis reports.[1]

Table 2: Semi-Synthetic Derivatives of Morelloflavone

Compound Name	Type	Modification
Morelloflavone-7,4',7'',3''',4'''-penta-O-acetyl	Semisynthetic Derivative	Acylation (Acetylation)
Morelloflavone-7,4',7'',3''',4'''-penta-O-methyl	Semisynthetic Derivative	Alkylation (Methylation)
Morelloflavone-7,4',7'',3''',4'''-penta-O-butanoyl	Semisynthetic Derivative	Acylation (Butanoylation)

Information on these derivatives has been reported in studies on Morelloflavone.[1]

Experimental Protocols

Protocol 1: Peracetylation of Morelloflavone

This protocol is adapted from a general procedure for the acetylation of polyphenols.[1]

Materials:

• Morelloflavone

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve Morelloflavone (1 equivalent) in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.

• Add a catalytic amount of DMAP (e.g., 0.1 equivalents).

• Add acetic anhydride (10-20 equivalents) dropwise to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable solvent gradient (e.g., hexane/ethyl acetate) to obtain Morelloflavone penta-acetate.

Protocol 2: Methylation of Morelloflavone

This protocol is based on a general and greener method for flavonoid methylation using dimethyl carbonate (DMC).[9]

Materials:

• Morelloflavone

• Dimethyl carbonate (DMC)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Ethyl acetate

• 1N HCl

• Methanol

• Silica gel for column chromatography

Procedure:

• In a reaction vial, dissolve Morelloflavone (1 equivalent) in dimethyl carbonate.

• Add DBU (a stoichiometric amount relative to the hydroxyl groups to be methylated, e.g., 5-6 equivalents for per-methylation).

• Heat the solution to 90 °C with magnetic stirring and monitor the reaction by TLC. The reaction time can vary from 24 to 72 hours depending on the desired degree of methylation.

• After the disappearance of the starting material, evaporate the solvent under reduced pressure with the addition of methanol as an azeotropic mixture.

• Dissolve the residue in ethyl acetate and wash with 1N HCl solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the methylated Morelloflavone derivative.

Protocol 3: Butanoylation of Morelloflavone (General Procedure)

This is a general procedure for the acylation of flavonoids that can be adapted for butanoylation.

Materials:

• Morelloflavone

• Butanoyl chloride or Butyric anhydride

• Pyridine or another suitable base (e.g., triethylamine)

• Anhydrous solvent (e.g., Dichloromethane or THF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve Morelloflavone (1 equivalent) in the anhydrous solvent in a round-bottom flask under a nitrogen atmosphere.

• Add the base (e.g., pyridine, 10-20 equivalents).

• Cool the mixture to 0 °C and add butanoyl chloride or butyric anhydride (10-20 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-48 hours, monitoring by TLC.

• Quench the reaction with saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product via column chromatography on silica gel.

Mandatory Visualizations

Caption: Workflow for the acetylation of Morelloflavone.

Caption: Troubleshooting logic for low synthesis yield.

Caption: Semi-synthetic pathways for Morelloflavone.

References

• 1. Morelloflavone | 16851-21-1 | Benchchem [benchchem.com]
• 2. Unexpected enzyme-catalyzed regioselective acylation of flavonoid aglycones and rapid product screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regiospecific methylation of all the hydroxyls in (+)-catechin by a stepwise differentiation strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Flavonoids and Purification of Chlorogenic Acid from Bamboo Leaves Extraction Residues by Combination of Macroporous Resin and High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. osti.gov [osti.gov]
• 9. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Morelloflavone and Quercetin: A Comparative Analysis of Antioxidant Efficacy

In the landscape of natural product research, flavonoids stand out for their potent antioxidant properties. Among these, morelloflavone (B191904), a biflavonoid, and quercetin (B1663063), a flavonol, are prominent molecules with significant therapeutic potential. This guide offers a detailed comparative study of their antioxidant activities, supported by experimental data, to assist researchers, scientists, and drug development professionals in their investigative endeavors.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacities of morelloflavone and quercetin have been evaluated using various in vitro assays. The following tables summarize the available quantitative data. It is important to note that the data presented is compiled from multiple studies, and direct comparison of absolute IC50 values should be approached with caution due to potential variations in experimental conditions.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity

Compound	IC50 Value	Source
Morelloflavone	49.5 µM	[1]
Quercetin	~5.5 - 19.17 µg/mL (approx. 18.2 - 63.5 µM)	[2][3]

Table 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Activity

Compound	Antioxidant Capacity	Source
Morelloflavone	High activity observed	[4]
Quercetin	IC50: 1.89 ± 0.33 µg/mL (approx. 6.26 µM)

Table 3: ORAC (Oxygen Radical Absorbance Capacity) Assay

Compound	Antioxidant Capacity	Source
Morelloflavone	High activity observed	[4]
Quercetin	High activity observed	[5]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to facilitate the replication and further investigation of the antioxidant properties of these compounds.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Test compounds (Morelloflavone, Quercetin)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

• Sample preparation: Prepare stock solutions of the test compounds and positive control in a suitable solvent. Create a series of dilutions from the stock solutions.

• Assay:

  • Add 100 µL of the DPPH working solution to each well of a 96-well microplate.

  • Add 100 µL of different concentrations of the test compounds or positive control to the respective wells.

  • For the blank, use 100 µL of the solvent instead of the test compound.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined from a plot of % inhibition against concentration.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate (B84403) buffered saline (PBS) or ethanol

• Test compounds (Morelloflavone, Quercetin)

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Working solution: Dilute the ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay:

  • Add 190 µL of the ABTS•+ working solution to each well of a 96-well microplate.

  • Add 10 µL of different concentrations of the test compounds or positive control to the respective wells.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from oxidative degradation by peroxyl radicals.

Materials:

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Phosphate buffer (75 mM, pH 7.4)

• Test compounds (Morelloflavone, Quercetin)

• Positive control (Trolox)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent preparation:

  • Prepare a stock solution of fluorescein in phosphate buffer.

  • Prepare a fresh solution of AAPH in phosphate buffer on the day of the assay.

  • Prepare serial dilutions of the test compounds and Trolox standard in phosphate buffer.

• Assay:

  • Add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of the test compound, standard, or blank (phosphate buffer) to the respective wells.

• Incubation: Incubate the plate at 37°C for 30 minutes in the plate reader.

• Initiation and Measurement:

  • Add 25 µL of the AAPH solution to all wells to initiate the reaction.

  • Immediately begin recording the fluorescence decay every minute for at least 60 minutes with excitation at 485 nm and emission at 520 nm.

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC) and is typically expressed as Trolox equivalents.

Modulation of Antioxidant Signaling Pathways

Both morelloflavone and quercetin exert their antioxidant effects not only by direct radical scavenging but also by modulating key intracellular signaling pathways that regulate the expression of endogenous antioxidant enzymes.

Quercetin's Antioxidant Signaling Pathways

Quercetin is well-documented to modulate several critical signaling pathways to bolster cellular antioxidant defenses. These include:

• Nrf2/ARE Pathway: Quercetin activates the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2), which binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for phase II detoxifying and antioxidant enzymes like heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs).

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial cell survival pathway that can also influence antioxidant responses. Quercetin has been shown to modulate this pathway, leading to the activation of downstream antioxidant mechanisms.

• MAPK Pathways: Mitogen-activated protein kinases (MAPKs), including ERK, JNK, and p38, are involved in cellular stress responses. Quercetin can modulate these pathways to enhance the expression of antioxidant enzymes and protect against oxidative damage.

References

• 1. mdpi.com [mdpi.com]
• 2. Isoflavone biochanin A, a novel nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element activator, protects against oxidative damage in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. Inhibition of PI3K/AKT/mTOR axis disrupts oxidative stress-mediated survival of melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of Morelloflavone and Its Glycoside Derivatives

For Immediate Release: A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactivities of morelloflavone (B191904), a naturally occurring biflavonoid, and its glycoside derivatives. Drawing from experimental data, this document outlines the current understanding of their anticancer, antioxidant, and anti-inflammatory properties, offering a valuable resource for researchers in pharmacology and drug discovery.

Introduction to Morelloflavone and its Derivatives

Morelloflavone is a biflavonoid predominantly found in plants of the Garcinia genus. It has garnered significant scientific interest due to its diverse pharmacological activities.[1] Its structure, a combination of apigenin (B1666066) and luteolin (B72000) moieties, is the basis for its potent biological effects. Glycosylation, the attachment of sugar molecules, results in derivatives such as morelloflavone-7″-O-β-D-glycoside (also known as fukugiside) and morelloflavone-4′″-O-β-D-glycoside. This guide explores how this structural modification impacts their therapeutic potential.

Comparative Bioactivity: A Quantitative Overview

The bioactivity of morelloflavone and its glycoside derivatives varies significantly depending on the specific biological endpoint. The following tables summarize the available quantitative data from various experimental studies.

Table 1: Comparative Anticancer Activity (Cytotoxicity)

Compound	Cell Line	Assay	IC50 Value	Reference
Morelloflavone	MCF-7 (Breast Cancer)	MTT	55.84 µg/mL	[2][3]
Morelloflavone-7″-O-β-D-glycoside (Fukugiside)	HeLa (Cervical Cancer)	MTT	82.80 µg/mL	[4]
Morelloflavone-7″-O-β-D-glycoside (Fukugiside)	A431 (Skin Cancer)	MTT	150 µg/mL	[4]

Table 2: Comparative Antioxidant Activity

Compound	Assay	IC50 Value (µM)	Reference
Morelloflavone	DPPH	49.5	[5]
Morelloflavone-7″-O-β-D-glycoside (Fukugiside)	DPPH	> 1000	[5]
Morelloflavone-4′″-O-β-D-glycoside	DPPH	> 1000	[5]

Note: A lower IC50 value indicates greater potency.

In-Depth Analysis of Bioactivities

Anticancer and Anti-Angiogenic Activity

Morelloflavone has demonstrated significant potential as an anticancer agent. Studies have shown its ability to inhibit tumor angiogenesis, a critical process in tumor growth and metastasis.[6] The primary mechanism of this action involves the inhibition of Rho GTPases (RhoA and Rac1) and the Raf/MEK/ERK signaling pathways.[6] This disruption of key cellular signaling cascades impedes the proliferation, migration, and tube formation of endothelial cells, which are essential for blood vessel formation.

Antioxidant Activity

In terms of antioxidant properties, the available data strongly suggests that morelloflavone is significantly more potent than its glycoside derivatives.[5] The much higher IC50 values for the glycosides in the DPPH assay indicate a substantially reduced capacity to scavenge free radicals.[5] This is consistent with other studies on flavonoids, where the presence of a sugar moiety can hinder the molecule's ability to donate hydrogen atoms, a key mechanism of antioxidant action.

Anti-inflammatory Activity

While direct comparative quantitative data for the anti-inflammatory activity of morelloflavone and its specific glycosides is limited, the general trend observed for flavonoids suggests that aglycones are more potent anti-inflammatory agents. Glycosylation can decrease the absorption and cellular uptake of flavonoids, thereby reducing their ability to modulate inflammatory pathways such as the NF-κB and MAPK pathways.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms and experimental procedures discussed, the following diagrams illustrate a key signaling pathway targeted by morelloflavone and the workflows for common bioactivity assays.

Morelloflavone's Anti-Angiogenic Signaling Pathway

Experimental Workflow for MTT Cytotoxicity Assay

Detailed Experimental Protocols

MTT Assay for Cytotoxicity

This assay determines the concentration of a compound that inhibits cell growth by 50% (IC50).

• Cell Plating: Seed cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of morelloflavone and its glycoside derivatives in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds and incubate for 24 to 72 hours.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration.

Rho GTPase Activation Assay (Pull-down Assay)

This assay measures the levels of active, GTP-bound Rho proteins.

• Cell Lysis: After treatment with the test compounds (e.g., morelloflavone), wash the cells with ice-cold PBS and lyse them in a specific lysis buffer containing protease inhibitors.

• Lysate Clarification: Centrifuge the cell lysates at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

• Pull-down of Active GTPases: Incubate the clarified lysates with a GST-fusion protein corresponding to the Rho-binding domain of a downstream effector (e.g., Rhotekin-RBD for RhoA, PAK-PBD for Rac1/Cdc42) immobilized on glutathione-agarose beads. This will specifically pull down the active, GTP-bound form of the Rho GTPase.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Detection: Probe the membrane with a specific primary antibody against the Rho GTPase of interest (e.g., anti-RhoA, anti-Rac1), followed by a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The intensity of the bands corresponds to the amount of active Rho GTPase.

ERK Phosphorylation Assay (Western Blotting)

This assay is used to determine the activation state of the ERK signaling pathway.

• Cell Treatment and Lysis: Stimulate cells with an agonist (e.g., VEGF) in the presence or absence of the test compounds (morelloflavone). After the desired treatment time, lyse the cells in a lysis buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with a blocking buffer (e.g., 5% BSA or non-fat milk in TBST) and then incubate with a primary antibody specific for the phosphorylated form of ERK (p-ERK). Subsequently, incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the bands using an ECL detection system.

• Total ERK Control: To ensure equal protein loading, strip the membrane and re-probe it with an antibody that recognizes total ERK (t-ERK).

• Densitometry Analysis: Quantify the band intensities for p-ERK and t-ERK. The ratio of p-ERK to t-ERK indicates the level of ERK activation.

Conclusion

The available evidence strongly supports the potential of morelloflavone as a bioactive compound with significant anticancer, anti-angiogenic, and antioxidant properties. Its mechanism of action, particularly the inhibition of the Rho GTPase and ERK signaling pathways, provides a solid foundation for further investigation in drug development. The glycosylation of morelloflavone appears to have a notable impact on its bioactivity, generally leading to a decrease in antioxidant potency. While the effect on anticancer and anti-inflammatory activities requires more direct comparative studies, the current data suggests that the aglycone form may be more promising for therapeutic applications. This guide provides a foundational resource for researchers to design and interpret future studies aimed at fully elucidating the therapeutic potential of morelloflavone and its derivatives.

References

• 1. Anti-tumoral activity of native compound morelloflavone in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxicity of dietary flavonoids on different human cancer types - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Anti-tumoral activity of native compound morelloflavone in glioma | Semantic Scholar [semanticscholar.org]

Unveiling the Anti-Tumor Potential of Morelloflavone: A Comparative Analysis of its Mechanism of Action

For Immediate Release

Shanghai, China – December 19, 2025 – In the ongoing quest for novel and effective cancer therapeutics, the biflavonoid Morelloflavone, extracted from the Garcinia dulcis tree, has emerged as a promising candidate for tumor suppression. This guide provides a comprehensive comparison of Morelloflavone's mechanism of action against established and alternative therapeutic strategies, supported by experimental data. Designed for researchers, scientists, and drug development professionals, this document delves into the molecular pathways targeted by Morelloflavone and offers detailed experimental protocols for validation.

Executive Summary

Morelloflavone exhibits a multi-faceted approach to tumor suppression, primarily through the inhibition of angiogenesis , the blockade of the Raf/MEK/ERK signaling pathway , the induction of autophagic cell death in glioblastoma , and the activation of apoptosis in breast cancer . This guide will systematically compare the efficacy of Morelloflavone in these key areas with other known inhibitors and inducers, providing a clear perspective on its potential as a next-generation anti-cancer agent.

Inhibition of Angiogenesis: Stifling the Tumor's Lifeline

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. Morelloflavone has been shown to potently inhibit this process by targeting key signaling molecules.

Comparative Efficacy of Angiogenesis Inhibitors

Compound	Target	Cell Line	Assay	IC50 / Effective Concentration
Morelloflavone	RhoA, Rac1, Raf/MEK/ERK	HUVEC	Tube Formation	~10 µM (50% inhibition)
Bevacizumab	VEGF-A	HUVEC	Proliferation	0.44 µg/mL
Sunitinib (B231)	VEGFR, PDGFR, c-KIT	HUVEC	Proliferation	~1.5 µM[1]
Sorafenib (B1663141)	VEGFR, PDGFR, Raf	HUVEC	Proliferation	~1.5 µM[1]

Mechanism of Action: Targeting Rho GTPases and Raf/MEK/ERK Signaling

Morelloflavone exerts its anti-angiogenic effects by inhibiting the activation of RhoA and Rac1, small GTPases that are crucial for endothelial cell migration and invasion. Furthermore, it disrupts the Raf/MEK/ERK signaling cascade, a key pathway in cell proliferation and survival.

Morelloflavone inhibits angiogenesis by targeting Rho GTPases and the Raf/MEK/ERK pathway.

Experimental Protocol: Rho GTPase Activation Assay (Pull-down)

This protocol details the procedure for quantifying the activation of RhoA and Rac1.

Materials:

• Cell lysis buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, 0.5% sodium deoxycholate, 0.1% SDS, 10 mM MgCl2, protease and phosphatase inhibitors)

• GST-Rhotekin-RBD (for RhoA) or GST-PAK-PBD (for Rac1) beads

• GTPγS and GDP

• Anti-RhoA or Anti-Rac1 primary antibody

• HRP-conjugated secondary antibody

• ECL detection reagents

Procedure:

• Cell Lysis: Treat cells with Morelloflavone or control. Lyse cells on ice with lysis buffer.

• Protein Quantification: Determine protein concentration of the lysates.

• GTPγS/GDP Loading (Controls): Incubate a portion of the lysate with GTPγS (positive control) or GDP (negative control).

• Pull-down: Incubate equal amounts of protein lysate with GST-Rhotekin-RBD or GST-PAK-PBD beads for 1 hour at 4°C.

• Washing: Wash the beads three times with wash buffer.

• Elution: Elute the bound proteins by boiling in SDS-PAGE sample buffer.

• Western Blotting: Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with anti-RhoA or anti-Rac1 antibody.

• Detection: Visualize bands using an ECL detection system.

• Analysis: Quantify band intensity to determine the relative amount of active RhoA or Rac1.

Raf/MEK/ERK Pathway Inhibition: Halting Proliferation Signals

The Raf/MEK/ERK pathway is a central signaling cascade that drives cell proliferation and is often hyperactivated in cancer. Morelloflavone has been identified as a potent inhibitor of this pathway.

Comparative Efficacy of Raf/MEK/ERK Pathway Inhibitors

Compound	Target	Cell Line	Assay	IC50 / Effective Concentration
Morelloflavone	Raf, MEK	HUVEC	ERK Phosphorylation	~10 µM (significant inhibition)
Trametinib	MEK1/2	A375 melanoma	pERK Inhibition	~0.5 nM[2]
Cobimetinib	MEK1/2	A375 melanoma	pERK Inhibition	~2 nM[2]

Experimental Protocol: Western Blot for Phospho-ERK (p-ERK)

This protocol outlines the detection of ERK phosphorylation as a measure of Raf/MEK/ERK pathway activity.

Materials:

• Cell lysis buffer (as above)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• ECL detection reagents

Procedure:

• Cell Treatment and Lysis: Treat cells with Morelloflavone or inhibitors and lyse as described previously.

• Protein Quantification: Determine protein concentration.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with anti-phospho-ERK1/2 antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL detection system.

• Stripping and Re-probing: Strip the membrane and re-probe with anti-total-ERK1/2 antibody to normalize for protein loading.

• Analysis: Quantify the band intensities for p-ERK and total ERK. The ratio of p-ERK to total ERK indicates the level of pathway activation.

Induction of Autophagic Cell Death in Glioblastoma

Glioblastoma (GBM) is a highly aggressive brain tumor. Morelloflavone has been shown to induce autophagic cell death in GBM cells, offering a novel therapeutic avenue.[3][4]

Comparative Efficacy of Autophagy Inducers in Glioblastoma

Compound	Mechanism	Cell Line	Assay	Outcome
Morelloflavone	ER Stress-mediated	A172	LC3-II Immunoblot	Increased LC3-II expression at 100 µg/mL[5]
Temozolomide (TMZ)	DNA damage	pGBM T1	LC3B-II Immunoblot	Significant increase in LC3B-II at 200 µM[6]
Rapamycin	mTOR inhibition	Glioma Stem Cells	Not specified	Induces autophagy and sensitizes to radiotherapy

Mechanism of Action: ER Stress-Mediated Autophagy

Morelloflavone induces endoplasmic reticulum (ER) stress, which in turn triggers the autophagic process, leading to the degradation of cellular components and ultimately cell death.[3][4]

Morelloflavone induces autophagic cell death in glioblastoma via ER stress.

Experimental Protocol: LC3-II Immunoblotting for Autophagy Detection

This protocol describes the detection of the conversion of LC3-I to LC3-II, a hallmark of autophagy.

Materials:

• Cell lysis buffer

• Anti-LC3B primary antibody

• HRP-conjugated secondary antibody

• ECL detection reagents

Procedure:

• Cell Treatment and Lysis: Treat glioblastoma cells with Morelloflavone or other inducers. Lyse cells as previously described.

• Protein Quantification: Determine protein concentration.

• SDS-PAGE and Transfer: Separate proteins on a high-percentage (e.g., 15%) SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with anti-LC3B antibody, followed by the secondary antibody.

• Detection and Analysis: Visualize bands for both LC3-I (higher molecular weight) and LC3-II (lower molecular weight). An increase in the LC3-II/LC3-I ratio or the absolute amount of LC3-II indicates autophagy induction.

Activation of Apoptosis in Breast Cancer: Triggering Programmed Cell Death

Apoptosis is a programmed cell death mechanism that is often evaded by cancer cells. Morelloflavone has demonstrated the ability to induce apoptosis in breast cancer cells through the activation of caspase-9.

Comparative Efficacy of Apoptosis Inducers in MCF-7 Breast Cancer Cells

Compound	Target Pathway	Assay	Fold Increase in Caspase-9 Activity
Morelloflavone	Intrinsic Apoptosis	In silico/In vitro	Blocks Caspase-9 activity (conflicting data)
Doxorubicin	DNA Damage	ELISA	Significant increase at 0.1 µM (48h)[7]
Paclitaxel	Microtubule Stabilization	Western Blot	Activation of caspase-9 observed
Asiaticoside	Intrinsic Apoptosis	Fluorometric Assay	Significant increase at 40 µM

Note: The available data for Morelloflavone's direct quantitative effect on caspase-9 activation is limited and requires further investigation.

Mechanism of Action: Intrinsic Apoptotic Pathway

Morelloflavone is suggested to activate the intrinsic apoptotic pathway, which involves the mitochondria and leads to the activation of caspase-9, an initiator caspase that triggers a cascade of executioner caspases, ultimately leading to cell death.

Morelloflavone is proposed to induce apoptosis via the intrinsic pathway.

Experimental Protocol: Caspase-9 Fluorometric Activity Assay

This protocol provides a method for quantifying the activity of caspase-9.

Materials:

• Caspase-9 assay buffer

• Caspase-9 substrate (e.g., LEHD-AFC)

• Cell lysis buffer

• Fluorometer

Procedure:

• Induce Apoptosis: Treat MCF-7 cells with Morelloflavone or other apoptosis-inducing agents.

• Cell Lysis: Lyse the cells using the provided lysis buffer.

• Assay Reaction: Add the cell lysate to a 96-well plate. Add the caspase-9 substrate to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., 400 nm excitation and 505 nm emission for AFC).

• Analysis: Calculate the fold increase in caspase-9 activity compared to the untreated control.

Conclusion

Morelloflavone demonstrates significant potential as a multi-targeted anti-cancer agent. Its ability to inhibit angiogenesis, disrupt key proliferative signaling pathways, and induce programmed cell death in different cancer models highlights its versatility. While further quantitative and comparative studies are warranted to fully elucidate its potency relative to existing therapies, the evidence presented in this guide strongly supports the continued investigation and development of Morelloflavone as a novel tumor suppressive compound. The detailed experimental protocols provided herein offer a foundation for researchers to validate and expand upon these findings.

References

• 1. Influence of bevacizumab, sunitinib and sorafenib as single agents or in combination on the inhibitory effects of VEGF on human dendritic cell differentiation from monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnfs.or.kr [pnfs.or.kr]
• 5. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Temozolomide induces autophagy in primary and established glioblastoma cells in an EGFR independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Doxorubicin Changes Bax /Bcl-xL Ratio, Caspase-8 and 9 in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Morelloflavone: A Comparative Analysis Against Standard Chemotherapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer efficacy of morelloflavone (B191904), a naturally occurring biflavonoid, with standard-of-care chemotherapy drugs. The information presented is collated from preclinical studies to offer a comprehensive overview of their mechanisms of action, cytotoxic effects, and the experimental methodologies used for their evaluation.

In Vitro Cytotoxicity: Morelloflavone vs. Doxorubicin (B1662922)

Morelloflavone has demonstrated cytotoxic effects against human breast cancer cell lines. A key study directly compared its efficacy to doxorubicin, a widely used anthracycline chemotherapy agent, in MCF-7 breast cancer cells.

Compound	Cell Line	IC50 Value
Morelloflavone	MCF-7	55.84 µg/mL
Doxorubicin	MCF-7	6.99 µg/mL
Table 1: Comparative IC50 values of Morelloflavone and Doxorubicin in MCF-7 breast cancer cells.[1]

The data indicates that while morelloflavone exhibits anticancer activity, doxorubicin is significantly more potent in this specific cell line.[1]

In Vivo Efficacy: Morelloflavone in a Glioma Model

In a study investigating the anti-tumoral activity of morelloflavone and other biflavone substances in a rat glioma model using C6 cells, cisplatin (B142131) was used as a positive control. While not a direct head-to-head comparison of equimolar doses, the study demonstrated that biflavone substances, including morelloflavone, exhibited an inhibitory effect on the growth of rat glioma cell C6 xenograft tumors.[2][3]

Signaling Pathways and Mechanism of Action

Morelloflavone exerts its anti-cancer effects through the modulation of several key signaling pathways.

1. Inhibition of Angiogenesis:

Morelloflavone has been shown to inhibit tumor angiogenesis, a critical process for tumor growth and metastasis.[4] It achieves this by targeting:

• Rho GTPases: It inhibits the activation of RhoA and Rac1, which are crucial for endothelial cell migration and capillary-like tube formation.[4]

• ERK Signaling Pathway: Morelloflavone inhibits the phosphorylation and activation of the Raf/MEK/ERK pathway kinases, which are involved in endothelial cell proliferation.[4]

Morelloflavone's inhibitory action on angiogenesis signaling.

2. Modulation of Cancer-Related Proteins:

In silico studies and in vitro assays suggest that morelloflavone can also interact with and potentially inhibit the activity of several key proteins involved in cancer progression:[1]

• Caspase-9

• Tumor Necrosis Factor-alpha (TNF-α)

• Estrogen Receptor-alpha (ER-α)

• Human Epidermal Growth Factor Receptor 2 (HER-2)

Potential molecular targets of Morelloflavone in cancer.

Experimental Protocols

1. In Vitro Cytotoxicity Assessment (MTT Assay)

The cytotoxic activity of morelloflavone and doxorubicin against MCF-7 cells was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1]

• Cell Culture: MCF-7 cells were cultured in an appropriate medium and seeded into 96-well plates.

• Treatment: The cells were treated with various concentrations of morelloflavone and doxorubicin for a specified period.

• MTT Incubation: After the treatment period, MTT solution was added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) was added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at a specific wavelength using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves.

Workflow of the MTT assay for cytotoxicity assessment.

2. In Vivo Xenograft Model

The in vivo anti-tumor activity of biflavone substances, including morelloflavone, was evaluated using a rat glioma C6 cell xenograft model.[2]

• Cell Inoculation: Rat glioma C6 cells were inoculated into the axilla of rats.

• Treatment: On the seventh day after inoculation, rats were injected with the biflavone substances or cisplatin.

• Tumor Growth Monitoring: Tumor growth was monitored over time.

• Efficacy Evaluation: The inhibitory effect of the compounds on tumor growth was assessed by comparing the tumor size in the treated groups to a control group.

Conclusion

The available preclinical data suggests that morelloflavone possesses anti-cancer properties, primarily through the inhibition of angiogenesis and modulation of key cancer-related signaling pathways. Direct comparison with doxorubicin in MCF-7 breast cancer cells indicates that doxorubicin is a more potent cytotoxic agent in this model. While in vivo studies in a glioma model show that morelloflavone has anti-tumor activity, further direct comparative studies with standard-of-care chemotherapy drugs like cisplatin and paclitaxel (B517696) are warranted to fully elucidate its therapeutic potential and relative efficacy. The detailed mechanisms of action and potential for synergistic effects in combination therapies are promising areas for future research.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-tumoral activity of native compound morelloflavone in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of Morelloflavone's anti-inflammatory effects in different cell lines

For Immediate Release

A comprehensive analysis of existing research highlights the potent anti-inflammatory properties of morelloflavone (B191904), a biflavonoid compound, across various cell lines. This comparison guide synthesizes experimental data to provide researchers, scientists, and drug development professionals with a clear overview of morelloflavone's performance and its mechanisms of action in mitigating inflammatory responses. The data underscores its potential as a therapeutic agent for inflammation-related pathologies.

Comparative Analysis of Anti-Inflammatory Activity

Morelloflavone has demonstrated significant anti-inflammatory effects in immune cells such as murine macrophage-like RAW264.7 cells and BV2 microglial cells, as well as in human keratinocytes. Its efficacy is primarily attributed to the inhibition of key inflammatory mediators, including nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2).

Cell Line	Inflammatory Stimulus	Measured Mediator	Morelloflavone Concentration	% Inhibition / IC50	Reference
RAW264.7 Macrophages	Lipopolysaccharide (LPS)	Nitric Oxide (NO)	Not specified	IC50 values for similar flavonoids (e.g., apigenin, luteolin) range from 17-27 µM.[1][2]	[1][2]
BV2 Microglial Cells	Lipopolysaccharide (LPS)	Prostaglandin E2 (PGE2)	Not specified	Amentoflavone, a related biflavonoid, showed an IC50 of 12.38 µM for p-ERK inhibition.[3]	[3]
HaCaT Keratinocytes	TNF-α/IFN-γ	IL-6, IL-8	Not specified	Other flavonoids have shown inhibition of pro-inflammatory cytokines.[4][5]	[4][5]

Unraveling the Mechanism: Inhibition of Key Signaling Pathways

The anti-inflammatory effects of morelloflavone and other flavonoids are predominantly mediated through the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are crucial regulators of the inflammatory response.

Upon stimulation by inflammatory agents like lipopolysaccharide (LPS), signaling cascades are initiated, leading to the activation of NF-κB and MAPK. This, in turn, results in the transcription and release of pro-inflammatory mediators. Morelloflavone intervenes in these pathways, effectively dampening the inflammatory cascade.

Figure 1: Morelloflavone's inhibition of NF-κB and MAPK pathways.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments cited in the evaluation of morelloflavone's anti-inflammatory effects.

Nitric Oxide (NO) Production Assay in RAW264.7 Cells

This assay quantifies the amount of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant using the Griess reagent.

Figure 2: Workflow for Nitric Oxide (NO) Production Assay.

Protocol Steps:

• Cell Seeding: RAW264.7 cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are pre-treated with varying concentrations of morelloflavone for a specified period (e.g., 1 hour).

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Supernatant Collection: After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• Griess Reaction: The supernatant is mixed with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Measurement: The absorbance of the resulting colored azo compound is measured using a microplate reader at approximately 540 nm.

• Quantification: The nitrite concentration is determined by comparison with a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) Measurement in BV2 Microglial Cells

PGE2 levels in the cell culture supernatant are typically quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

Protocol Steps:

• Cell Culture and Treatment: BV2 microglial cells are cultured and treated with morelloflavone and then stimulated with LPS, similar to the NO assay.

• Supernatant Collection: The cell culture supernatant is collected after an appropriate incubation time.

• ELISA: A competitive ELISA is performed according to the manufacturer's instructions. Briefly, the supernatant is added to a microplate pre-coated with a PGE2 capture antibody.

• Detection: A horseradish peroxidase (HRP)-conjugated secondary antibody and a substrate solution are added to produce a colorimetric signal.

• Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm).

• Quantification: The PGE2 concentration is calculated based on a standard curve generated with known concentrations of PGE2.

Conclusion

The cross-validation of morelloflavone's anti-inflammatory effects across different cell lines, including macrophages, microglia, and keratinocytes, strongly supports its potential as a multi-target therapeutic agent for inflammatory conditions. Its ability to inhibit key pro-inflammatory mediators through the modulation of the NF-κB and MAPK signaling pathways provides a solid mechanistic foundation for its observed efficacy. Further research, including in vivo studies, is warranted to fully elucidate its therapeutic potential.

References

• 1. Effects of naturally occurring flavonoids on nitric oxide production in the macrophage cell line RAW 264.7 and their structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

The Structural Secrets of Morelloflavone: A Guide to its Biological Activities

For researchers, scientists, and drug development professionals, understanding the intricate relationship between a molecule's structure and its biological function is paramount. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of morelloflavone (B191904) and related biflavonoids, offering insights into their potential as therapeutic agents. By presenting quantitative data, detailed experimental protocols, and clear visual representations of signaling pathways, this document aims to be an invaluable resource for advancing research in this field.

Morelloflavone, a biflavonoid predominantly found in the Garcinia species, has garnered significant attention for its diverse pharmacological properties, including anticancer, anti-inflammatory, and enzyme-inhibiting activities. Its unique dimeric flavonoid structure serves as a scaffold for a multitude of biological interactions, making the study of its SAR crucial for the development of novel drugs.

Comparative Analysis of Biological Activities

The biological efficacy of morelloflavone and its analogs is intimately linked to their structural features. The following tables summarize the quantitative data from various studies, providing a comparative overview of their potency against different biological targets.

Anticancer Activity

The cytotoxic effects of morelloflavone and related biflavonoids have been evaluated against a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting a specific biological or biochemical function, are presented in Table 1.

Table 1: Anticancer Activity of Morelloflavone and Related Biflavonoids

Compound	Cancer Cell Line	IC50 (µM)	Reference
Morelloflavone	PC-3 (Prostate)	> 80	[1]
Morelloflavone	HUVEC (Endothelial, VEGF-induced)	20	[1]
Morelloflavone	MCF-7 (Breast)	100.09 (55.84 µg/mL)	[2]
Morelloflavone Glycoside	Glioma U87 & C6	Strongest Inhibition	[3]
Fukugetin (Morelloflavone analog)	Glioma U87 & C6	Moderate Inhibition	[3]
Volkensiflavone (Morelloflavone analog)	Glioma U87 & C6	Weaker Inhibition	[3]

Note: A lower IC50 value indicates greater potency.

The data suggests that while morelloflavone's direct cytotoxicity against some cancer cell lines like PC-3 is modest, its potent anti-angiogenic activity, demonstrated by the low IC50 value against VEGF-induced HUVEC proliferation, is a key aspect of its anticancer potential[1]. Furthermore, modifications to the morelloflavone structure, such as glycosylation, can significantly enhance its anti-glioma activity[3].

Enzyme Inhibition

Morelloflavone and its constituent flavonoid subunits have been shown to inhibit various enzymes involved in key metabolic pathways. Table 2 provides a comparison of their inhibitory constants (Ki) and IC50 values.

Table 2: Enzyme Inhibitory Activity of Morelloflavone and its Subunits

Compound	Enzyme	Inhibition Constant (Ki) (µM)	IC50 (µM)	Reference
Morelloflavone	HMG-CoA Reductase (vs HMG-CoA)	80.87 ± 0.06	-	[4]
Morelloflavone	HMG-CoA Reductase (vs NADPH)	103 ± 0.07	-	[4]
Naringenin (B18129)	HMG-CoA Reductase (vs HMG-CoA)	83.58 ± 4.37	-	[4]
Luteolin	HMG-CoA Reductase (vs HMG-CoA)	83.59 ± 0.94	-	[4]
Amentoflavone	15-Lipoxygenase	-	0.04	[5]
6-6'' Biflavonoid	Cyclooxygenase-2 (COX-2)	-	3.7	[6][7]
3'-6'' Biflavonoid	Cyclooxygenase-2 (COX-2)	-	17.3	[7]
3-4''' Biflavonoid	Cyclooxygenase-2 (COX-2)	-	7.0	[7]

Morelloflavone acts as a competitive inhibitor of HMG-CoA reductase with respect to its substrate HMG-CoA, with a potency comparable to its individual flavonoid subunits, naringenin and luteolin[4]. This suggests that both flavonoid moieties contribute to the binding and inhibition of the enzyme. The linkage position between the flavonoid units in biflavonoids also plays a crucial role in their anti-inflammatory activity, with the 6-6'' linked biflavonoid showing the most potent COX-2 inhibition[6][7].

Signaling Pathways Modulated by Morelloflavone

Morelloflavone exerts its biological effects by modulating key signaling pathways involved in cell growth, proliferation, and inflammation. The following diagrams, generated using Graphviz, illustrate the inhibitory action of morelloflavone on the Rho GTPases and ERK signaling pathways, which are critical for tumor angiogenesis.

Experimental Workflow for Anticancer Activity Assessment

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Rho GTPases Activation Assays [bio-protocol.org]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MAPK/Erk in Growth and Differentiation | Cell Signaling Technology [cellsignal.com]

Bridging the Gap: Validating In Silico Docking Predictions of Morelloflavone with Experimental Evidence

A Comparative Guide for Researchers in Drug Discovery

In the quest for novel therapeutic agents, computational methods such as in silico molecular docking have become indispensable tools for predicting the binding affinity of small molecules to protein targets. However, the journey from a promising computational prediction to a validated biological activity requires rigorous experimental confirmation. This guide provides a comprehensive comparison of in silico docking predictions for the natural biflavonoid Morelloflavone with corresponding experimental data, focusing on two key enzymatic targets: 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase and α-glucosidase. By presenting quantitative data, detailed experimental protocols, and visual workflows, this guide aims to offer researchers, scientists, and drug development professionals a clear framework for validating computational hypotheses.

Quantitative Data Summary: In Silico vs. Experimental

The following tables summarize the available quantitative data for the interaction of Morelloflavone with HMG-CoA reductase and α-glucosidase, comparing the predicted binding energies from molecular docking studies with experimentally determined inhibitory constants.

HMG-CoA Reductase

Parameter	In Silico Prediction	Experimental Result	Reference
Binding Energy	-9.0 kcal/mol	-	[1]
Inhibition Constant (Kᵢ)	-	80.87 ± 0.06 µM	[2]

α-Glucosidase

Parameter	In Silico Prediction	Experimental Result	Reference
Binding Affinity	Tighter binding than Acarbose	-	[3]
IC₅₀	-	Data not explicitly found for Morelloflavone

Note: While in silico studies suggest Morelloflavone has a strong binding affinity for α-glucosidase, specific quantitative binding energy and a corresponding IC₅₀ value from a directly comparable study were not available in the reviewed literature.

Deciphering the Binding Landscape: A Closer Look at the Data

For HMG-CoA reductase, a key enzyme in cholesterol biosynthesis, an in silico docking study predicted a favorable binding energy of -9.0 kcal/mol for Morelloflavone.[1] This prediction is supported by experimental evidence demonstrating that Morelloflavone acts as a competitive inhibitor of HMG-CoA reductase with a Kᵢ value of 80.87 ± 0.06 µM.[2] The consistency between the strong predicted binding affinity and the experimentally observed competitive inhibition provides a solid foundation for considering Morelloflavone as a potential modulator of HMG-CoA reductase activity.

Experimental Protocols: Methodologies for Validation

To ensure the reproducibility and reliability of experimental validation, detailed protocols are essential. Below are the methodologies for the in vitro enzyme inhibition assays for HMG-CoA reductase and α-glucosidase.

HMG-CoA Reductase Inhibition Assay

This assay quantifies the inhibitory effect of a compound on HMG-CoA reductase activity by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH.

Materials:

• HMG-CoA Reductase enzyme

• HMG-CoA (substrate)

• NADPH (cofactor)

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• Test compound (Morelloflavone)

• Positive control (e.g., Pravastatin)

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation: Prepare working solutions of HMG-CoA reductase, HMG-CoA, and NADPH in the assay buffer. Prepare serial dilutions of the test compound and positive control.

• Assay Setup: In a 96-well plate, add the test compound dilutions, positive control, and a vehicle control to respective wells.

• Enzyme Addition: Add the HMG-CoA reductase solution to all wells except the blank.

• Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding a solution containing both HMG-CoA and NADPH to all wells.

• Kinetic Measurement: Immediately begin measuring the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10-20 minutes) at 37°C.

• Data Analysis: Calculate the rate of NADPH consumption (decrease in absorbance over time) for each well. The percentage of inhibition is determined relative to the vehicle control. The IC₅₀ value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. For determining the inhibition constant (Kᵢ), the assay is performed with varying concentrations of both the substrate and the inhibitor.

α-Glucosidase Inhibition Assay

This colorimetric assay measures the inhibition of α-glucosidase activity by quantifying the amount of p-nitrophenol produced from the cleavage of the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (e.g., 0.1 M, pH 6.8)

• Test compound (Morelloflavone)

• Positive control (e.g., Acarbose)

• Sodium carbonate (Na₂CO₃) solution (e.g., 0.1 M)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Reagent Preparation: Prepare solutions of α-glucosidase, pNPG, test compound, and positive control in phosphate buffer.

• Assay Setup: To the wells of a 96-well plate, add the test compound dilutions, positive control, and a vehicle control.

• Enzyme Addition: Add the α-glucosidase solution to each well.

• Pre-incubation: Pre-incubate the mixture at 37°C for a defined period (e.g., 10 minutes).

• Reaction Initiation: Add the pNPG solution to all wells to start the reaction and incubate at 37°C for a specified time (e.g., 20 minutes).[4]

• Reaction Termination: Stop the reaction by adding the sodium carbonate solution.

• Absorbance Measurement: Measure the absorbance of the yellow p-nitrophenol product at 405 nm.

• Data Analysis: The percentage of inhibition is calculated by comparing the absorbance of the test wells to the control wells. The IC₅₀ value is determined from a dose-response curve.

In Silico Molecular Docking Methodology

Molecular docking simulations are performed to predict the binding conformation and affinity of a ligand to a protein target. A general workflow is outlined below.

1. Protein and Ligand Preparation:

• Protein Structure: The three-dimensional structure of the target protein (e.g., HMG-CoA reductase, α-glucosidase) is obtained from a protein database like the Protein Data Bank (PDB). Water molecules and any co-crystallized ligands are typically removed, and polar hydrogen atoms are added.

• Ligand Structure: The 2D or 3D structure of the ligand (Morelloflavone) is prepared, often involving energy minimization to obtain a stable conformation.

2. Grid Generation:

• A grid box is defined around the active site of the protein. This grid is used to pre-calculate the potential energy of different atom types, which speeds up the docking process.[5][6]

3. Docking and Scoring:

• The docking algorithm systematically explores different conformations and orientations of the ligand within the defined grid box.

• A scoring function is used to estimate the binding affinity for each pose, typically expressed in kcal/mol.[7] The pose with the most favorable (lowest) score is considered the most likely binding mode.

Visualizing the Workflow and Pathways

To provide a clearer understanding of the processes involved, the following diagrams have been generated using the DOT language.

Fig. 1: Generalized experimental workflow for enzyme inhibition assays.

Fig. 2: Simplified signaling pathways showing the inhibitory action of Morelloflavone.

Conclusion

The validation of in silico predictions with robust experimental data is a cornerstone of modern drug discovery. The case of Morelloflavone demonstrates both the promise and the current gaps in this process. For HMG-CoA reductase, the congruence between computational and experimental findings strengthens the case for its potential as an inhibitor. For α-glucosidase, while preliminary data is encouraging, further quantitative experimental validation is necessary to solidify the in silico predictions. This guide underscores the importance of a multi-faceted approach, combining computational screening with rigorous experimental validation, to accelerate the identification and development of novel therapeutic agents.

References

• 1. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 2. α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]
• 5. In Silico Docking Studies of Selected Flavonoids - Natural Healing Agents against Breast Cancer [journal.waocp.org]
• 6. researchgate.net [researchgate.net]
• 7. abcam.cn [abcam.cn]

Comparative study of Morelloflavone's effects on different cancer types

For Immediate Release

[City, State] – [Date] – A comprehensive comparative guide detailing the effects of Morelloflavone, a naturally occurring biflavonoid, on various cancer types has been compiled to serve as a resource for researchers, scientists, and drug development professionals. This guide synthesizes existing experimental data to provide an objective comparison of Morelloflavone's performance, offering insights into its potential as a therapeutic agent.

Morelloflavone, extracted from sources like the Garcinia dulcis tree, has demonstrated significant anti-cancer properties across different cancer cell lines.[1] Its mechanisms of action, while varied, primarily revolve around the inhibition of key signaling pathways involved in cancer cell proliferation, survival, and angiogenesis. This guide provides a detailed look at its effects on prostate, breast, and glioma cancers, with additional context from studies on other cancer types where data on Morelloflavone is limited.

Quantitative Analysis of Morelloflavone's Efficacy

The following tables summarize the cytotoxic effects of Morelloflavone on various cancer cell lines, presenting key quantitative data such as IC50 values.

Table 1: In Vitro Cytotoxicity of Morelloflavone against Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 Value (Morelloflavone)	IC50 Value (Doxorubicin - for comparison)	Reference
Breast Cancer	MCF-7	55.84 µg/mL	6.99 µg/mL
Prostate Cancer	PC-3	> 100 µmol/L (>55.6 µg/mL)	Not Reported	[1]

Table 2: Anti-Angiogenic and In Vivo Effects of Morelloflavone

Cancer Type	Model	Treatment	Key Findings	Reference
Prostate Cancer	PC-3 Xenograft in SCID mice	8 mg/kg/day Morelloflavone	- Tumor volume increase: 53.80 to 237.40 mm³ (vs. 51.18 to 1143.93 mm³ in control)- Average tumor weight: 0.116 g (vs. 0.272 g in control)	[1]
Angiogenesis	Human Umbilical Vein Endothelial Cells (HUVECs)	Morelloflavone	- Half-maximal inhibition of VEGF-induced cell viability at 20 µmol/L	[1]

Signaling Pathways Modulated by Morelloflavone

Morelloflavone exerts its anticancer effects by targeting distinct signaling pathways in different cancer types. The following diagrams, generated using Graphviz (DOT language), illustrate these mechanisms.

Prostate Cancer: Inhibition of Angiogenesis

In prostate cancer, Morelloflavone's primary mechanism is the inhibition of tumor angiogenesis. It achieves this by targeting the Rho GTPases and the Raf/MEK/ERK signaling pathways, which are crucial for endothelial cell proliferation and migration stimulated by Vascular Endothelial Growth Factor (VEGF).

Caption: Morelloflavone's inhibition of angiogenesis in prostate cancer.

Breast Cancer: Multifaceted Attack

In breast cancer, particularly the MCF-7 cell line, Morelloflavone is suggested to act through multiple pathways, including the induction of apoptosis via Caspase-9 and modulation of key receptors and signaling molecules like TNF-α, Estrogen Receptor-α (ER-α), and HER-2.

Caption: Postulated mechanisms of Morelloflavone in breast cancer.

Glioma: Inducing Autophagic Cell Death

In glioma cells, Morelloflavone, in conjunction with other compounds from Garcinia dulcis, has been shown to promote autophagic cell death. This process is initiated by inducing stress in the endoplasmic reticulum (ER).

Caption: Morelloflavone-induced autophagic cell death in glioma.

Experimental Protocols

The following are generalized protocols for key experiments cited in the referenced studies. These provide a framework for the methodologies used to obtain the presented data.

MTT Assay for Cell Viability

This assay is used to assess the cytotoxic effects of Morelloflavone on cancer cell lines.

Caption: General workflow for an MTT cell viability assay.

Protocol Steps:

• Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• The cells are then treated with various concentrations of Morelloflavone and a vehicle control.

• Following an incubation period (typically 24, 48, or 72 hours), MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

• The plates are incubated for a further 2-4 hours, during which viable cells metabolize the MTT into purple formazan crystals.

• A solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• The absorbance of the resulting solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Cell viability is calculated as a percentage of the control, and the IC50 value (the concentration of Morelloflavone that inhibits 50% of cell growth) is determined.[2][3][4]

Western Blot for Signaling Pathway Analysis

This technique is used to detect and quantify specific proteins to understand the effect of Morelloflavone on signaling pathways.

Caption: General workflow for Western blot analysis.

Protocol Steps:

• Cancer cells are treated with Morelloflavone for a specified time, after which the cells are lysed to extract proteins.

• The total protein concentration in each sample is determined to ensure equal loading.

• Proteins are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• The membrane is blocked with a protein-rich solution (e.g., milk or bovine serum albumin) to prevent non-specific antibody binding.

• The membrane is incubated with a primary antibody that specifically binds to the protein of interest.

• A secondary antibody, which is conjugated to an enzyme (e.g., horseradish peroxidase - HRP) and binds to the primary antibody, is then added.

• A chemiluminescent substrate is applied, which reacts with the enzyme on the secondary antibody to produce light.

• The light signal is captured on X-ray film or with a digital imager, and the intensity of the bands corresponds to the amount of the target protein.[5][6][7][8][9]

Xenograft Mouse Model for In Vivo Efficacy

This model is used to evaluate the anti-tumor activity of Morelloflavone in a living organism.

Caption: General workflow for a xenograft mouse model study.

Protocol Steps:

• Human cancer cells are injected subcutaneously into the flank of immunodeficient mice (e.g., SCID or nude mice).

• Tumors are allowed to grow to a specific size (e.g., 50-100 mm³).

• Mice are then randomized into a control group (receiving a vehicle solution) and a treatment group (receiving Morelloflavone at a specified dose and schedule).

• Tumor volume and the body weight of the mice are measured regularly (e.g., every 2-3 days) to assess treatment efficacy and toxicity.

• At the end of the experiment, the mice are euthanized, and the tumors are excised, weighed, and may be further analyzed (e.g., by histology or Western blot).[10][11][12]

This guide provides a foundational understanding of Morelloflavone's potential as an anticancer agent. Further research is warranted to explore its efficacy in a broader range of cancers and to elucidate the full spectrum of its molecular mechanisms.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. benchchem.com [benchchem.com]
• 6. Western Blot Protocols and Recipes | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Western Blot Experimental Design Tips | Cell Signaling Technology [cellsignal.com]
• 8. resources.bio-techne.com [resources.bio-techne.com]
• 9. Western blot protocol for low abundance proteins | Abcam [abcam.com]
• 10. benchchem.com [benchchem.com]
• 11. veterinarypaper.com [veterinarypaper.com]
• 12. meliordiscovery.com [meliordiscovery.com]

A Head-to-Head Comparison of Morelloflavone and Garcinol: Bioactivity and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the bioactivities of two promising natural compounds, Morelloflavone and Garcinol. Both compounds, often found in plants of the Garcinia genus, have garnered significant interest for their therapeutic potential. This document summarizes their anticancer, anti-inflammatory, and antioxidant properties, presenting quantitative data, detailed experimental methodologies, and visual representations of their mechanisms of action to aid in research and drug development efforts.

Quantitative Bioactivity Comparison

The following tables provide a summary of the inhibitory concentrations (IC50) and other quantitative measures of Morelloflavone and Garcinol across various biological assays.

Table 1: Anticancer Activity

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
Morelloflavone	MCF-7 (Breast Cancer)	MTT Assay	55.84 µg/mL	[1]
PC-3 (Prostate Cancer)	MTS Assay	>100 µmol/L	[2]
HUVEC (Endothelial Cells)	MTS Assay	20 µmol/L	[2]
Garcinol	BxPC-3 (Pancreatic Cancer)	MTT Assay	~15 - 20 µM	[3]
Panc-1 (Pancreatic Cancer)	MTT Assay	~7 µM	[3]
HT-29 (Colon Cancer)	Not Specified	~10 µM	[3]
HCT-116 (Colon Cancer)	Not Specified	3.2 - 21.4 µM	[3]
MDA-MB-231 (Breast Cancer)	Not Specified	1.56–25 µg/mL	[3]
MCF-7 (Breast Cancer)	Not Specified	1.56–25 µg/mL	[3]
SKBR3 (Breast Cancer)	Not Specified	1.56–25 µg/mL	[3]
SH-SY5Y (Neuroblastoma)	MTT Assay	6.30 µM (at 72h)	[2]
Human Leukemia HL-60	Not Specified	9.42 µM	[4]

Table 2: Anti-inflammatory Activity

Compound	Assay	Model	IC50 Value/Effect	Reference
Morelloflavone	Carrageenan-induced paw edema	Mice	Ameliorates edema	[3]
Garcinol	5-lipoxygenase inhibition	Cell-free	0.1 µM	[5]
mPGES-1 inhibition	Cell-free	0.3 µM	[5]
Acetylcholinesterase (AChE) inhibition	In vitro	0.66 µM	[4]
LPS-induced NO accumulation	Astrocytes	Inhibition at 5 µM	[4]
Cell Viability (Cytotoxicity)	RAW264.7 Macrophages	67.86 ± 1.25 µM	[5]
Cell Viability (Cytotoxicity)	THP-1 Macrophages	78.45 ± 2.13 µM	[5]

Table 3: Antioxidant Activity

Compound	Assay	IC50 Value / Activity	Reference
Morelloflavone	DPPH Radical Scavenging	49.5 µM	[6]
DPPH Radical Scavenging	58697 ± 6944 µmol Trolox/100 g	[7]
ABTS Radical Scavenging	209216 ± 11723 µmol Trolox/100 g	[7]
ORAC	293842 ± 22026 µmol Trolox/100 g	[7]
Garcinol	DPPH Radical Scavenging	~3 times greater than dl-α-tocopherol	[5]
DPPH Radical Scavenging	1331 ± 73 µmol Trolox/100 g	[7]
ABTS Radical Scavenging	214433 ± 2657 µmol Trolox/100 g	[7]
ORAC	129129 ± 8433 µmol Trolox/100 g	[7]

Signaling Pathways and Mechanisms of Action

Morelloflavone and Garcinol exert their biological effects through distinct signaling pathways.

Morelloflavone: Targeting Angiogenesis through Rho GTPases and ERK

Morelloflavone has been shown to inhibit tumor angiogenesis by targeting key signaling pathways in endothelial cells. It effectively inhibits the activation of RhoA and Rac1, small GTPases that are crucial for cell migration and invasion, without significantly affecting Cdc42.[3][8] Furthermore, Morelloflavone inhibits the phosphorylation and activation of the Raf/MEK/ERK signaling cascade, a critical pathway for cell proliferation and survival.[3][8]

Morelloflavone's anti-angiogenic signaling pathway.

Garcinol: A Multi-Targeted Approach via NF-κB and STAT3

Garcinol exhibits a broader mechanism of action, primarily targeting the NF-κB and STAT3 signaling pathways, which are central to inflammation and cancer. Garcinol inhibits the activation of NF-κB by preventing the degradation of its inhibitor, IκBα, thereby blocking the nuclear translocation of NF-κB and subsequent transcription of pro-inflammatory and pro-survival genes.[9][10] Additionally, Garcinol has been shown to inhibit the phosphorylation and activation of STAT3, a key transcription factor involved in cell proliferation, survival, and angiogenesis.[11][12]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. Garcinol: Current status of its anti-oxidative, anti-inflammatory and anti-cancer effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Garcinol Exhibits Anti-Neoplastic Effects by Targeting Diverse Oncogenic Factors in Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Effect of Garcinol Extracted from Garcinia dulcis via Modulating NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Garcinol Regulates EMT and Wnt Signaling Pathways In Vitro and In Vivo, Leading to Anticancer Activity against Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]

Independent Validation of Morelloflavone's Anti-Angiogenic and Anti-Tumorigenic Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of published research findings on Morelloflavone (B191904), a biflavonoid compound, focusing on its anti-angiogenic and anti-tumor activities. The information is compiled from peer-reviewed studies to offer a consolidated resource for evaluating its therapeutic potential. While direct independent validation studies are limited, this guide presents the primary findings and compares them with data on other relevant anti-angiogenic agents.

Key Research Findings on Morelloflavone

Morelloflavone, extracted from Garcinia dulcis, has demonstrated significant anti-angiogenic and anti-tumor properties in preclinical studies.[1][2][3][4] The primary mechanism of action involves the inhibition of key signaling pathways crucial for cancer cell proliferation and blood vessel formation.[1][5]

Anti-Angiogenic Effects

In vitro studies using Human Umbilical Vein Endothelial Cells (HUVECs) have shown that Morelloflavone can inhibit several key processes in angiogenesis in a dose-dependent manner.[1][5] It has been observed to impede VEGF-induced cell proliferation, migration, invasion, and the formation of capillary-like structures.[1][5] Ex vivo and in vivo assays, such as the rat aortic ring assay and the mouse Matrigel plug assay, have further corroborated these anti-angiogenic effects.[1][2][3]

Anti-Tumor Effects

Morelloflavone has also exhibited anti-tumor activity in various cancer cell lines.[6][7][8][9] In a xenograft mouse model using PC-3 prostate cancer cells, Morelloflavone treatment significantly inhibited tumor growth and tumor-associated angiogenesis.[1][5][10]

Comparative Data on Anti-Angiogenic and Anti-Tumor Activities

The following tables summarize the quantitative data from key publications on Morelloflavone and provide a comparison with other anti-angiogenic agents. It is important to note that the data for Morelloflavone and the comparative agents were not generated in head-to-head studies, and experimental conditions may vary.

Table 1: In Vitro Anti-Angiogenic Activity of Morelloflavone

Assay	Cell Line	Treatment	Concentration	Effect	Reference
Cell Viability	HUVECs	VEGF + Morelloflavone	5 µmol/L	Significant inhibition of VEGF-induced viability	[1][5]
Cell Viability (IC50)	HUVECs	VEGF + Morelloflavone	20 µmol/L	Half-maximal inhibition of VEGF-induced viability	[1][5]
Cell Migration	HUVECs	VEGF + Morelloflavone	1 µmol/L	Significant inhibition of migration	[1][5]
Tube Formation	HUVECs	Morelloflavone	10 µmol/L	50% inhibition of tube formation	[1][5]
Tube Formation	HUVECs	Morelloflavone	50 µmol/L	Complete inhibition of tube formation	[1][5]

Table 2: In Vivo Anti-Tumor and Anti-Angiogenic Activity of Morelloflavone

Model	Cancer Type	Treatment	Dosage	Effect on Tumor Growth	Effect on Angiogenesis	Reference
Xenograft Mouse Model	Prostate Cancer (PC-3)	Morelloflavone	8 mg/Kg/day	Significant inhibition	Significant reduction in blood vessel number	[1][5][10]

Table 3: Comparative In Vitro Anti-Proliferative Activity of Other Anti-Angiogenic Agents

Compound	Target	Cell Line	IC50	Reference
Sorafenib	Multi-kinase (including Raf)	Various cancer cell lines	1.0 - 10.0 µM	[11]
Other Flavonoids (Isoflavones, Flavonols, Flavones)	Various	Not specified	64-80% reduction of blood vessels at 100 µM in CAM assay	[12][13]

Signaling Pathways Targeted by Morelloflavone

Research indicates that Morelloflavone exerts its effects by targeting two primary signaling pathways:

• Rho GTPase Pathway: Morelloflavone has been shown to inhibit the activation of RhoA and Rac1 GTPases, which are critical for cell migration and cytoskeletal organization. The activation of Cdc42 was not significantly affected.[1][5] A half-maximal effect on RhoA and Rac1 inhibition was observed at approximately 5 µmol/L.[1]

• Raf/MEK/ERK Pathway: This compound also inhibits the phosphorylation and activation of kinases in the Raf/MEK/ERK signaling cascade without affecting the upstream VEGFR2 activity.[1][5] This pathway is crucial for cell proliferation and survival.

Morelloflavone's inhibitory action on key signaling pathways.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

HUVEC Proliferation Assay

This assay measures the effect of a compound on the proliferation of human umbilical vein endothelial cells.

Workflow for the HUVEC Proliferation Assay.

• Cell Culture: HUVECs are cultured in endothelial cell growth medium.[1]

• Seeding: Cells are seeded into 96-well plates at a density of 2 x 10^4 cells/well.[1]

• Treatment: After cell attachment, the medium is replaced with fresh medium containing various concentrations of Morelloflavone, with or without a pro-angiogenic stimulus like VEGF (4 ng/mL).[1]

• Incubation: The plates are incubated for 24 hours.[1]

• Quantification: Cell viability is determined using the MTS assay according to the manufacturer's protocol. Absorbance is measured at 490 nm using a microplate reader.[1]

In Vivo Xenograft Mouse Model

This model is used to evaluate the anti-tumor efficacy of a compound in a living organism.

Workflow for the In Vivo Xenograft Mouse Model.

• Cell Implantation: 2 x 10^6 PC-3 prostate cancer cells are injected subcutaneously into 5- to 6-week-old SCID male mice.[1][5]

• Tumor Establishment: Tumors are allowed to grow to a volume of approximately 50 mm³.[1][5]

• Treatment: Mice are then treated with Morelloflavone (e.g., 8 mg/kg/day) or a vehicle control via injection.[1][5]

• Monitoring: Tumor volume and mouse body weight are monitored regularly for a period of 15 days.[1][5]

• Analysis: At the end of the study, mice are sacrificed, and tumors are excised, weighed, and processed for further analysis, such as staining for blood vessels to assess angiogenesis.[1][5]

Rho GTPase Activity Assay

This pull-down assay is used to measure the levels of active (GTP-bound) Rho GTPases.

• Cell Lysis: HUVECs are treated with Morelloflavone and/or VEGF, then lysed.

• Pull-down: Cell lysates are incubated with GST-fusion proteins containing the Rho-binding domain of a downstream effector (e.g., Rhotekin for RhoA, PAK for Rac1/Cdc42) coupled to glutathione-agarose beads.

• Washing: The beads are washed to remove non-specifically bound proteins.

• Elution and Western Blot: The bound, active GTPases are eluted and analyzed by Western blotting using specific antibodies against RhoA, Rac1, or Cdc42.

Western Blot for Raf/MEK/ERK Pathway

This technique is used to detect the phosphorylation (activation) status of kinases in the signaling pathway.

• Cell Lysis: Cells are treated as required and then lysed in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the phosphorylated forms of Raf, MEK, and ERK. Total protein levels for each kinase are also measured as a loading control.

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using a chemiluminescence detection system.

Conclusion

The available research provides strong preclinical evidence for the anti-angiogenic and anti-tumor effects of Morelloflavone, mediated through the inhibition of the Rho GTPase and Raf/MEK/ERK signaling pathways. While these findings are promising, there is a clear need for independent validation studies to confirm these results. Furthermore, direct comparative studies with existing anti-angiogenic therapies would be highly valuable to ascertain the relative potency and potential clinical utility of Morelloflavone. The detailed experimental protocols provided in this guide can serve as a foundation for designing such validation and comparative studies.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting rho GTPases and extracellular signal-regulated kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and extracellular signal-regulated kinase signaling pathways - East China Normal University [pure.ecnu.edu.cn:443]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Morelloflavone as Potential Anticancer Agent Against MCF-7 Breast...: Ingenta Connect [ingentaconnect.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Anti-tumoral activity of native compound morelloflavone in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Antiangiogenic Activity of Flavonoids: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antiangiogenic Activity of Flavonoids: A Systematic Review and Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Morelloflavone vs. Other Garcinia Biflavonoids: A Comparative Review for Drug Development

For Immediate Release

Shanghai, China – December 19, 2025 – The genus Garcinia, a rich source of bioactive compounds, has yielded a class of molecules known as biflavonoids that demonstrate significant therapeutic potential. Among these, Morelloflavone has emerged as a compound of particular interest for its diverse pharmacological activities. This guide provides a comparative analysis of Morelloflavone against other prominent Garcinia biflavonoids, including amentoflavone (B1664850), kolaviron (a mixture of Garcinia biflavonoid 1 (GB1), Garcinia biflavonoid 2 (GB2), and kolaflavanone), and volkensiflavone (B1682924). This review is intended for researchers, scientists, and drug development professionals, offering a synthesis of quantitative data, experimental methodologies, and mechanistic insights to inform future research and development efforts.

Comparative Analysis of Bioactivities

The pharmacological effects of these Garcinia biflavonoids are multifaceted, with each compound exhibiting a unique profile of antioxidant, anti-inflammatory, anticancer, and anti-angiogenic activities. The following tables summarize the available quantitative data to facilitate a direct comparison of their potency. It is important to note that direct comparative studies across all these compounds under identical experimental conditions are limited, and thus, the presented data is a compilation from various sources.

Antioxidant Activity

The antioxidant capacity of these biflavonoids is a cornerstone of their therapeutic potential, contributing to their efficacy in a range of disease models.

Compound	Assay	IC50 / EC50	Source
Morelloflavone	DPPH	49.5 µM	[1]
LDL Peroxidation	CE50 = 12.36 µg/mL	[2]
Amentoflavone	DPPH	5.73 ± 0.08 µg/mL	[3]
ABTS+ radical scavenging	IC50 = 7.25 µM	[4]
O2- radical scavenging	IC50 = 8.98 µM	[4]

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases, and the anti-inflammatory properties of Garcinia biflavonoids are a significant area of investigation.

Compound	Model / Assay	ED50 / IC50	Source
Morelloflavone	Secretory phospholipase A2 (sPLA2) inhibition	-	[5]
Amentoflavone	Rat carrageenan paw edema	ED50 = 42 mg/kg	[6]
Acetic acid writhing test	ED50 = 9.6 mg/kg	[6]
PLCγ1 activity inhibition	IC50 = 29 µM	[7]
Kolaviron	Rat carrageenan paw edema	100 mg/kg showed significant inhibition

Note: Specific IC50 values for Morelloflavone and a comprehensive comparative table for all compounds in the same anti-inflammatory assays are areas requiring further research.

Anticancer Activity

The cytotoxic and anti-proliferative effects of these biflavonoids against various cancer cell lines highlight their potential as novel oncologic therapies.

Compound	Cell Line	Assay	IC50	Source
Morelloflavone	MCF-7 (Breast Cancer)	MTT	55.84 µg/mL
Amentoflavone	BV-2 (Microglial)	MTT	8.03 µM	[8]
KYSE-150 (Esophageal Squamous Carcinoma)	-	Effective in a dose-dependent manner
Kolaviron	Caco-2 (Colorectal Adenocarcinoma)	MTT	9.49 µg/mL	[9][10]
Volkensiflavone	HCT-116 (Colon Cancer)	MTT	5 µM	[2]
HT-29 (Colon Cancer)	MTT	10 µM	[2]

Note: The data is compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions.

Anti-angiogenic Activity

The inhibition of new blood vessel formation is a critical mechanism in cancer therapy and the treatment of other diseases.

Compound	Assay	IC50 / Effect	Source
Morelloflavone	HUVEC Tube Formation	IC50 ≈ 10 µmol/L	[11]
HUVEC Viability (VEGF-induced)	Half-maximal inhibition at 20 µmol/L	[11]
Amentoflavone	VEGF-A/VEGFR-1 Interaction	IC50 = 6.8 ± 0.5 µM	[12]
PlGF-1/VEGFR-1 Interaction	IC50 = 4.8 ± 0.3 µM	[12]
Chicken Embryo Chorioallantoic Membrane (CAM)	~50% inhibition at 1.9 nmol	[12]

Note: Quantitative anti-angiogenic data for kolaviron and volkensiflavone is an area for future investigation.

Mechanisms of Action and Signaling Pathways

The biological activities of these biflavonoids are underpinned by their modulation of complex cellular signaling pathways.

Morelloflavone primarily exerts its anti-angiogenic effects by targeting Rho GTPases and the ERK signaling pathway. It inhibits the activation of RhoA and Rac1, crucial regulators of cell migration and invasion, without affecting Cdc42. Furthermore, Morelloflavone downregulates the phosphorylation and activation of the Raf/MEK/ERK cascade, a key pathway in cell proliferation and survival.

Morelloflavone's Anti-Angiogenic Mechanism.

Amentoflavone demonstrates potent anti-inflammatory effects by inhibiting multiple signaling cascades. It suppresses the TLR4/MyD88/NF-κB pathway, a central regulator of the innate immune response, thereby reducing the production of pro-inflammatory mediators. Additionally, amentoflavone activates the Nrf2/HO-1 pathway, an important cellular defense mechanism against oxidative stress.

Amentoflavone's Anti-Inflammatory Pathways.

Kolaviron exhibits its anti-inflammatory and potential anticancer effects through a complex interplay of signaling pathways. It has been shown to involve opioidergic and adrenergic systems in its antinociceptive effects. In macrophages, kolaviron inhibits the secretion of the pro-inflammatory cytokine IL-6 by targeting the ERK1/2, p38, Akt, p-c-JUN, and JNK signaling pathways. Its anticancer activity in colorectal cancer cells is associated with the induction of ROS production and modulation of the p53 pathway.

Volkensiflavone 's anticancer mechanism is an area of active research. While specific signaling pathways are not as well-elucidated as for other biflavonoids, its cytotoxic effects suggest interference with fundamental cellular processes.

Experimental Protocols

To ensure the reproducibility and comparability of research findings, detailed experimental methodologies are crucial. Below are summarized protocols for key assays used to evaluate the bioactivities of these Garcinia biflavonoids.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a standard method for evaluating the antioxidant capacity of a compound.

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM). Prepare various concentrations of the test biflavonoid in a suitable solvent (e.g., methanol or DMSO).

• Reaction Mixture: In a 96-well plate, add a specific volume of the biflavonoid solution to the DPPH solution. Include a control with the solvent instead of the biflavonoid.

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: (Abs_control - Abs_sample) / Abs_control * 100. The IC50 value is the concentration of the biflavonoid that scavenges 50% of the DPPH radicals.[2][13]

MTT Cell Viability Assay

This colorimetric assay is widely used to assess the cytotoxic effects of compounds on cultured cells.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the biflavonoid for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (around 570 nm) using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value, the concentration that inhibits 50% of cell growth, is determined from the dose-response curve.[14][15][16]

In Vitro Tube Formation Assay (Angiogenesis)

This assay assesses the ability of endothelial cells to form capillary-like structures, a key step in angiogenesis.

• Matrix Coating: Coat the wells of a 96-well plate with a basement membrane matrix (e.g., Matrigel) and allow it to solidify.

• Cell Seeding: Seed endothelial cells (e.g., HUVECs) onto the matrix-coated wells in the presence of various concentrations of the test biflavonoid.

• Incubation: Incubate the plate for a period that allows for tube formation (typically 6-18 hours).

• Visualization and Quantification: Visualize the tube-like structures using a microscope. The extent of tube formation can be quantified by measuring parameters such as the total tube length, number of junctions, and number of loops using imaging software.

• Analysis: Compare the tube formation in the presence of the biflavonoid to the control to determine its anti-angiogenic activity.[9][14][15][17][18]

Tube Formation Assay Workflow.

Western Blot Analysis for NF-κB Pathway

This technique is used to detect and quantify specific proteins in a sample, providing insights into the activation state of signaling pathways.

• Cell Treatment and Lysis: Treat cells with the biflavonoid and/or an inflammatory stimulus (e.g., LPS). Lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with primary antibodies specific to the NF-κB pathway proteins of interest (e.g., p-p65, IκBα).

• Secondary Antibody and Detection: Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP). Add a chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein levels.[17][18][19][20][21]

Conclusion and Future Directions

Morelloflavone and other Garcinia biflavonoids represent a promising class of natural products with significant potential for the development of novel therapeutics. This comparative review highlights the diverse bioactivities of these compounds, with Morelloflavone showing notable anti-angiogenic properties through the inhibition of Rho GTPases and the ERK pathway. Amentoflavone and kolaviron also demonstrate potent anti-inflammatory effects via distinct mechanisms.

However, this review also underscores the need for more direct comparative studies to establish a clearer hierarchy of potency among these biflavonoids for specific therapeutic applications. Future research should focus on:

• Head-to-head comparative studies: Conducting comprehensive in vitro and in vivo studies that directly compare the antioxidant, anti-inflammatory, anticancer, and anti-angiogenic activities of Morelloflavone, amentoflavone, kolaviron, and volkensiflavone under standardized conditions.

• Mechanistic elucidation: Further investigating the molecular targets and signaling pathways of less-characterized biflavonoids like volkensiflavone.

• Structure-activity relationship (SAR) studies: Systematically modifying the biflavonoid scaffold to identify key structural features responsible for specific biological activities, which can guide the design of more potent and selective derivatives.

• Pharmacokinetic and toxicological profiling: Evaluating the absorption, distribution, metabolism, excretion, and toxicity profiles of these compounds to assess their drug-like properties and potential for clinical development.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of Garcinia biflavonoids and pave the way for the development of new and effective treatments for a range of human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzophenones and Biflavonoids from Garcinia livingstonei Fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Review on the Phytochemistry, Pharmacology, and Pharmacokinetics of Amentoflavone, a Naturally-Occurring Biflavonoid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Morelloflavone | 16851-21-1 | Benchchem [benchchem.com]
• 6. Amentoflavone, a plant biflavone: a new potential anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. imrpress.com [imrpress.com]
• 9. The Potential Anticancer Potency of Kolaviron on Colorectal Adenocarcinoma (Caco-2) Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Insights Into Amentoflavone: A Natural Multifunctional Biflavonoid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. broadpharm.com [broadpharm.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Unveiling Phytochemical Synergies: A Comparative Guide to Morelloflavone Combinations

The exploration of synergistic interactions between phytochemicals holds immense promise for the development of novel and more effective therapeutic strategies. Morelloflavone, a biflavonoid predominantly found in the Garcinia species, has garnered significant attention for its diverse pharmacological activities, including anticancer, anti-inflammatory, and antioxidant properties. This guide provides a comparative analysis of the synergistic effects of Morelloflavone with other phytochemicals, supported by experimental data, to aid researchers and drug development professionals in this burgeoning field.

Synergistic Anticancer Activity of Morelloflavone with Camboginol

A notable study has shed light on the synergistic potential of Morelloflavone in combination with Camboginol, another prominent phytochemical from Garcinia dulcis, against human glioblastoma cells. Research indicates that a flower extract of G. dulcis, containing both Morelloflavone and Camboginol, exhibits potent cytotoxic and anti-proliferative effects.[1]

The combination of these two phytochemicals was found to induce autophagic cell death in A172 human glioblastoma cells.[1] This effect is particularly significant as glioblastoma is a notoriously aggressive and treatment-resistant brain tumor. The study suggests that the anticancer effect of the extract is likely a result of the synergistic action of Morelloflavone and Camboginol.[1]

While the referenced study provides valuable insights into the biological effects of the Morelloflavone and Camboginol combination, it does not include a quantitative analysis of their synergistic interaction, such as the Combination Index (CI). The CI is a crucial metric for determining whether the combined effect of two or more drugs is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).[2][3][4][5][6][7] The data presented below is from the study on the combined extract.

Phytochemical Combination	Cell Line	Assay	Endpoint	IC50 / Effect	Citation
Morelloflavone + Camboginol (in G. dulcis extract)	A172 (Human Glioblastoma)	MTT Assay	Cytotoxicity	IC50: 29.03 ± 0.18 µg/mL	[1]
Morelloflavone + Camboginol (in G. dulcis extract)	A172 (Human Glioblastoma)	CYTO-ID® Autophagy Assay	Autophagy Induction	Increased autophagic flux	[1]
Morelloflavone + Camboginol (in G. dulcis extract)	A172 (Human Glioblastoma)	Flow Cytometry	Cell Cycle Arrest	Arrest at S and G2/M phases	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are the protocols for the key experiments cited in the study of Morelloflavone and Camboginol.

The cytotoxic effects of the phytochemical combination were determined using the methyl thiazolyl tetrazolium (MTT) assay.[1][8][9][10]

• Cell Seeding: A172 human glioblastoma cells were seeded in 96-well plates at a density that allows for approximately 70% confluency at the time of treatment.

• Treatment: The cells were treated with increasing concentrations of the G. dulcis flower extract containing Morelloflavone and Camboginol, diluted in a serum-free medium. A control group treated with the vehicle (DMSO) was also included.

• Incubation: The treated cells were incubated for 24 hours.

• MTT Addition: Following incubation, MTT solution was added to each well to a final concentration of 0.45 mg/mL and incubated for 3 hours to allow for the formation of formazan (B1609692) crystals by viable cells.[8]

• Solubilization: The formazan crystals were dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader to determine the percentage of viable cells relative to the control. The IC50 value was then calculated.[8]

The induction of autophagy was assessed using the CYTO-ID® Autophagy Detection Kit.[1]

• Treatment: A172 cells were treated with the phytochemical extract for 24 hours.

• Staining: After treatment, the cells were washed and incubated with the CYTO-ID® Green Detection Reagent, which specifically labels autophagic vacuoles.

• Quantification and Visualization: The fluorescence intensity, indicative of the level of autophagy, was measured using a fluorescence microplate reader. The formation of autophagosomes was also visualized using fluorescence microscopy.[1]

The effect of the phytochemical combination on cell cycle progression was analyzed by flow cytometry.[1]

• Treatment and Harvesting: A172 cells were treated with the extract for 24 hours, after which they were harvested.

• Fixation and Staining: The cells were fixed and then stained with a solution containing propidium (B1200493) iodide (PI) and RNase. PI intercalates with DNA, providing a measure of the DNA content in each cell.

• Flow Cytometry: The DNA content of the stained cells was analyzed using a flow cytometer. The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) was then determined.

Signaling Pathways and Experimental Workflow

Morelloflavone is known to inhibit tumor angiogenesis by targeting Rho GTPases and the ERK signaling pathway.[11][12] Camboginol has been shown to induce apoptosis through the generation of reactive oxygen species (ROS). The synergistic anticancer effect of their combination in glioblastoma cells is proposed to involve the induction of autophagic cell death, potentially through the endoplasmic reticulum (ER) stress pathway.[1]

Caption: Proposed synergistic mechanism of Morelloflavone and Camboginol.

The process of evaluating the synergistic effects of phytochemicals involves a series of well-defined steps, from initial screening to quantitative analysis.

Caption: A generalized workflow for determining phytochemical synergy.

Future Directions and Potential Synergistic Combinations

While the evidence for the synergistic effects of Morelloflavone with other phytochemicals is still emerging, its known mechanisms of action suggest promising avenues for future research. Combinations with phytochemicals that target complementary signaling pathways could yield significant synergistic anticancer effects. For instance, combining Morelloflavone with agents that induce apoptosis through different mechanisms or that target other key cancer-related pathways could be a fruitful area of investigation. Potential candidates for synergistic combinations with Morelloflavone include:

• Curcumin: Known to induce apoptosis and inhibit proliferation through various signaling pathways.[13][14]

• Resveratrol (B1683913): A polyphenol with well-documented anticancer and chemopreventive properties.[15][16][17][18]

• Quercetin: A flavonoid that has been shown to enhance the efficacy of chemotherapeutic drugs.[19][20][21]

Further research, including rigorous quantitative synergy analysis, is warranted to explore these and other potential combinations, ultimately paving the way for the development of more effective and less toxic cancer therapies.

References

• 1. Camboginol and Morelloflavone from Garcinia dulcis (Roxb.) Kurz Flower Extract Promote Autophagic Cell Death against Human Glioblastoma Cells through Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. punnettsquare.org [punnettsquare.org]
• 5. Comparison of methods for evaluating drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SynergyFinder™ Drug Combination Studies | Oncolines B.V. [oncolines.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Curcumin Combination Chemotherapy: The Implication and Efficacy in Cancer [mdpi.com]
• 15. Resveratrol-based combinatorial strategies for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synergistic anticancer activity of resveratrol in combination with docetaxel in prostate carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Frontiers | Anticancer Molecular Mechanisms of Resveratrol [frontiersin.org]
• 19. Synergistic interactions between anticancer chemotherapeutics and phenolic compounds and anticancer synergy between polyphenols. | Semantic Scholar [semanticscholar.org]
• 20. sif2022-production.s3.amazonaws.com [sif2022-production.s3.amazonaws.com]
• 21. deepdyve.com [deepdyve.com]

Morelloflavone's Impact on Gene Expression: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the gene expression changes induced by Morelloflavone, a biflavonoid with promising anti-angiogenic properties. While comprehensive transcriptomic data for Morelloflavone is not yet publicly available, this document synthesizes findings from key studies to offer insights into its molecular mechanism of action and compares its effects with other well-researched anti-angiogenic flavonoids.

Morelloflavone, a natural biflavonoid, has demonstrated significant potential in inhibiting angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis. Its mechanism of action primarily involves the modulation of key signaling pathways that regulate endothelial cell proliferation, migration, and tube formation. This guide delves into the specifics of these molecular interactions, providing a framework for understanding Morelloflavone's therapeutic potential.

Comparative Analysis of Affected Genes and Proteins

While high-throughput gene expression data from techniques like RNA-sequencing or microarrays for Morelloflavone treatment is limited in public databases, studies have identified its impact on several key proteins and transcription factors involved in angiogenesis. The following table summarizes the observed effects of Morelloflavone on these crucial molecular players. For a comparative perspective, the known effects of other anti-angiogenic flavonoids, Luteolin (B72000) and Quercetin, on similar targets are also included.

Target Gene/Protein	Effect of Morelloflavone Treatment	Comparative Effect of Luteolin	Comparative Effect of Quercetin
VEGFR2	No significant effect on its activation.[1]	Reduces phosphorylation induced by VEGF-A.[2]	Downregulates expression.[3]
RhoA	Inhibits activation.[1]	Reduces activation.[4]	-
Rac1	Inhibits activation.[1]	-	-
Raf	Inhibits phosphorylation and activation.[1]	Inhibits the Raf/MEK/ERK pathway.	-
MEK	Inhibits phosphorylation and activation.[1]	Inhibits the Raf/MEK/ERK pathway.	Inhibits phosphorylation.
ERK	Inhibits phosphorylation and activation.[1]	Inhibits phosphorylation.[2][5]	Inhibits phosphorylation.[6]
AP-1 (Transcription Factor)	Decreases transcriptional activity.[1]	-	-
VEGF	-	Suppresses expression.[1][7]	Inhibits expression.[8]
MMPs (e.g., MMP-2, MMP-9)	-	Downregulates expression.[2][5]	Downregulates expression.[2][8]
HIF-1α	-	Attenuates expression.[7]	Downregulates expression.
MALAT1 (lncRNA)	-	-	Downregulates expression.[9][10]
MIAT (lncRNA)	-	-	Downregulates expression.[9][10]

Note: A "-" indicates that the effect of the specified flavonoid on the particular target has not been prominently reported in the context of anti-angiogenesis in the reviewed literature.

Experimental Protocols

The following methodologies are based on the key experimental procedures used to investigate the anti-angiogenic effects of Morelloflavone.

Cell Culture and Treatment

Human Umbilical Vein Endothelial Cells (HUVECs) are cultured in M199 medium supplemented with 20% fetal bovine serum (FBS), 2 mmol/L L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and 25 µg/mL endothelial cell growth supplement. Cells are maintained at 37°C in a humidified atmosphere of 5% CO2. For experimental treatments, HUVECs are typically pre-treated with varying concentrations of Morelloflavone (e.g., 1-50 µmol/L) for a specified duration before stimulation with an angiogenic factor like Vascular Endothelial Growth Factor (VEGF).

Western Blot Analysis

To analyze the phosphorylation and protein expression levels of key signaling molecules, HUVECs are treated with Morelloflavone and/or VEGF. Following treatment, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membranes are then blocked and incubated with primary antibodies specific for the target proteins (e.g., phospho-ERK, total ERK, phospho-Raf, etc.), followed by incubation with HRP-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Migration and Invasion Assays

• Wound-Healing Assay: HUVECs are grown to confluence in multi-well plates. A scratch is made in the cell monolayer, and the cells are then treated with Morelloflavone and VEGF. The rate of cell migration to close the wound is monitored and quantified over time.

• Transwell Invasion Assay: HUVEC invasion is assessed using Transwell inserts with a Matrigel-coated membrane. Cells are seeded in the upper chamber with Morelloflavone, and the lower chamber contains VEGF as a chemoattractant. After incubation, the number of cells that have invaded through the Matrigel and membrane is quantified.

Tube Formation Assay

HUVECs are seeded on a layer of Matrigel in the presence of Morelloflavone and VEGF. After an incubation period, the formation of capillary-like structures is observed and quantified by measuring the total tube length or the number of branch points.

Gene Expression Analysis (RT-qPCR)

For the analysis of gene expression of specific targets like MALAT1 and MIAT in studies with other flavonoids, total RNA is extracted from treated HUVECs using TRIzol reagent.[9] cDNA is synthesized from the RNA, and quantitative real-time PCR (RT-qPCR) is performed using gene-specific primers and a fluorescent dye like SYBR Green.[9] The relative gene expression is calculated using the 2-ΔΔCt method, with a housekeeping gene such as GAPDH used for normalization.[9]

Visualizing the Molecular Mechanisms

The following diagrams, generated using the DOT language, illustrate the key signaling pathway affected by Morelloflavone and a typical experimental workflow for its analysis.

References

• 1. Comparative study of anti-angiogenic activities of luteolin, lectin and lupeol biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flavonoids with Anti-Angiogenesis Function in Cancer [mdpi.com]
• 3. Quercetin inhibits angiogenesis-mediated human retinoblastoma growth by targeting vascular endothelial growth factor receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Antiangiogenic Effect of Flavonoids and Chalcones: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-angiogenic effect of luteolin on retinal neovascularization via blockade of reactive oxygen species production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quercetin Can Inhibit Angiogenesis via the Down Regulation of MALAT1 and MIAT LncRNAs in Human Umbilical Vein Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sid.ir [sid.ir]

Validating the Therapeutic Potential of Morelloflavone: A Comparative Guide for Patient-Derived Xenograft (PDX) Studies

For: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides a framework for validating the therapeutic potential of the natural biflavonoid Morelloflavone using patient-derived xenografts (PDXs). It outlines the compound's known mechanism of action, presents available preclinical data, and details the experimental protocols necessary to rigorously evaluate its efficacy in clinically relevant models.

Executive Summary: Morelloflavone, a biflavonoid extracted from plants like Garcinia dulcis, has demonstrated significant anti-angiogenic properties in preclinical studies by inhibiting key signaling pathways crucial for tumor growth.[1][2][3] However, to date, its potential has been evaluated in cell line-derived xenografts (CDX), which lack the patient-specific tumor heterogeneity that PDX models preserve.[4][5] This guide proposes a comprehensive strategy for validating Morelloflavone in PDX models, comparing its potential efficacy against standard-of-care therapies, and providing the necessary experimental framework for researchers to undertake such studies.

Morelloflavone's Mechanism of Action: Targeting Tumor Angiogenesis

Morelloflavone exerts its primary anti-tumor effect by inhibiting angiogenesis, the process by which tumors develop new blood vessels to obtain nutrients and oxygen.[1] Its mechanism does not affect the VEGF Receptor 2 (VEGFR2) directly but targets downstream signaling pathways.[2]

Key Molecular Targets:

• Rho GTPases: Morelloflavone inhibits the activation of RhoA and Rac1, two key proteins in the Rho family of small GTPases.[1] These proteins are critical regulators of the endothelial cell cytoskeleton, polarity, and migration—all essential steps in forming new blood vessels.[1]

• Raf/MEK/ERK Pathway: The compound also blocks the phosphorylation and activation of kinases in the Raf/MEK/ERK signaling cascade.[1][3] This pathway is a central regulator of cell proliferation and survival and is a well-established target in cancer therapy.[1]

By disrupting these pathways, Morelloflavone effectively halts VEGF-induced endothelial cell proliferation, migration, and capillary-like tube formation, leading to a suppression of tumor angiogenesis and growth.[1][3]

Caption: Morelloflavone's anti-angiogenic signaling pathway.

Proposed Workflow for PDX-Based Validation

Patient-derived xenograft models are created by implanting fresh tumor tissue from a patient directly into an immunodeficient mouse.[6] This approach allows the tumor to retain its original architecture, cellular diversity, and molecular signature, making it a highly predictive preclinical model.[4][5] The following workflow is proposed for evaluating Morelloflavone.

Caption: Proposed experimental workflow for Morelloflavone validation in PDX models.

Comparative Efficacy Data

While no studies have tested Morelloflavone in PDX models, data from a cell line-derived xenograft (CDX) model using human prostate cancer (PC-3) cells provide a preliminary benchmark.[1]

Table 1: Morelloflavone Efficacy in PC-3 Xenograft Model (Data derived from a study using a cell line-derived xenograft, not a PDX model)[1]

Treatment Group	Dosage	Mean Tumor Volume (Day 21)	Tumor Growth Inhibition (TGI)
Vehicle Control	-	~1400 mm³	0%
Morelloflavone	8 mg/kg/day	~600 mm³	~57%

To properly assess its therapeutic potential, Morelloflavone should be evaluated in PDX models against a relevant standard-of-care (SoC) agent. Below is a hypothetical comparison table illustrating the type of data that a robust PDX study would generate.

Table 2: Hypothetical Efficacy Comparison in a Prostate Cancer PDX Model (This table contains placeholder data for illustrative purposes)

Treatment Group	Dosage	Tumor Growth Inhibition (TGI)	Objective Response Rate (ORR)¹	Median Survival (Days)
Vehicle Control	-	0%	0% (0/10)	28
Morelloflavone	10 mg/kg/day	45%	20% (2/10)	45
Docetaxel (SoC)	10 mg/kg, q.w.	65%	40% (4/10)	52
Morelloflavone + Docetaxel	Combo Dosing	85%	70% (7/10)	68

¹ ORR defined as the percentage of tumors with >30% regression from baseline.

Experimental Protocols

This section details the methodologies for establishing PDX models and conducting a comparative drug efficacy study.

A. PDX Model Establishment and Propagation [4][7][8]

• Tissue Acquisition: Aseptically collect fresh tumor tissue (ideally >0.5 cm³) from consenting patients during surgical resection or biopsy. Place tissue in a sterile tube containing culture medium with antibiotics on ice and process within 3-6 hours.

• Implantation (P0): Anesthetize 6-8 week old immunodeficient mice (e.g., NOD-scid IL2Rgamma-null or NSG mice).[9] Make a small incision on the flank and implant a 3-5 mm³ tumor fragment subcutaneously.[7] Close the incision with a surgical clip or tissue adhesive.

• Monitoring: Monitor mice for tumor growth by caliper measurement 2-3 times per week. A model is considered established when the tumor reaches 1000-1500 mm³.[6] This can take 4-10 weeks.[8]

• Expansion (P1 and beyond): Euthanize the P0 tumor-bearing mouse. Aseptically resect the tumor, remove any necrotic tissue, and divide it into smaller fragments for subsequent implantation into new host mice (P1 cohort).[6]

• Cryopreservation: A portion of the tumor from each passage should be cryopreserved in 10% DMSO and 90% FBS for long-term storage and biobanking.[9]

B. Drug Efficacy Study [6][9]

• Cohort Expansion: Implant tumor fragments from a P2 or P3 generation model into a large cohort of mice.

• Randomization: When tumors reach a mean size of 100-200 mm³, randomize mice into treatment groups (n=8-10 mice per group).[6] Groups should include:

  • Vehicle Control

  • Morelloflavone

  • Standard-of-Care (SoC) Chemotherapy

  • Morelloflavone + SoC Combination

• Drug Administration:

  • Morelloflavone Formulation: Prepare Morelloflavone in a suitable vehicle (e.g., DMSO, PEG300, Tween 80, and saline).

  • Administration: Administer treatments according to a predetermined schedule (e.g., daily oral gavage for Morelloflavone, weekly intraperitoneal injection for SoC) for a set duration (e.g., 21-28 days).

• Data Collection:

  • Measure tumor volume with calipers 2-3 times per week using the formula: (Length x Width²)/2 .[6]

  • Record mouse body weight at each measurement as an indicator of toxicity.

• Endpoint Analysis: The study can be terminated when tumors in the control group reach the maximum allowed size.[6] At the endpoint, collect tumors for:

  • Histology & Immunohistochemistry (IHC): Analyze markers for proliferation (Ki-67), apoptosis (cleaved caspase-3), and angiogenesis (CD31).

  • Genomic/Transcriptomic Analysis: Perform RNA-seq or other molecular analyses to identify potential biomarkers of response or resistance.

References

• 1. Morelloflavone, a biflavonoid, inhibits tumor angiogenesis by targeting Rho GTPases and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Patient-Derived Xenograft Models of Colorectal Cancer: Procedures for Engraftment and Propagation | Springer Nature Experiments [experiments.springernature.com]
• 5. Patient-derived xenograft models in cancer therapy: technologies and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Establishment of Patient-derived Xenografts in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]
• 9. tumor.informatics.jax.org [tumor.informatics.jax.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Morelloflavone in a Laboratory Setting

Core Principles of Chemical Waste Management

The fundamental principle of laboratory waste management is to treat all chemical waste as hazardous unless explicitly classified as non-hazardous by a designated safety officer.[1] Improper disposal, such as pouring chemicals down the drain or discarding them in regular trash, is strictly prohibited to prevent environmental contamination and potential health hazards.[1]

Step-by-Step Disposal Protocol for Morelloflavone (B191904)

The following protocol outlines the necessary steps for the safe disposal of Morelloflavone waste, including pure compounds and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Morelloflavone for disposal, it is imperative to wear appropriate personal protective equipment to prevent exposure. This includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

2. Waste Segregation and Collection:

• Designated Waste Container: Use a dedicated, leak-proof container for collecting Morelloflavone waste. To ensure compatibility and prevent reactions, avoid mixing it with other chemical waste streams.[2] The original container, if in good condition, is often a suitable choice.[3]

• Solid vs. Liquid Waste: Maintain separate containers for solid and liquid waste forms of Morelloflavone.[3]

• Contaminated Materials: Any items that have come into contact with Morelloflavone, such as gloves, weighing paper, and pipette tips, should be considered contaminated and collected in a separate, clearly labeled, double-bagged container.[3]

3. Labeling of Waste Containers: Proper labeling is crucial for the safety of all personnel handling the waste. The label on the hazardous waste container must include:

• The words "Hazardous Waste"[2]

• The full chemical name: "Morelloflavone" (avoiding abbreviations or chemical formulas)[2]

• The date when waste was first added to the container[4]

• The primary hazards associated with the chemical (e.g., irritant, if applicable based on a Safety Data Sheet for a similar flavonoid)[5]

4. Storage of Chemical Waste:

• Designated Accumulation Area: Store the labeled waste container in a designated and secure "Satellite Accumulation Area" within the laboratory.[6] This area should be located at or near the point of waste generation and away from sinks and drains.[3][7]

• Secondary Containment: Place the waste container within a secondary containment system, such as a tray or bin, to contain any potential leaks or spills.[3]

• Incompatible Chemicals: Ensure that the stored Morelloflavone waste is segregated from incompatible chemicals to prevent dangerous reactions.[6]

5. Arranging for Disposal:

• Licensed Waste Disposal Service: The disposal of chemical waste must be handled by a licensed professional waste disposal service or the institution's Environmental Health and Safety (EH&S) department.[8]

• Scheduling Pickup: Contact the appropriate service to schedule a pickup for the hazardous waste. Adhere to their specific procedures and documentation requirements.

Quantitative Data Summary

At present, there is no publicly available, specific quantitative data regarding disposal limits or environmental toxicity for Morelloflavone. The following table provides general information based on its chemical identity.

Property	Value	Source
Molecular Formula	C₃₀H₂₀O₁₁	[9]
Molecular Weight	556.47 g/mol	[9]
CAS Number	16851-21-1	[9]
Hazard Statements	Not explicitly classified, but should be handled with care as a laboratory chemical.	General laboratory safety guidelines

Logical Workflow for Morelloflavone Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Morelloflavone.

Morelloflavone Disposal Workflow Diagram

References

• 1. vumc.org [vumc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. benchchem.com [benchchem.com]
• 9. morelloflavone | 16851-21-1 [chemicalbook.com]

Essential Safety and Handling of Morelloflavone: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals working with Morelloflavone, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a culture of safety and build trust in handling this bioactive compound.

Immediate Safety Precautions

Personal Protective Equipment (PPE):

Based on the potential for skin, eye, and respiratory irritation associated with similar flavonoid compounds, the following personal protective equipment is essential when handling Morelloflavone.

Protective Equipment	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact and potential irritation or absorption.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust particles or splashes.
Skin and Body Protection	Laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. If handling powders or creating aerosols, use a fume hood or a NIOSH-approved respirator.	To prevent inhalation of airborne particles.

Operational Plan for Handling Morelloflavone

A systematic approach to handling Morelloflavone, from receipt to disposal, minimizes risks and ensures a safe workflow.

Experimental Workflow:

Figure 1. A stepwise workflow for the safe handling of Morelloflavone.

Disposal Plan

Proper disposal of Morelloflavone and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Segregation : Keep Morelloflavone waste separate from other chemical waste streams to prevent unknown reactions.

• Containerization : Place solid waste and any contaminated materials (e.g., gloves, weigh paper, pipette tips) into a clearly labeled, sealed, and chemically compatible container. Label the container as "Hazardous Waste" and include the full chemical name, "Morelloflavone".

• Storage : Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.

• Professional Disposal : Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[1]

Prohibited Disposal Methods:

• DO NOT dispose of Morelloflavone down the drain.[2]

• DO NOT dispose of Morelloflavone in the regular trash.[2]

By adhering to these safety protocols and operational plans, researchers can handle Morelloflavone responsibly, ensuring personal safety and environmental protection. Always prioritize obtaining and thoroughly reviewing the supplier-specific Safety Data Sheet before commencing any work.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]